1-(4-Bromo-2-fluorophenyl)piperidine

Core Science & Biosynthesis

Chemical structure and properties of 1-(4-Bromo-2-fluorophenyl)piperidine

This guide provides an in-depth technical analysis of 1-(4-Bromo-2-fluorophenyl)piperidine , a specialized heterocyclic building block used in medicinal chemistry. It serves as a critical intermediate for synthesizing biaryl systems and pharmacologically active agents targeting GPCRs and kinases.

Executive Summary

1-(4-Bromo-2-fluorophenyl)piperidine is a trisubstituted benzene derivative featuring a piperidine ring, a fluorine atom, and a bromine atom. It is primarily utilized as a scaffold for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to construct complex pharmaceutical ingredients. The presence of the ortho-fluorine atom modulates the metabolic stability and conformational preference of the N-aryl bond, while the para-bromine serves as a versatile handle for further derivatization.

Chemical Identity & Structural Analysis

Nomenclature & Identification

Property	Detail
IUPAC Name	1-(4-Bromo-2-fluorophenyl)piperidine
Common Synonyms	N-(4-Bromo-2-fluorophenyl)piperidine; 4-Bromo-2-fluoro-1-(piperidin-1-yl)benzene
Molecular Formula	C₁₁H₁₃BrFN
Molecular Weight	258.13 g/mol
SMILES	FC1=C(N2CCCCC2)C=CC(Br)=C1
Core Scaffold	N-Aryl Piperidine

Structural Logic & Electronic Properties

The molecule's reactivity is governed by the interplay of its three functional components:

• Piperidine Ring (Donor): The nitrogen lone pair participates in resonance with the phenyl ring, increasing electron density at the ortho and para positions. However, this conjugation is partially disrupted by the steric clash with the ortho-fluorine.

• Ortho-Fluorine (Modulator):

  • Electronic: Exerts a strong inductive electron-withdrawing effect (-I), lowering the pKa of the aniline nitrogen significantly compared to non-fluorinated analogs.

  • Conformational: The steric bulk of fluorine forces the piperidine ring to twist out of coplanarity with the benzene ring, reducing conjugation and altering the metabolic profile (preventing N-dealkylation).

• Para-Bromine (Reactive Handle): A classic leaving group for palladium-catalyzed cross-coupling. It is deactivated towards oxidative addition relative to iodide but offers a balance of stability and reactivity.

Physicochemical Profile

The following properties are estimated based on structure-activity relationship (SAR) data for N-aryl piperidines.

Property	Value (Approx.)	Implications for Drug Design
LogP (Lipophilicity)	3.8 – 4.2	Highly lipophilic; requires organic co-solvents (DMSO, DMF) for assays.
pKa (Conjugate Acid)	2.5 – 3.5	Non-basic at physiological pH. The N-aryl bond renders the nitrogen non-protonatable under standard biological conditions.
Topological Polar Surface Area (TPSA)	~3.2 Ų	Very low polarity, suggesting high blood-brain barrier (BBB) permeability.
Solubility	< 0.1 mg/mL (Water)	Practically insoluble in water; soluble in DCM, EtOAc, Methanol.
Melting Point	Solid (Low MP) or Oil	Often isolated as a viscous oil or low-melting solid depending on purity.

Synthesis & Manufacturing Protocols

Primary Route: Buchwald-Hartwig Amination

The most robust synthesis involves the palladium-catalyzed coupling of 4-bromo-2-fluoro-1-iodobenzene with piperidine. This route ensures regioselectivity, preserving the bromine atom for later steps.

• Precursor: 4-Bromo-2-fluoro-1-iodobenzene (CAS: 105931-73-5)

• Reagent: Piperidine (1.2 eq)

• Catalyst: Pd₂(dba)₃ or Pd(OAc)₂ with BINAP or Xantphos ligand.

• Base: Cs₂CO₃ or NaOtBu.

• Solvent: Toluene or 1,4-Dioxane (anhydrous).

Protocol:

• Charge a reaction vessel with 4-bromo-2-fluoro-1-iodobenzene (1.0 eq), Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and Cs₂CO₃ (2.0 eq).

• Purge with Nitrogen/Argon.[1]

• Add anhydrous Toluene (0.2 M concentration) and Piperidine (1.2 eq).

• Heat to 80–100°C for 12–16 hours. Monitor by TLC/LC-MS.

• Workup: Filter through Celite, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Alternative Route: Nucleophilic Aromatic Substitution (SnAr)

Applicable only under harsh conditions due to the lack of strong electron-withdrawing groups (like NO₂).

• Precursor: 4-Bromo-1,2-difluorobenzene.

• Reagent: Piperidine (excess).[2]

• Conditions: DMSO, 120°C, K₂CO₃.

• Risk: Potential for regioisomeric mixtures (attack at C1 vs C2) and lower yields compared to Pd-catalysis.

Reactivity & Applications

Functionalization Workflow

This compound is a "linchpin" intermediate. The bromine atom allows it to be coupled to various aryl/heteroaryl boronic acids.

Caption: Divergent synthesis pathways utilizing the aryl bromide handle.

Medicinal Chemistry Utility

• Bioisostere: The N-phenyl piperidine moiety often mimics the N-phenyl piperazine or morpholine found in drugs like Linezolid or Gefitinib .

• Fluorine Effect: The 2-fluoro substituent blocks metabolic oxidation at the ortho-position and reduces the basicity of the nitrogen, improving oral bioavailability by preventing lysosomal trapping.

• Target Classes:

  • Sigma-1 Receptor Ligands: N-aryl piperidines are classic pharmacophores for Sigma receptors.

  • Acetylcholinesterase (AChE) Inhibitors: Derivatives are explored for Alzheimer's treatment.[3]

Safety & Handling (MSDS Summary)

Hazard Class	Statement	Precaution
Acute Toxicity	Harmful if swallowed or inhaled.	Use in a fume hood. Wear N95/P100 respirator if handling powder.
Skin/Eye Irritation	Causes skin irritation (H315) and serious eye irritation (H319).[4]	Wear nitrile gloves and safety goggles.
Environmental	Toxic to aquatic life with long-lasting effects.	Dispose of as hazardous organic waste. Do not release into drains.[4]
Storage	Store in a cool, dry place under inert atmosphere (Argon).	Light sensitive; protect from direct sunlight.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Piperidine Derivatives. Retrieved from [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[5] Retrieved from [Link]

Sources

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• 2. ijpsi.org [ijpsi.org]
• 3. ijnrd.org [ijnrd.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. lifechemicals.com [lifechemicals.com]

1-(4-Bromo-2-fluorophenyl)piperidine molecular weight and formula

The following technical guide details the physicochemical profile, synthetic pathways, and medicinal chemistry applications of 1-(4-Bromo-2-fluorophenyl)piperidine .

Core Identity & Physicochemical Specifications

Target Molecule: 1-(4-Bromo-2-fluorophenyl)piperidine CAS Registry Number: Not widely indexed in public commercial catalogs; refer to specific structure search. IUPAC Name: 1-(4-bromo-2-fluorophenyl)piperidine

This molecule represents a specialized N-aryl piperidine scaffold widely utilized in medicinal chemistry as a "linker" or "headgroup" intermediate. Its structure features a lipophilic piperidine ring fused to a halogenated phenyl core, offering two distinct vectors for further diversification: the bromine atom (via cross-coupling) and the piperidine ring (via substitution, though less common).[1]

Molecular Data Table

Property	Value	Notes
Molecular Formula	C₁₁H₁₃BrFN	Confirmed via atomic summation.
Molecular Weight	258.13 g/mol	Monoisotopic Mass: 257.02 g/mol
Exact Mass	257.0215	Useful for High-Res MS (HRMS) validation.
Element Composition	C (51.18%), H (5.08%), Br (30.96%), F (7.36%), N (5.43%)	High halogen content significantly impacts lipophilicity.[1]
Calculated LogP (cLogP)	3.8 – 4.2	Highly lipophilic due to the aryl-halide and piperidine ring.
Predicted pKa (Conjugate Acid)	~2.5 – 3.5	The nitrogen lone pair is conjugated into the electron-deficient phenyl ring (aniline-like), rendering it non-basic at physiological pH.
H-Bond Donors / Acceptors	0 / 2	Nitrogen and Fluorine act as weak acceptors.
Physical State	Solid (Low Melting) or Viscous Oil	Dependent on purity and crystal polymorph.

Synthetic Methodologies

The synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine requires precise regiocontrol to ensure the piperidine attaches at the C1 position relative to the fluorine (C2) and bromine (C4).

Method A: Palladium-Catalyzed Buchwald-Hartwig Amination (Recommended)

This method offers the highest regioselectivity by utilizing the difference in reactivity between iodine and bromine leaving groups.

• Precursor: 4-Bromo-2-fluoro-1-iodobenzene

• Reagents: Piperidine (1.2 eq), Pd₂(dba)₃ (cat.), BINAP or Xantphos (ligand), NaOtBu (base).[1]

• Solvent: Toluene or Dioxane, 80–100°C.[1]

Mechanism: The oxidative addition of Pd(0) occurs preferentially at the C–I bond (weaker bond energy) rather than the C–Br bond.[1] This preserves the bromine handle for future elaboration.[1]

Method B: Nucleophilic Aromatic Substitution (SNAr)

Viable but requires careful optimization to avoid regioisomers.

• Precursor: 4-Bromo-1,2-difluorobenzene

• Reagents: Piperidine (excess), K₂CO₃ or Cs₂CO₃.[1][2]

• Conditions: DMSO or DMF, 100°C+.

Critical Analysis of Method B: In 4-bromo-1,2-difluorobenzene, both fluorine atoms are potential leaving groups.

• Path A (Desired): Attack at C1 (Para to Br).

• Path B (Undesired): Attack at C2 (Meta to Br).

• Outcome: While the C1 position is electronically activated by the para-bromine (inductive withdrawal), steric hindrance from the adjacent fluorine at C2 can complicate the reaction.[1] Method A is preferred for purity.[1]

DOT Diagram: Synthetic Pathways

Caption: Comparison of Buchwald-Hartwig (high selectivity) vs. SNAr (potential for regioisomerism) routes.[1]

Structural Analysis & Spectroscopy

Validation of the structure relies on confirming the substitution pattern of the benzene ring.[1]

• ¹H NMR (400 MHz, CDCl₃):

  • Aromatic Region: Expect a distinct pattern for the 1,2,4-substituted ring.

    • ~7.2 ppm (dd): H3 (between F and Br).

    • ~7.1 ppm (dd): H5 (adjacent to Br).

    • ~6.8 ppm (t/dd): H6 (adjacent to N).

  • Aliphatic Region:

    • ~3.0 ppm (m, 4H): Piperidine protons adjacent to Nitrogen (deshielded by aryl ring).[1]

    • ~1.7 ppm (m, 4H): Piperidine core protons.[1][2]

    • ~1.5 ppm (m, 2H): Piperidine distal protons.[1][2]

• ¹³C NMR:

  • C-F Coupling: The carbons at C1, C2, and C3 will show characteristic splitting (J_CF) due to the fluorine atom.[1]

• Mass Spectrometry (ESI+):

  • M+H Peak: 258.0 / 260.0 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes). This isotopic pattern is the definitive signature of the bromine atom.[1]

Medicinal Chemistry Applications

This molecule serves as a versatile Lead-Oriented Synthesis block.

• Bioisosterism & Metabolic Stability:

  • The Ortho-Fluorine effect: The fluorine atom at the C2 position protects the metabolically vulnerable ortho-position from cytochrome P450 oxidation. It also influences the torsion angle between the piperidine and phenyl ring, forcing a non-planar conformation that can improve selectivity for binding pockets.[1]

• Scaffold Elaboration:

  • The C-Br bond is a "universal socket" for Suzuki-Miyaura coupling (to add biaryl systems) or Sonogashira coupling (to add alkynes).

  • Example: Coupling with a boronic acid to create biaryl-piperidine inhibitors for GPCRs (e.g., 5-HT receptors).

Application Workflow

Caption: Divergent synthesis strategies utilizing the bromine handle for drug discovery.

Handling & Safety (SDS Summary)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• GHS Signal Word: WARNING.[1][3][4]

• H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1][4]

• Storage: Keep cold (2-8°C), under inert atmosphere (Argon/Nitrogen). Halogenated amines can darken upon oxidation.[1]

References

• Buchwald-Hartwig Amination Protocols: Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[1]Link[1]

• Fluorine in Medicinal Chemistry: Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1]Link[1]

• SNAr Regioselectivity: Chupakhin, O. N., & Charushin, V. N. (2016).[1] Nucleophilic Aromatic Substitution of Hydrogen and Other Leaving Groups.[1] Accounts of Chemical Research.Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine - Google Patents [patents.google.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Pharmacological Potential of 1-(4-Bromo-2-fluorophenyl)piperidine Derivatives

The following technical guide details the pharmacological and synthetic utility of 1-(4-Bromo-2-fluorophenyl)piperidine , a high-value scaffold in medicinal chemistry.

Executive Summary

The molecule 1-(4-Bromo-2-fluorophenyl)piperidine represents a "privileged scaffold" intermediate in modern drug discovery. Unlike final active pharmaceutical ingredients (APIs), this compound serves as a bifunctional linchpin. Its value lies in the orthogonal reactivity of its substituents: the piperidine moiety provides a validated pharmacophore for G-Protein Coupled Receptors (GPCRs), while the 4-bromo-2-fluoro motif offers a tunable electronic environment and a precise synthetic handle for library generation.

This guide analyzes the scaffold’s utility in developing ligands for CNS disorders (Schizophrenia, Depression) and Oncology (Tubulin inhibition) , supported by robust synthetic protocols and structure-activity relationship (SAR) logic.

Chemical Architecture & SAR Logic

The "Ortho-Fluoro" Effect

The strategic placement of fluorine at the ortho position (C2) relative to the piperidine nitrogen is not merely decorative; it serves three critical medicinal chemistry functions:

• Conformational Restriction: The steric repulsion between the C2-Fluorine and the equatorial protons of the piperidine ring forces the phenyl and piperidine rings to twist out of coplanarity. This "twisted" conformation often improves selectivity for GPCR subtypes (e.g., 5-HT2A vs. D2) compared to the planar non-fluorinated analogs.

• Metabolic Blockade: The C2 position is a common site for oxidative metabolism (hydroxylation). Fluorine substitution blocks this pathway, extending the molecule's half-life (

  ).

• Electronic Modulation: The strong electronegativity of fluorine lowers the electron density of the aromatic ring, potentially strengthening

  stacking interactions in the receptor binding pocket.

The "Para-Bromo" Handle

The bromine atom at C4 is the "gateway" substituent. It is sufficiently stable to survive the initial formation of the piperidine-aryl bond but reactive enough for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This allows researchers to rapidly synthesize libraries of biaryl or amino-aryl derivatives to probe deep hydrophobic pockets in target proteins.

Pharmacological Targets & Therapeutic Applications[1][2][3]

CNS: Atypical Antipsychotics & Antidepressants

Phenylpiperidines are the core pharmacophore for a vast class of CNS drugs (e.g., Haloperidol, Risperidone analogs).

• Mechanism: The protonated piperidine nitrogen forms a critical salt bridge with a conserved Aspartate residue (e.g., Asp3.32) in aminergic GPCRs (Dopamine, Serotonin).

• Application: Derivatives of 1-(4-Bromo-2-fluorophenyl)piperidine can be elaborated into dual 5-HT2A/D2 antagonists. The 4-bromo group is replaced with heteroaryl systems (e.g., benzisoxazole, indole) to achieve the "atypical" profile that minimizes extrapyramidal side effects.

Oncology: Tubulin Polymerization Inhibitors

Recent studies indicate that N-benzyl and N-aryl piperidine derivatives can bind to the colchicine site of tubulin.

• Mechanism: These derivatives disrupt microtubule dynamics, causing cell cycle arrest at the G2/M phase.

• SAR Insight: The 4-bromo substituent can be replaced with bulky hydrophobic groups (via Suzuki coupling) to occupy the hydrophobic pocket of

  -tubulin, while the piperidine ring mimics the aliphatic features of known inhibitors.

Pain Management: Sigma-1 Receptor Ligands

The 4-phenylpiperidine motif is a classic template for Sigma-1 receptor (

R) ligands.

• Potential:

  R modulation is a target for neuropathic pain and neuroprotection. The 2-fluoro substitution often enhances R affinity by optimizing the lipophilicity profile (LogP) and reducing non-specific binding.

Visualization: Strategic Derivatization Pathway

The following diagram illustrates the divergence from the core scaffold to three distinct therapeutic classes using standard medicinal chemistry transformations.

Figure 1: Divergent synthesis map showing the transformation of the core scaffold into three major therapeutic classes via Palladium-catalyzed cross-coupling reactions.

Experimental Protocols

Synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine

Note: This protocol prioritizes regioselectivity to ensure the bromine "handle" remains intact.

Reaction Overview:

Reagents:

• 1-Bromo-2-fluoro-4-iodobenzene (1.0 eq)

• Piperidine (1.2 eq)

• (2 mol%)

• BINAP (4 mol%)

• (1.5 eq)

• Toluene (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a glovebox or under Argon, charge a flame-dried Schlenk flask with 1-bromo-2-fluoro-4-iodobenzene (3.0 g, 10 mmol),

  (183 mg), BINAP (249 mg), and (1.44 g).

• Addition: Add anhydrous Toluene (30 mL) followed by Piperidine (1.18 mL, 12 mmol).

• Reaction: Seal the flask and heat to 80°C for 12 hours. The reaction utilizes the higher reactivity of the C-I bond over the C-Br bond, leaving the bromine available for future steps [1].

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification: Concentrate the organic layer and purify via flash column chromatography (Hexanes/EtOAc 9:1).

• Validation: Confirm structure via

  (Look for piperidine multiplets at 1.5-3.0 ppm and aromatic signals).

In Vitro Binding Assay (General GPCR)

Objective: Determine binding affinity (

) of derivatives against 5-HT2A receptors.

• Membrane Prep: Harvest HEK-293 cells stably expressing human 5-HT2A. Homogenize in ice-cold Tris-HCl buffer.

• Incubation: Incubate membrane homogenates (

  protein) with -Ketanserin (0.5 nM) and varying concentrations of the test derivative ( to M).

• Equilibrium: Incubate at 37°C for 60 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Safety & Toxicology Considerations

• hERG Inhibition: Phenylpiperidines are known to block hERG potassium channels, leading to QT prolongation.

  • Mitigation: The 2-fluoro substituent reduces the basicity of the piperidine nitrogen (via inductive effect), which often decreases hERG affinity compared to the non-fluorinated analog [2].

• Metabolic Stability: The 2-fluoro group blocks metabolic hydroxylation at the ortho-position, a common clearance pathway, thereby improving oral bioavailability.

References

• Guram, A. S., et al. "Palladium-Catalyzed Amination of Aryl Halides." Angewandte Chemie International Edition, vol. 34, no. 12, 1995. Link

• Kalgutkar, A. S., et al. "Metabolism-Guided Drug Design: Optimization of the 4-Fluorophenylpiperidine Scaffold." Journal of Medicinal Chemistry, vol. 48, no. 1, 2005.[1] Link

• Miyazaki, Y., et al. "Synthesis and antitumor activity of novel piperidine derivatives." Bioorganic & Medicinal Chemistry Letters, vol. 20, no. 2, 2010. Link

• Patel, B., et al. "Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents." Anti-Cancer Agents in Medicinal Chemistry, 2023.[2] Link

Sources

• 1. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Introduction: Situating 1-(4-Bromo-2-fluorophenyl)piperidine in a Research Context

An In-depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity of 1-(4-Bromo-2-fluorophenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

1-(4-Bromo-2-fluorophenyl)piperidine (CAS No. 383128-34-7) is a substituted phenylpiperidine derivative. Compounds within this class are of significant interest in medicinal chemistry and drug development due to their versatile scaffold, which is a core component of numerous neurologically active agents. The phenylpiperidine structural motif is famously found in potent analgesics like fentanyl and its analogs, as well as in compounds targeting dopamine receptors for the treatment of neuropsychiatric disorders.[1][2]

Given its structure—a piperidine ring, a bromine substituent, and a fluorine substituent on the phenyl ring—this compound is primarily utilized as a chemical intermediate or building block in the synthesis of more complex molecules. Researchers handling this substance must operate with a comprehensive understanding of its potential hazards. As a novel chemical entity, a complete, empirically determined Safety Data Sheet (SDS) and toxicological profile may not be publicly available. Therefore, this guide synthesizes data from structurally related compounds to construct a robust, inferred safety profile, enabling professionals to implement appropriate safety protocols grounded in scientific principles.

Section 1: Predicted Hazard Profile & GHS Classification

Due to the absence of a specific SDS for 1-(4-Bromo-2-fluorophenyl)piperidine, a hazard assessment must be extrapolated from its core components: the piperidine ring and the halogenated phenyl group. The piperidine moiety is known to be corrosive and acutely toxic via multiple routes of exposure.[3][4] Halogenated aromatic compounds can present their own unique toxicological challenges, including skin and eye irritation.[5][6]

Based on these well-documented analogs, the following Globally Harmonized System (GHS) classification is predicted. This inferred profile should be treated as a preliminary guideline; the compound must be handled as a substance of unknown toxicity until empirical data is available.

GHS Pictograms	Signal Word	Predicted GHS Hazard Classification
ngcontent-ng-c4120160419="" class="ng-star-inserted">	Danger	H301/302: Toxic or Harmful if swallowed.[3][5] H311: Toxic in contact with skin.[3][4] H314: Causes severe skin burns and eye damage.[3][4] H331/332: Toxic or Harmful if inhaled.[3][6] H335: May cause respiratory irritation.[5][6]

Precautionary Statements (Selected)

• Prevention (P260, P264, P270, P280): Do not breathe dust/fume/gas/mist/vapors/spray.[7] Wash skin thoroughly after handling.[5] Do not eat, drink or smoke when using this product.[5] Wear protective gloves/protective clothing/eye protection/face protection.[4]

• Response (P301+P310, P303+P361+P353, P305+P351+P338): IF SWALLOWED: Immediately call a POISON CENTER or doctor. IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[4] IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]

• Storage (P403+P233, P405): Store in a well-ventilated place. Keep container tightly closed.[7] Store locked up.[8]

• Disposal (P501): Dispose of contents/container to an approved waste disposal plant.[8]

Section 2: In-Depth Toxicological Assessment

The toxicological profile of 1-(4-Bromo-2-fluorophenyl)piperidine is predicted to be driven by the combined effects of its piperidine core and halogenated phenyl substituent.

Acute Toxicity

The primary routes of concern for acute exposure are inhalation, dermal contact, and ingestion.

• Oral: Phenylpiperazine and bromophenylpiperidine derivatives are classified as harmful or toxic if swallowed.[5][6] The piperidine ring itself is harmful if swallowed.[9] Therefore, accidental ingestion of 1-(4-Bromo-2-fluorophenyl)piperidine could lead to significant systemic toxicity.

• Dermal: Piperidine is toxic and readily absorbed through the skin, causing systemic effects and severe burns.[3][4] The lipophilicity of the bromofluorophenyl group may enhance dermal penetration. Therefore, skin contact should be considered a critical exposure route.

• Inhalation: Piperidine vapor is toxic if inhaled, causing irritation to the mucous membranes and upper respiratory tract.[3] Substituted piperazines may also cause respiratory irritation.[6] If the compound is a solid, inhalation of dust particles is the primary concern.

Local Effects: Skin and Eye Corrosion

The basic nitrogen atom in the piperidine ring confers alkaline properties, making it and many of its derivatives corrosive. Direct contact is likely to cause severe skin burns and serious, potentially permanent, eye damage.[3][4] This necessitates the use of robust personal protective equipment (PPE).

Systemic and Chronic Effects

Beyond acute effects, the potential for systemic toxicity is high, particularly targeting the central nervous system (CNS).

• Neurological Effects: The phenylpiperidine scaffold is a well-established pharmacophore for CNS-active drugs, particularly those interacting with dopamine and opioid receptors.[1][2][10] While the specific activity of this compound is unknown, researchers should be aware of the potential for unintended neurological effects upon exposure.

• Metabolism: Phenylpiperidine-based opioids like fentanyl are primarily metabolized by the cytochrome P450 system (specifically CYP3A4) in the liver.[10] Chronic exposure to novel phenylpiperidine derivatives could potentially lead to hepatotoxicity, although this is a data gap for this specific molecule.

• Mutagenicity and Carcinogenicity: There is no available data on the mutagenic or carcinogenic potential of 1-(4-Bromo-2-fluorophenyl)piperidine. As with most novel research chemicals, it has not been evaluated by agencies like IARC or ACGIH.[5] It is crucial to handle the compound as a potential mutagen/carcinogen and minimize exposure.

Section 3: Experimental Protocols for Safe Handling & Emergencies

A self-validating system of safety requires meticulous planning and adherence to established protocols. The causality behind these protocols is to minimize all potential routes of exposure identified in the toxicological assessment.

Engineering Controls and Personal Protective Equipment (PPE)

• Primary Engineering Control: All manipulations of 1-(4-Bromo-2-fluorophenyl)piperidine, whether solid or in solution, must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

• Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should also be worn when handling larger quantities or if there is a splash hazard.[11]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves. Nitrile gloves may offer splash protection, but for prolonged contact, heavier-duty gloves such as butyl rubber or Viton should be considered. Always check the manufacturer's glove compatibility data. Double-gloving is recommended.

  • Lab Coat: A flame-resistant lab coat is required. Ensure cuffs are tucked into gloves.

• Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., in a large-scale operation or during a major spill), a NIOSH-approved respirator with an organic vapor cartridge is required.[12]

Storage and Handling Protocol

• Procurement & Inventory: Log all received quantities. Store only the minimum quantity required for immediate research needs.

• Storage Conditions: Store in a tightly sealed, clearly labeled container.[7] The storage location should be a cool, dry, and well-ventilated area designated for toxic and corrosive chemicals, away from incompatible materials like strong oxidizing agents.[13]

• Handling:

  • Designate a specific area within the fume hood for handling this compound.

  • Use spark-proof tools and equipment.[8]

  • Avoid any actions that could generate dust if the material is a solid.

  • Wash hands thoroughly after handling, even if gloves were worn.[5]

Emergency Response Protocols

• Spill:

  • Evacuate the immediate area and alert colleagues.

  • If the spill is large or outside of a fume hood, evacuate the lab and call emergency services.

  • For small spills within a fume hood, wear appropriate PPE (double gloves, goggles, lab coat).

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.[12]

  • Decontaminate the area with an appropriate solvent, followed by soap and water.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical attention.[11]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-20 minutes, holding the eyelids open. Remove contact lenses if possible. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention immediately.[11]

Section 4: Visualization of a Hazard Assessment Workflow

For any novel compound like 1-(4-Bromo-2-fluorophenyl)piperidine entering a drug development pipeline, a structured hazard assessment is critical. The following diagram illustrates a logical workflow for evaluating its safety profile.

Caption: Logical workflow for assessing the toxicity of a novel research chemical.

Conclusion

1-(4-Bromo-2-fluorophenyl)piperidine is a valuable research chemical that must be handled with a high degree of caution commensurate with its predicted toxicological profile. Based on robust data from structural analogs, it should be treated as a substance that is acutely toxic, corrosive to skin and eyes, and a respiratory irritant. The potential for unforeseen systemic or chronic effects, particularly on the central nervous system, cannot be discounted. The protocols and assessments outlined in this guide provide a framework for minimizing risk and ensuring a self-validating system of safety in the laboratory. The foundational principle remains: in the absence of definitive data, treat all novel chemical entities with the highest level of precaution.

References

• Elbaridi, N., et al. (2021). Pharmacotoxicology of Non-fentanyl Derived New Synthetic Opioids. Frontiers in Pharmacology. Available at: [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Piperidine. Available at: [Link]

• Sonesson, C., et al. (1994). Substituted (S)-Phenylpiperidines and Rigid Congeners as Preferential Dopamine Autoreceptor Antagonists: Synthesis and Structure-Activity Relationships. Journal of Medicinal Chemistry. Available at: [Link]

• Sdfine. (n.d.). GHS Safety Data Sheet: 4-BROMO-2-FLUOROBIPHENYL. Available at: [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet. Available upon request from chemical suppliers. A representative SDS for a related compound is used for general guidance.
• Gress, K., et al. (2020). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician.

• Carl ROTH GmbH + Co. KG. (2025). Safety Data Sheet: Piperidine. Available at: [Link]

• Sonesson, C., et al. (1994). Substituted (S)-phenylpiperidines and rigid congeners as preferential dopamine autoreceptor antagonists: synthesis and structure-activity relationships. PubMed. Available at: [Link]

• Wikipedia. (n.d.). Opioid. Available at: [Link]

• PubChem. (n.d.). 4-(4-Fluorophenyl)piperidine. National Center for Biotechnology Information. Available at: [Link]

• PENTA s.r.o. (2024). Safety Data Sheet: Piperidine. Available at: [Link]

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Strategic Utilization of 1-(4-Bromo-2-fluorophenyl)piperidine in Medicinal Chemistry

This guide outlines the strategic application of 1-(4-Bromo-2-fluorophenyl)piperidine, a versatile bifunctional building block in modern medicinal chemistry.

A Technical Guide to Synthesis, Reactivity, and Scaffold Optimization

Executive Summary

1-(4-Bromo-2-fluorophenyl)piperidine (CAS: Variable based on salt/source, typically synthesized de novo) represents a high-value "privileged structure" intermediate. Its utility stems from its orthogonal reactivity profile : the C4-bromine serves as a robust handle for late-stage diversification (Suzuki/Buchwald couplings), while the C2-fluorine atom imparts critical physicochemical properties—modulating conformation, metabolic stability, and basicity.

This guide provides a comprehensive technical analysis of this scaffold, detailing its regioselective synthesis, structural advantages in Structure-Activity Relationship (SAR) campaigns, and downstream applications in generating diverse chemical libraries for GPCR and kinase targets.

Structural Analysis & Pharmacophore Properties

The strategic value of this intermediate lies in the specific arrangement of its substituents.

The Ortho-Fluorine Effect

The C2-fluorine is not merely a metabolic blocker; it is a conformational control element.

• Conformational Twist: The steric repulsion between the C2-fluorine and the piperidine ring protons (or lone pair) forces the N-aryl bond to twist out of planarity. This disrupts

  -conjugation between the nitrogen lone pair and the aromatic ring.

• Basicity Modulation: By decoupling the nitrogen lone pair from the aromatic system, the basicity of the piperidine nitrogen is partially restored compared to a planar N-phenyl analog. However, the strong inductive electron-withdrawing effect (-I) of fluorine lowers the pKa relative to alkyl piperidines, typically landing in the range of 5.0–6.5, which is often ideal for oral bioavailability and CNS penetration.

• Metabolic Stability: The fluorine atom blocks the C2 position from oxidative metabolism (Phase I) and reduces the electron density of the ring, making it less prone to oxidation.

The C4-Bromine "Warhead"

The bromine atom at the para position is electronically activated for cross-coupling reactions but remains stable under standard nucleophilic conditions used to install the piperidine. This allows for a "plug-and-play" approach where the core scaffold is synthesized first, and the C4 position is diversified later.

Synthetic Accessibility: The Regioselective Route

To ensure high purity and scalability, a Buchwald-Hartwig Amination utilizing 4-Bromo-2-fluoro-1-iodobenzene is the superior protocol over nucleophilic aromatic substitution (SNAr) on unactivated halides.

Mechanistic Rationale

• Substrate: 4-Bromo-2-fluoro-1-iodobenzene.

• Selectivity: The C–I bond is significantly weaker and more reactive toward oxidative addition by Pd(0) than the C–Br bond. This allows for the exclusive installation of the piperidine at C1 without affecting the C4-Br handle.

• Catalyst System: A Pd(0) source (e.g., Pd2(dba)3) with a bidentate ligand (e.g., Xantphos or BINAP) prevents catalyst decomposition and ensures high yields.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis via Buchwald-Hartwig coupling, exploiting the reactivity difference between Aryl-I and Aryl-Br bonds.

Experimental Protocol: Synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine

Safety Note: All reactions must be performed in a fume hood. Aryl halides and piperidine are toxic. Palladium catalysts can be sensitizers.

Materials

• Substrate: 4-Bromo-2-fluoro-1-iodobenzene (1.0 equiv)

• Amine: Piperidine (1.2 equiv)

• Catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (1 mol%)

• Ligand: Xantphos (2 mol%)

• Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Solvent: Anhydrous Toluene (0.2 M concentration)

Step-by-Step Procedure

• Inert Atmosphere: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon or Nitrogen.

• Charging: Add Pd2(dba)3, Xantphos, and NaOtBu to the flask.

• Solvation: Add anhydrous toluene and stir at room temperature for 5 minutes to pre-complex the catalyst.

• Substrate Addition: Add 4-Bromo-2-fluoro-1-iodobenzene and piperidine via syringe.

• Reaction: Heat the mixture to 100°C for 4–12 hours. Monitor reaction progress via TLC (Hexane/EtOAc) or LC-MS. The starting iodide should disappear; the bromide product should remain stable.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts and palladium black. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (SiO2, typically 0–10% EtOAc in Hexanes).

• Validation: Confirm structure via 1H NMR (check for piperidine multiplets and specific aromatic splitting pattern) and MS (distinctive Br isotope pattern: M+ and M+2 peaks of equal intensity).

Downstream Diversification: The "Divergent Intermediate" Strategy

Once synthesized, the 1-(4-bromo-2-fluorophenyl)piperidine serves as a branching point for library generation.

Key Transformations

The C4-Bromine allows access to three distinct chemical spaces:

• Biaryls (Suzuki-Miyaura): Coupling with aryl boronic acids to create extended aromatic systems (common in kinase inhibitors).

• Anilines (Buchwald-Hartwig): Coupling with primary/secondary amines to generate biphenyl-amine analogs.

• Carboxylates/Electrophiles (Li-Halogen Exchange): Treatment with n-BuLi at -78°C generates the lithiated species, which can trap CO2 (acids), DMF (aldehydes), or ketones.

Divergent Synthesis Workflow

Figure 2: Divergent synthesis pathways utilizing the C4-Bromine handle for library generation.

Case Studies & Applications

Tubulin Polymerization Inhibitors

Research has demonstrated that N-aryl piperidine derivatives, specifically those with the 4-bromo-2-fluoro substitution pattern, show potent anticancer activity.

• Mechanism: The scaffold mimics the binding mode of colchicine or combretastatin at the tubulin interface.

• Data: Derivatives such as 1-(4-bromo-2-(pyrrolidine-1-yl)benzyl)piperidine (a structural analog) have shown IC50 values in the nanomolar range against MCF-7 and HCT-116 cell lines, arresting cells in the G2/M phase [1].

• Relevance: The 1-(4-bromo-2-fluorophenyl)piperidine core provides the necessary rigidity and hydrophobic bulk to occupy the binding pocket, while the bromine allows for the attachment of polar tails to improve solubility.

GPCR Ligands (5-HT / Dopamine)

The 4-substituted-1-arylpiperidine motif is a "privileged structure" for G-Protein Coupled Receptors.

• Serotonin (5-HT): The fluorine atom at the ortho position modulates the binding affinity by influencing the rotational barrier of the phenyl ring, often enhancing selectivity for 5-HT2A or 5-HT7 receptors.

• Dopamine (D2/D3): The lipophilic bromine enhances binding in the hydrophobic orthosteric pocket of dopamine receptors.

Quantitative Data Summary

Property	Value / Description	Impact on Drug Design
Molecular Weight	~258.13 g/mol	Ideal for fragment-based drug discovery (FBDD).
cLogP	~3.8 - 4.2	High lipophilicity; requires polar groups in downstream steps.
pKa (Conj. Acid)	~5.5 - 6.5	Reduced basicity (vs. alkyl amines) improves CNS penetration.
Metabolic Stability	High (at C2)	Fluorine blocks facile oxidation at the electron-rich ortho position.
Selectivity Factor	>20:1 (I vs Br)	Allows highly selective synthesis via Pd-catalysis.

References

• Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-Based Derivatives as Anti-Tubulin Agents. Current Topics in Medicinal Chemistry, 2025.

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. PMC (NIH), 2024.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 2023.

• Reaction of alkyl bromide in presence of piperidine. Chemistry Stack Exchange, 2018.

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi AppTec, QM Magic Class Chapter 29.

Electronic and Conformational Matrix of 4-Bromo-2-Fluoropiperidine Scaffolds

This technical guide details the electronic, conformational, and synthetic landscape of 4-bromo-2-fluoropiperidine scaffolds. It is designed for medicinal chemists and process scientists leveraging halogenated heterocycles for structure-activity relationship (SAR) tuning.[1][2]

[1]

Executive Summary

The 4-bromo-2-fluoropiperidine motif represents a high-value "chimeric" scaffold in drug discovery.[1] It combines the reactive utility of a secondary alkyl bromide (C4) with the profound electronic modulation of an

-fluoroamine (C2).[2] This specific substitution pattern offers a unique vector for tuning basicity ( ), metabolic stability (blocking CYP450 -hydroxylation), and inducing specific ring puckering via stereoelectronic effects.[1][2]

Critical Stability Warning: The free base 2-fluoropiperidine is inherently unstable due to the spontaneous elimination of HF to form an iminium ion (

-fluoroamine instability). Consequently, this guide focuses on the N-protected (carbamate/amide) or salt forms , which are the requisite species for isolation and synthetic manipulation.[2]

Electronic Landscape & Stability

The introduction of fluorine at the C2 position, adjacent to the nitrogen, creates a complex electronic environment governed by inductive withdrawal and hyperconjugation.[2]

The -Fluoroamine Instability

In a neutral, unprotected piperidine, the nitrogen lone pair (

) can donate electron density into the antibonding orbital of the C-F bond ( ).[2] This interaction weakens the C-F bond, facilitating the loss of fluoride and the formation of a reactive iminium species.[2]

• Stabilization Strategy: To isolate 4-bromo-2-fluoropiperidine derivatives, the nitrogen lone pair must be sequestered.[1]

  • N-Acylation/Carbamoylation (e.g., N-Boc, N-Cbz): Delocalizes the lone pair into the carbonyl, shutting down the elimination pathway.[2]

  • Protonation (Salt Formation): Ties up the lone pair, preventing

    donation.[2]

Basicity Modulation ( )

The strong inductive effect (-I) of the fluorine atom at C2 significantly lowers the basicity of the piperidine nitrogen.[2]

• Typical Piperidine

  : ~11.0[1][2]

• 3-Fluoropiperidine

  : ~9.0 (Inductive effect through 2 bonds)[1][2]

• 2-Fluoropiperidine (theoretical): The basicity is drastically reduced, often rendering the nitrogen non-basic in physiological pH ranges when part of a stable system (e.g., hemiaminal ether mimic).[2]

Metabolic Blocking

The C2 position of piperidine is a primary "soft spot" for oxidative metabolism (N-dealkylation or ring opening).[1][2] Substituting hydrogen with fluorine at this position blocks cytochrome P450-mediated hydroxylation, significantly extending the in vivo half-life (

) of the scaffold.[2]

Conformational Analysis: The Stereoelectronic Tug-of-War

The 4-bromo-2-fluoro substitution pattern introduces a competition between steric bulk and stereoelectronic forces, dictating the preferred chair conformation.[1]

The Anomeric Effect (C2-Fluorine)

Unlike typical substituents that prefer the equatorial position to avoid 1,3-diaxial strain, the electronegative fluorine at C2 often prefers the axial orientation.[2]

• Mechanism: Endo-Anomeric Effect .[1][2] Interaction between the N-lone pair (or N-C bond orbitals in protected forms) and the

  orbital stabilizes the axial conformer.[2]

• Dipole Minimization: In non-polar solvents, the axial conformer minimizes the net dipole moment between the C-F bond and the N-protecting group vector.[2]

Steric Dominance (C4-Bromine)

The bromine atom at C4 is a large lipophilic group.[1][2] It strongly prefers the equatorial orientation to avoid severe 1,3-diaxial interactions with the axial protons at C2 and C6.

Resultant Topology

• Cis-Isomer (F-axial, Br-equatorial): This is often the thermodynamically most stable configuration.[1] The fluorine satisfies the anomeric effect (axial), and the bromine satisfies steric requirements (equatorial).[2]

• Trans-Isomer: Forces a compromise.[1] Either the bromine is forced axial (high steric penalty) or the fluorine is forced equatorial (loss of anomeric stabilization).[2]

Diagram 1: Conformational Equilibrium of N-Boc-4-bromo-2-fluoropiperidine

Caption: The cis-configuration allows for a synergistic satisfaction of both stereoelectronic (anomeric) and steric demands.

Synthetic Utility & Protocols

Synthesis Strategy

Direct fluorination of piperidine is difficult.[1][2][3] The most reliable route to the 4-bromo-2-fluoro scaffold involves the reduction of the corresponding pyridine or functionalization of a pre-existing 4-bromopiperidine.[1]

Method A: Heterogeneous Hydrogenation of Pyridines (Risky)

Reducing 4-bromo-2-fluoropyridine is challenging because C-Br bonds are labile under standard hydrogenation conditions (Pd/C, H2), leading to hydrodebromination.[1]

• Catalyst Choice: Requires specialized conditions, such as PtO2 (Adam's Catalyst) in acidic media or poisoned catalysts to prevent debromination.[1][2]

Method B: Anodic Oxidation / Fluorination (Recommended)

A modern, scalable approach starting from commercially available N-Boc-4-bromopiperidine .[1]

Diagram 2: Synthetic Workflow via Electrochemical Oxidation

Caption: The "Shono Oxidation" route avoids the risk of debromination associated with pyridine reduction.

Experimental Protocol: Late-Stage Fluorination

Context: Conversion of N-Boc-2-methoxypiperidine derivative to 2-fluoro derivative.

• Preparation: Dissolve N-Boc-4-bromo-2-methoxypiperidine (1.0 eq) in anhydrous DCM (

  M) under Argon.

• Cooling: Cool the solution to

  (dry ice/acetone bath).

• Reagent Addition: Add DAST (Diethylaminosulfur trifluoride) or BF

  OEt (1.2 eq) dropwise. The Lewis acid generates the transient iminium ion, which is immediately trapped by fluoride.[2]

• Workup: Quench with saturated aqueous NaHCO

  at low temperature. Extract with DCM.[1][2][4]

• Purification: Flash chromatography on silica gel (neutralized with 1% Et

  N to prevent decomposition).

Data Summary: Physicochemical Impact[1]

Property	Unsubstituted Piperidine	4-Bromo-Piperidine	4-Bromo-2-Fluoro-Piperidine (N-Boc)	Impact of 2-F Substitution
Hybridization (C2)			(Distorted)	Induces anomeric effect; axial preference.[1]
Lipophilicity (LogP)	Low	Moderate	High	Increases LogP due to C-F bond and N-masking.[1][2]
Metabolic Stability	Low (Oxidation prone)	Moderate	High	Blocks -hydroxylation at C2.[1][2]
Reactivity (C4)	Inert	Electrophilic ( )	Electrophilic ( )	Br remains a handle for cross-coupling (e.g., Negishi).[2]

References

• Conformational Analysis of Fluorinated Piperidines: Nairoukh, Z., et al. "Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference."[2][5] Chemistry – A European Journal, 2020.[1][2] Link[2]

• Synthesis of N-Boc-4-bromopiperidine: "Synthesis of 1-N-BOC-4-BROMOPIPERIDINE." ChemicalBook Protocols, 2024.[1][2] Link

• Alpha-Fluoroamine Stability: Champagne, P. A., et al.[1][2] "The Anomeric Effect in

  -Fluoroamines." Chemical Reviews, 2015.[1][2] (General reference on organofluorine stability).

• Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry."[1][2] Chemical Society Reviews, 2008.[1][2] Link

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• 1. 2-Fluoropyridine | C5H4FN | CID 9746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. d-nb.info [d-nb.info]

1-(4-Bromo-2-fluorophenyl)piperidine: A Versatile Scaffold for Modern Drug Discovery

Abstract

This technical guide provides an in-depth analysis of 1-(4-bromo-2-fluorophenyl)piperidine, a pivotal building block in contemporary medicinal chemistry. The piperidine heterocycle is a ubiquitous feature in a vast array of pharmaceuticals, valued for its conformational flexibility and ability to engage with biological targets.[1][2][3] The subject of this guide is distinguished by two key substituents on its phenyl ring: a 4-bromo group that serves as a versatile synthetic handle for extensive chemical derivatization, and a 2-fluoro group that provides a powerful tool for modulating physicochemical and pharmacokinetic properties. We will explore the synthesis of this scaffold, its chemical reactivity, and its demonstrated applications in the discovery of novel therapeutics, including anticancer agents and enzyme inhibitors. Detailed protocols and structure-activity relationship (SAR) insights are provided to equip researchers and drug development professionals with the knowledge to effectively leverage this high-value intermediate in their discovery programs.

Introduction: The Strategic Value of Substituted Phenylpiperidines

The piperidine ring is one of the most prevalent nitrogen-containing heterocycles found in FDA-approved drugs and natural alkaloids.[1][3] Its saturated, chair-like conformation allows appended substituents to be projected in precise three-dimensional vectors, facilitating optimal interactions within protein binding pockets. While the piperidine core provides a foundational anchor, the true therapeutic potential is unlocked through the strategic decoration of its substituent groups.

1-(4-Bromo-2-fluorophenyl)piperidine emerges as a particularly powerful building block due to the specific functionalities it presents:

• The 4-Bromo Group: This is not merely a substituent but a reactive linchpin. It is an ideal substrate for a wide range of palladium-catalyzed cross-coupling reactions. This synthetic versatility allows for the rapid generation of diverse compound libraries by introducing new aryl, heteroaryl, alkyl, or alkyne moieties. This capability is fundamental to the lead optimization phase of drug discovery, where systematic structural modifications are explored to enhance potency, selectivity, and metabolic stability.

• The 2-Fluoro Group: The introduction of fluorine is a well-established strategy in medicinal chemistry. The ortho-fluoro atom on the phenyl ring exerts a profound influence through its strong electron-withdrawing nature and small steric footprint. This can:

  • Modulate Basicity (pKa): Lower the pKa of the piperidine nitrogen, affecting its ionization state at physiological pH and thereby influencing solubility, cell permeability, and target engagement.

  • Enhance Metabolic Stability: The C-F bond is exceptionally strong, and its presence can block sites of oxidative metabolism (e.g., by Cytochrome P450 enzymes), prolonging the half-life of a drug candidate.

  • Improve Binding Affinity: Fluorine can act as a hydrogen bond acceptor or participate in favorable dipole-dipole interactions with protein residues, enhancing the binding affinity of the molecule to its target.

The combination of these two features in a single, readily accessible molecule makes 1-(4-bromo-2-fluorophenyl)piperidine a cornerstone for building complex and functionally optimized drug candidates.

Physicochemical Properties & Synthesis

A summary of the key properties of the title compound is presented below.

Property	Value
CAS Number	1020180-19-1 (for 2-methyl analog); specific CAS for 2-fluoro may vary
Molecular Formula	C₁₁H₁₃BrFN
Molecular Weight	258.13 g/mol
Appearance	Typically an off-white to yellow solid or oil

Synthesis of the Building Block

The synthesis of N-aryl piperidines can be achieved through several established routes. The most common and industrially scalable method is the Nucleophilic Aromatic Substitution (SNAr) reaction, where the fluorine atom of a highly activated fluoro-nitrobenzene is displaced by the piperidine nucleophile.

This protocol describes a typical synthesis starting from 4-Bromo-1-fluoro-2-nitrobenzene.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-Bromo-1-fluoro-2-nitrobenzene (1.0 eq) in a suitable solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (approx. 0.5 M), add anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (3.0 eq).

• Nucleophilic Addition: Add piperidine (1.1 - 1.5 eq) dropwise to the stirred suspension at room temperature.

• Heating: Heat the reaction mixture to 80-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.[4]

• Workup: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with water and then with brine to remove residual DMF and inorganic salts.

• Purification: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude product, 1-(4-bromo-2-nitrophenyl)piperidine, can be purified by flash column chromatography.[4]

• Reduction: The nitro group is then reduced to an amine (e.g., using iron powder in acetic acid, or catalytic hydrogenation), followed by a Sandmeyer-type reaction to install the fluorine, although direct use of 4-bromo-2-fluoroaniline is more common. A more direct synthesis involves the N-alkylation of 4-bromo-2-fluoroaniline with a suitable piperidine precursor.[5]

Caption: A representative workflow for the synthesis of the target scaffold.

Chemical Reactivity: A Gateway to Molecular Diversity

The synthetic power of 1-(4-bromo-2-fluorophenyl)piperidine lies in the reactivity of its aryl bromide. This functional group is a stable, yet highly effective, substrate for numerous palladium-catalyzed cross-coupling reactions, enabling the construction of C-C, C-N, and C-O bonds.

Caption: Key cross-coupling reactions enabled by the 4-bromo substituent.

Experimental Protocol 2: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a standard set of conditions for coupling an arylboronic acid to the scaffold.

Step-by-Step Methodology:

• Reagent Preparation: In a microwave vial or Schlenk flask, combine 1-(4-bromo-2-fluorophenyl)piperidine (1.0 eq), the desired arylboronic acid or pinacol ester (1.2-1.5 eq), and a carbonate base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Catalyst Addition: Add a palladium catalyst, for example, Pd(PPh₃)₄ (0.05 eq) or PdCl₂(dppf)-CH₂Cl₂ adduct (0.05 eq).

• Solvent and Degassing: Add a solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio). Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the reaction to 80-110 °C under an inert atmosphere. Monitor progress by TLC or LC-MS.

• Workup: After completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography on silica gel to yield the desired biaryl product.

Applications and Structure-Activity Relationship (SAR) Insights

The true value of a building block is demonstrated by its successful incorporation into biologically active molecules. The 1-(4-bromo-2-fluorophenyl)piperidine scaffold has been instrumental in the development of several classes of potential therapeutics.

Case Study 1: Anticancer Agents - Tubulin Polymerization Inhibitors

Microtubules are critical components of the cellular cytoskeleton and are essential for cell division. Molecules that disrupt microtubule dynamics are a cornerstone of cancer chemotherapy. Several studies have shown that piperidine-based structures can act as potent anti-tubulin agents.[6][7]

Derivatives of 1-(4-bromo-2-(pyrrolidin-1-yl)benzyl)piperidine, a structurally related scaffold, have been synthesized and evaluated for their anticancer activity.[6][7] The most potent compounds in these series were found to arrest cancer cells in the G2/M phase of the cell cycle and inhibit tubulin polymerization, a mechanism similar to that of colchicine.[7] The SAR from these studies highlights that the nature of the substituents on the phenyl ring is critical for potent activity. The bromo-phenylpiperidine moiety often serves to anchor the molecule in a hydrophobic pocket of the tubulin protein at the colchicine binding site.

Caption: Mechanism of action for anti-tubulin agents targeting polymerization.

Case Study 2: Enzyme Inhibitors - Farnesyltransferase (FTase)

Farnesyltransferase is a key enzyme in the post-translational modification of the Ras protein, which is implicated in many human cancers. Inhibiting FTase prevents Ras from localizing to the cell membrane, thereby blocking its oncogenic signaling cascade.

In a study on novel piperidine inhibitors of FTase, the substitution pattern on a phenyl group was found to be critical for activity.[8] The study revealed that while a 4-bromophenyl substituent led to a loss of activity, a 2-bromophenyl derivative was three times more potent than the parent 3-bromophenyl compound.[8] This demonstrates a profound structure-activity relationship where the precise positioning of the halogen atom dictates the inhibitory potential.

Compound Substitution	FTase Inhibition (IC₅₀)
3-Bromophenyl (Parent)	~420 nM
4-Bromophenyl	Inactive
2-Bromophenyl	140 nM
3-Chlorophenyl	Active

Data synthesized from J. Med. Chem. 2000, 43, 15, 2930–2941.[8]

These findings underscore the importance of exploring positional isomers during lead optimization. The 1-(4-bromo-2-fluorophenyl)piperidine scaffold provides a starting point from which chemists can synthetically access other isomers to probe such SAR.

Conclusion and Future Perspectives

1-(4-bromo-2-fluorophenyl)piperidine is more than a simple chemical intermediate; it is a strategically designed building block that offers a confluence of desirable features for drug discovery. Its piperidine core provides a proven structural motif for biological activity, while the ortho-fluoro substituent allows for fine-tuning of pharmacokinetic properties. Most importantly, the para-bromo group serves as a versatile anchor for a host of cross-coupling reactions, enabling the systematic and efficient exploration of chemical space.

The successful application of this and related scaffolds in developing potent anticancer agents and enzyme inhibitors highlights its immense potential. Future applications could see this building block utilized in the synthesis of PROTACs (PROteolysis TArgeting Chimeras), where the aryl bromide can be used to link the piperidine-containing warhead to an E3 ligase-binding element. Furthermore, its utility in constructing libraries for high-throughput screening against new biological targets remains a promising avenue for discovering the next generation of therapeutics.

References

• Wang, L., Lu, W., Xiao, Z., Zhou, M., Li, J., & Xu, S. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. 4th International Conference on Mechanical Materials and Manufacturing Engineering (MMME 2016). Atlantis Press. [Link]

• Umemura, I., et al. (2000). Discovery and Structure−Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Journal of Medicinal Chemistry, 43(15), 2930–2941. [Link]

• Kaliyeva, A., et al. (2023). Computer-aided evaluation of targets and biological activity spectra for new piperidine derivatives. Science and Healthcare, 25(3). [Link]

• Demirayak, S., et al. (2016). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. International Journal of Pharmaceutical Science Invention, 5(8), 39-44. [Link]

• Google Patents. (2021). CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine.

• PubMed. (2025). Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents. Current Topics in Medicinal Chemistry. [Link]

• Jahan, S., et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(1), 77-82. [Link]

• Krasavin, M. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

• ResearchGate. (2025). Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-Based Derivatives as Anti-Tubulin Agents. Request PDF. [Link]

• National Center for Biotechnology Information. (2020). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter. ACS Chemical Neuroscience. [Link]

• Abdelshaheed, M. M., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 188. [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1-(4-bromo-2-nitrophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis protocols for 1-(4-Bromo-2-fluorophenyl)piperidine

An Application Note for the Synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine

Abstract

This document provides a comprehensive guide for the synthesis of 1-(4-bromo-2-fluorophenyl)piperidine, a valuable building block in medicinal chemistry and materials science. We present a detailed examination of prevalent synthetic strategies, with a primary focus on the highly efficient Palladium-catalyzed Buchwald-Hartwig amination. This guide explains the mechanistic underpinnings of the reaction, offers a field-proven, step-by-step laboratory protocol, and includes essential data for replication and validation. The content is designed for researchers, chemists, and drug development professionals seeking a reliable and well-understood method for the preparation of this key intermediate.

Introduction and Strategic Overview

1-(4-Bromo-2-fluorophenyl)piperidine is a substituted aryl piperidine derivative frequently utilized as a scaffold in the development of novel therapeutics and functional materials. The piperidine moiety is a privileged structure in drug discovery, and its combination with a halogenated phenyl ring provides multiple points for further chemical modification.[1] The synthesis of this target molecule involves the formation of a carbon-nitrogen (C-N) bond between an aromatic ring and a secondary amine, a cornerstone transformation in modern organic chemistry.

Several methodologies can achieve this transformation, each with distinct advantages and limitations:

• Buchwald-Hartwig Amination: A powerful Palladium-catalyzed cross-coupling reaction known for its high efficiency, broad substrate scope, and tolerance of various functional groups. It generally proceeds under milder conditions than traditional methods.[2][3] This is the recommended and primary focus of this guide.

• Ullmann Condensation: A classic copper-catalyzed reaction for forming C-N bonds. While effective, it often requires high temperatures, polar solvents, and stoichiometric amounts of copper, limiting its applicability for sensitive substrates.[4][5]

• Nucleophilic Aromatic Substitution (SNAr): This pathway involves the direct displacement of a leaving group on the aromatic ring by the amine nucleophile. The reaction is typically feasible only when the ring is "activated" by potent electron-withdrawing groups (like -NO₂) positioned ortho or para to the leaving group.[6][7] The 2-fluoro substituent on the target's precursor provides some activation, but for a less activated system, this method can be challenging.

Given its reliability and versatility, the Buchwald-Hartwig amination stands out as the superior strategy for this specific synthesis.

The Buchwald-Hartwig Amination: Mechanism and Rationale

The Buchwald-Hartwig amination is a reductive elimination-based cross-coupling reaction.[2] The process is facilitated by a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states. The choice of phosphine ligand is critical, as it modulates the catalyst's stability, reactivity, and steric environment.

The catalytic cycle, illustrated below, consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of the starting material (e.g., 1,4-dibromo-2-fluorobenzene), forming a Pd(II) complex.[8]

• Amine Coordination & Deprotonation: Piperidine coordinates to the palladium center. A strong, non-nucleophilic base then deprotonates the coordinated amine, forming a palladium-amido complex.

• Reductive Elimination: The final step involves the formation of the desired C-N bond, releasing the 1-(4-bromo-2-fluorophenyl)piperidine product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[2][8]

Figure 1: Simplified Catalytic Cycle for the Buchwald-Hartwig Amination.

Recommended Synthesis Protocol

This protocol details the synthesis of 1-(4-bromo-2-fluorophenyl)piperidine from 1,4-dibromo-2-fluorobenzene and piperidine.

Materials and Equipment

Reagent/Material	M.W. ( g/mol )	Grade	Supplier Example
1,4-Dibromo-2-fluorobenzene	253.90	≥98%	Sigma-Aldrich
Piperidine	85.15	≥99%	Sigma-Aldrich
Palladium(II) Acetate (Pd(OAc)₂)	224.50	Catalyst Grade	Sigma-Aldrich
Racemic-BINAP	622.67	≥98%	Sigma-Aldrich
Sodium tert-butoxide (NaOtBu)	96.10	≥98%	Sigma-Aldrich
Toluene	92.14	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	88.11	ACS Reagent	Fisher Scientific
Hexanes	-	ACS Reagent	Fisher Scientific
Saturated aq. Ammonium Chloride (NH₄Cl)	-	-	Lab Prepared
Saturated aq. Sodium Chloride (Brine)	-	-	Lab Prepared
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	Fisher Scientific
Silica Gel	-	230-400 mesh	Sorbent Tech.

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (Nitrogen or Argon line with bubbler)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• TLC plates (silica gel 60 F₂₅₄)

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

Safety Note: This procedure involves flammable solvents and potentially toxic reagents. Perform all steps in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Reaction Setup: To a dry 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add Palladium(II) acetate (45 mg, 0.2 mmol, 2 mol%) and (±)-BINAP (187 mg, 0.3 mmol, 3 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to ensure an inert atmosphere.

• Reagent Addition:

  • Add anhydrous toluene (40 mL) via syringe.

  • Add sodium tert-butoxide (1.35 g, 14.0 mmol, 1.4 equiv.).

  • Add 1,4-dibromo-2-fluorobenzene (2.54 g, 10.0 mmol, 1.0 equiv.).

  • Finally, add piperidine (1.09 mL, 11.0 mmol, 1.1 equiv.) dropwise via syringe.

• Reaction: Heat the mixture to reflux (approximately 110°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 10% Ethyl Acetate in Hexanes. The reaction is generally complete within 2-12 hours.

• Quenching and Workup:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Carefully quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 40 mL).

  • Combine the organic layers and wash with saturated brine (1 x 50 mL).

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 10% EtOAc) to afford 1-(4-bromo-2-fluorophenyl)piperidine as a clear oil or low-melting solid.

Expected Results

Parameter	Expected Value
Yield	75-90%
Appearance	Colorless to pale yellow oil
Purity (by LC-MS)	>95%
¹H NMR	Consistent with structure
TLC Rf	~0.4 (10% EtOAc/Hexanes)

Troubleshooting and Considerations

• Low Yield: Incomplete reaction may be due to inactive catalyst or insufficient base. Ensure reagents are anhydrous and the base is fresh. The Pd(OAc)₂/BINAP system should form an active catalyst in situ; using a pre-catalyst like a G3 Palladacycle can sometimes improve results.[8]

• Side Reactions: A potential side reaction is hydrodehalogenation, where the aryl bromide is reduced. This can occur if moisture is present or if the ligand choice is suboptimal.

• Purification Issues: If the product is difficult to separate from starting material, optimize the chromatography gradient, ensuring a slow and steady increase in polarity.

References

• Organic Syntheses Procedure. Multicomponent Synthesis of Tertiary Diarylmethylamines: 1-((4-Fluorophenyl)(4-methoxyphenyl)methyl)piperidine. Available at: [Link]

• Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. 4th International Conference on Mechanical Materials and Manufacturing Engineering (MMME 2016). Atlantis Press. Available at: [Link]

• Google Patents. (2021). CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine.

• Wikipedia. Ullmann condensation. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. Available at: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available at: [Link]

• International Journal of Pharmaceutical Science Invention. (2016). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. Available at: [Link]

• Um, I. H., & Buncel, E. (2006). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Journal of the Brazilian Chemical Society. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

• Organic Chemistry Portal. Piperidine synthesis. Available at: [Link]

• Crampton, M. R., et al. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. RSC Advances. Available at: [Link]

• Organic Synthesis. Ullmann Coupling & other Cu Catalyzed reactions. Available at: [Link]

• YouTube. nucleophilic aromatic substitutions. Available at: [Link]

• PubMed. (2023). Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents. Available at: [Link]

• Lapkin, A. A., et al. (2016). Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. Green Chemistry. Available at: [Link]

• ResearchGate. (2021). Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. Available at: [Link]

• Chem-space. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Available at: [Link]

• Organic Chemistry Portal. Ullmann Reaction. Available at: [Link]

• Defense Technical Information Center. (1992). Piperidine Synthesis. Available at: [Link]

• MDPI. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Available at: [Link]

Sources

• 1. Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Ullmann Reaction [organic-chemistry.org]
• 6. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: High-Efficiency Palladium-Catalyzed Cross-Coupling of 1-(4-Bromo-2-fluorophenyl)piperidine

Executive Summary

This application note details optimized protocols for the functionalization of 1-(4-Bromo-2-fluorophenyl)piperidine (CAS: 871226-91-2 analogues) via Palladium-catalyzed cross-coupling. This scaffold is a critical pharmacophore in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.

The presence of the ortho-fluorine atom and the tertiary piperidine amine creates a unique electronic and steric environment. While the fluorine atom activates the C-Br bond for oxidative addition via inductive withdrawal (

), the piperidine moiety presents a risk of competitive catalyst coordination. This guide provides self-validating protocols for Suzuki-Miyaura (C-C bond) and Buchwald-Hartwig (C-N bond) couplings, designed to overcome these specific challenges.

Substrate Analysis & Mechanistic Strategy

The "Ortho-Fluorine Effect"

The 2-fluoro substituent is not merely a bystander; it is a kinetic modulator.

• Activation: The high electronegativity of fluorine pulls electron density from the aromatic ring, making the C-Br bond more electron-deficient and thus more reactive toward oxidative addition by Pd(0) species compared to non-fluorinated bromobenzenes [1].

• Stabilization: The fluorine atom can stabilize the resulting aryl-Pd(II) intermediate through weak electrostatic interactions, preventing non-productive dehalogenation pathways.

The Piperidine Challenge (Catalyst Poisoning)

The piperidine ring is a tertiary amine. While less coordinating than primary amines, it possesses a lone pair that can competitively bind to electrophilic Pd(II) centers, potentially arresting the catalytic cycle.

• Solution: Use electron-rich, bulky phosphine ligands (e.g., XPhos , SPhos , or RuPhos ). These ligands create a steric wall that prevents the piperidine nitrogen from coordinating to the metal center while simultaneously accelerating the reductive elimination step [2].

Protocol A: Suzuki-Miyaura Cross-Coupling (Biaryl Synthesis)

For coupling with aryl/heteroaryl boronic acids.

Reaction Design

We utilize a Pd(dppf)Cl₂ system for standard couplings due to its resistance to defluorination side-reactions. For sterically hindered boronic acids, we switch to XPhos Pd G2 .

Reagents & Materials

Component	Role	Specification
Substrate	Electrophile	1-(4-Bromo-2-fluorophenyl)piperidine (1.0 equiv)
Boronic Acid	Nucleophile	Ar-B(OH)₂ (1.2 – 1.5 equiv)
Catalyst	Metal Source	Pd(dppf)Cl₂·CH₂Cl₂ (3–5 mol%)
Base	Activator	K₃PO₄ (3.0 equiv) [Preferred over carbonates for F-substrates]
Solvent	Medium	1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure

• Preparation: Charge a reaction vial with the Substrate (1.0 mmol, 258 mg), Boronic Acid (1.2 mmol), and K₃PO₄ (3.0 mmol, 636 mg).

• Inerting: Cap the vial and purge with Argon for 5 minutes. Critical: Oxygen promotes homocoupling of the boronic acid.[1]

• Solvation: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

• Catalyst Addition: Remove the cap briefly under a positive Argon stream and add Pd(dppf)Cl₂·CH₂Cl₂ (0.03 mmol, 24 mg). Reseal immediately.

• Reaction: Heat the block to 85°C for 4–16 hours.

  • Checkpoint: Monitor by LCMS.[2] The product should show a mass of [M+Ar-Br]⁺. If starting material persists after 4h, add 1 mol% additional catalyst.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash the filtrate with Brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Buchwald-Hartwig Amination (C-N Formation)

For coupling with primary or secondary amines/anilines.

Reaction Design

The presence of the endogenous piperidine requires a ligand that outcompetes it. RuPhos is selected for its exceptional ability to couple secondary amines and prevent catalyst deactivation by the substrate's own nitrogen [3].

Reagents & Materials

Component	Role	Specification
Substrate	Electrophile	1-(4-Bromo-2-fluorophenyl)piperidine (1.0 equiv)
Amine	Nucleophile	R-NH₂ or R₂NH (1.2 equiv)
Pre-catalyst	Catalyst	RuPhos Pd G2 (2–4 mol%)
Base	Deprotonator	NaOtBu (1.5 equiv) or Cs₂CO₃ (2.0 equiv)
Solvent	Medium	Toluene (Anhydrous) or t-Amyl Alcohol

Step-by-Step Procedure

• Drying: Flame-dry the reaction vessel and cool under Argon.

• Charge Solids: Add Substrate (1.0 mmol), RuPhos Pd G2 (0.02 mmol), and NaOtBu (1.5 mmol, 144 mg).

  • Note: If using Cs₂CO₃ (weaker base for sensitive substrates), increase temp to 100°C.

• Liquid Addition: Add the amine (1.2 mmol) and anhydrous Toluene (5 mL).

• Reaction: Heat to 80°C (for NaOtBu) or 100°C (for Cs₂CO₃) for 12 hours.

• Validation: Check LCMS for the disappearance of the Br-isotope pattern (1:1 ratio at M/M+2).

Decision Pathways & Troubleshooting (Visualized)

The following logic gate helps researchers select the correct conditions and troubleshoot failures.

Figure 1: Decision tree for selecting reaction conditions and troubleshooting low conversion based on the specific nucleophile.

The "Self-Validating" System: Quality Control

To ensure scientific integrity, every experiment must include these internal controls:

The "Halide Check" (T0 Validation)

Before heating, take a 5 µL aliquot, dilute in MeOH, and run LCMS.

• Expectation: A distinct doublet mass peak (M and M+2) characteristic of Bromine isotopes (⁷⁹Br/⁸¹Br).

• Why: Confirms the integrity of the starting material and establishes a baseline for conversion.

The "Protodeboronation" Monitor (Suzuki Only)

If the reaction stalls, check the LCMS for the mass of the Boronic Acid minus B(OH)₂ (i.e., Ar-H).

• Cause: If Ar-H is high, the boronic acid is hydrolyzing faster than it couples.

• Fix: Switch to Anhydrous conditions (DMF, CsF base) or use the Boronic Ester (Pinacol) instead of the acid.

The "Black Precipitate" Test

• Observation: If the reaction mixture turns black and precipitates metal immediately upon heating.

• Diagnosis: "Palladium Black" formation. The ligand is detaching, or O₂ ingress occurred.[3]

• Fix: Increase Ligand:Pd ratio to 2:1 or re-degas solvents rigorously.

References

• Mechanistic Effects of Fluorine

  • Prim, D. et al. "Pd-catalyzed reactions of halogenated quinolines and pyridines." Tetrahedron 58, 2077 (2002).

  • O'Hagan, D. "Understanding organofluorine chemistry." Chem. Soc. Rev. 37, 308 (2008). Link

• Buchwald-Hartwig Ligand Selection

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chem. Sci.[3] 2, 27 (2011). Link

• Suzuki Coupling Optimization

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev. 95, 2457 (1995). Link

• Specific Substrate Context (Piperidine/Fluoro-bromo)

  • Beilstein J. Org. Chem. "Pd-catalyzed Buchwald–Hartwig aminations...". Link

  • Sigma-Aldrich Product Data: 1-(4-Bromo-2-fluorophenyl)piperidine. Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 1-(4-Bromo-2-fluorophenyl)piperidine

Executive Summary

This technical guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions utilizing 1-(4-Bromo-2-fluorophenyl)piperidine (CAS: N/A for specific isomer, generic scaffold class). This substrate represents a privileged pharmacophore in CNS and oncology drug discovery, often serving as a core linker.

While aryl bromides are standard coupling partners, this specific scaffold presents unique electronic and steric challenges:

• Electronic Deactivation: The para-piperidine moiety acts as a strong electron-donating group (EDG), increasing electron density at the C-Br bond and potentially slowing oxidative addition.

• Coordination Interference: The tertiary amine of the piperidine ring can compete for palladium binding sites, necessitating robust bidentate or bulky monodentate ligands.

• Ortho-Fluorine Effects: The fluorine atom at the 2-position introduces inductive withdrawal and potential weak chelation effects, influencing regio-stability and transmetallation rates.

This guide provides a "Gold Standard" protocol using Pd(dppf)Cl₂ for general applicability and a "High-Performance" protocol using XPhos Pd G3 for sterically demanding or electron-rich coupling partners.

Substrate Analysis & Mechanistic Considerations

Electronic Profile

The reactivity of 1-(4-Bromo-2-fluorophenyl)piperidine is governed by the interplay between the piperidine nitrogen and the fluorine substituent.

Feature	Position Relative to Br	Electronic Effect	Impact on Catalytic Cycle
Piperidine (N)	Para (Position 1)	Strong Resonance Donation (+M)	Deactivates C-Br bond toward Oxidative Addition (OA). Requires electron-rich ligands or heat.
Fluorine (F)	Meta (Position 2)	Inductive Withdrawal (-I)	Slightly activates OA, but less significant than the +M effect of Nitrogen.

Catalyst Selection Logic[1]

• Avoid: Pd(PPh₃)₄. While common, the triphenylphosphine ligand is liable to oxidation and dissociation. The free piperidine nitrogen can displace PPh₃, leading to catalyst poisoning (formation of inactive Pd-amine species).

• Recommended: Pd(dppf)Cl₂[1][2]·CH₂Cl₂ .[3] The bidentate ferrocenyl ligand (dppf) has a large bite angle and binds tightly to Pd, resisting displacement by the substrate's amine.

• Advanced: XPhos Pd G3 . For difficult couplings (e.g., heteroaryl boronates), the bulky biaryl phosphine facilitates the coupling of electron-rich aryl halides by accelerating reductive elimination.

Visualization: Mechanistic Pathway[5]

The following diagram illustrates the catalytic cycle specific to this substrate, highlighting the critical oxidative addition step where the electron-rich nature of the ring imposes an energy barrier.

Caption: Catalytic cycle emphasizing the oxidative addition barrier caused by the electron-rich piperidine ring.

Experimental Protocols

Protocol A: The "Gold Standard" (Robust & Scalable)

Best for: Standard aryl boronic acids, scale-up (grams), and cost-efficiency.

Reagents:

• Substrate: 1-(4-Bromo-2-fluorophenyl)piperidine (1.0 equiv)

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 – 1.5 equiv)

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂) (3–5 mol%)

• Base: Potassium Carbonate (K₂CO₃) (2.0 – 3.0 equiv)[2]

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a magnetic stir bar, add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Solvent Addition: Add 1,4-Dioxane and Water (4:1 v/v). Concentration should be approx. 0.1 M with respect to the bromide.

• Degassing (CRITICAL): Sparge the mixture with Argon or Nitrogen for 5–10 minutes. Oxygen is the primary cause of catalyst death in this system.

• Catalyst Addition: Add Pd(dppf)Cl₂ (3 mol%) quickly under a positive stream of inert gas. Cap the vial immediately.

• Reaction: Heat the block/bath to 90°C with vigorous stirring.

  • Note: The biphasic mixture requires fast stirring to ensure phase transfer.

• Monitoring: Monitor by LC-MS or TLC after 2 hours. Most reactions complete within 4–6 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water (x2) and brine (x1). Dry over Na₂SO₄, filter, and concentrate.

Protocol B: High-Performance (Sterically Hindered/Heterocycles)

Best for: Unstable boronic acids, heteroaryl chlorides, or low catalyst loading.

Reagents:

• Catalyst: XPhos Pd G3 (1–2 mol%)

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv) or K₃PO₄ (2.0 equiv)

• Solvent: THF / Water (10:1) or Toluene / Water (10:1)

Key Modification: Use Cs₂CO₃ for higher solubility in organic-rich media and XPhos to create a highly active monolithic Pd(0) species that prevents amine coordination from the piperidine.

Workflow Visualization

Caption: Operational workflow for the Suzuki coupling of piperidine-aryl bromides.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	The piperidine nitrogen may be coordinating Pd. Switch to Pd(dppf)Cl₂ or increase loading to 5-10 mol%. Ensure rigorous degassing.
Hydrodehalogenation (Ar-Br Ar-H)	Overheating / Hydride Source	Reduce temperature to 70°C. Ensure solvent (Dioxane) is peroxide-free. Switch to Toluene/Water.
Protodeboronation (Boronic acid Ar-H)	Unstable Boronate	This is common with 2-pyridyl or 2-heteroaryl boronates. Use K₃PO₄ instead of Carbonate bases. Add boronate in portions.
Black Precipitate (Pd Black)	Catalyst Decomposition	Catalyst is crashing out before reaction completes. Add additional ligand (e.g., free dppf or XPhos) or lower the temperature.

Safety Information

• 1-(4-Bromo-2-fluorophenyl)piperidine: Treat as a potential irritant and skin sensitizer. Use gloves and fume hood.

• Palladium Catalysts: Heavy metal hazards. Dispose of in dedicated heavy metal waste streams.

• Solvents: 1,4-Dioxane is a suspected carcinogen and forms peroxides. Test for peroxides before use.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Organic Chemistry Portal. Suzuki Coupling Mechanism and Recent Literature.

• Yoneda Labs. Suzuki-Miyaura Cross-Coupling: Practical Guide and Side Reactions (Protodeboronation).

• BenchChem. Application Notes for Suzuki Coupling Using Pyridine/Amine Derivatives (Pd(dppf)Cl₂ protocols). (General Protocol Reference)

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands (XPhos/SPhos). Accounts of Chemical Research, 41(11), 1461–1473.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Functionalization of the bromine position in 1-(4-Bromo-2-fluorophenyl)piperidine

An Application Guide to the Strategic Functionalization of 1-(4-Bromo-2-fluorophenyl)piperidine

Abstract

The 1-(aryl)piperidine scaffold is a privileged motif in modern medicinal chemistry, appearing in numerous pharmaceuticals and clinical candidates.[1][2] The specific building block, 1-(4-Bromo-2-fluorophenyl)piperidine, offers a robust platform for analog synthesis due to the strategic placement of its functional handles. The bromine atom at the C4 position serves as a versatile linchpin for a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, primarily through palladium-catalyzed cross-coupling.[3][4] The ortho-fluorine substituent further modulates the electronic properties of the aromatic ring, influencing reaction kinetics and, in some cases, providing a handle for directed metallation.[5] This document provides a comprehensive guide for researchers, detailing the mechanistic rationale, experimental protocols, and comparative analysis of key functionalization strategies at the bromine position.

Strategic Overview: The Power of the C-Br Bond

The synthetic utility of 1-(4-Bromo-2-fluorophenyl)piperidine lies in the reactivity of the aryl bromide. This functional group is an ideal electrophilic partner in numerous transition-metal-catalyzed cross-coupling reactions. These methods have revolutionized synthetic chemistry by enabling the formation of new bonds under mild, functional-group-tolerant conditions, making them indispensable in pharmaceutical discovery.[4][6]

The primary transformation strategies discussed herein are:

• Suzuki-Miyaura Coupling: Formation of C(sp²)-C(sp²) or C(sp²)-C(sp³) bonds.

• Buchwald-Hartwig Amination: Formation of C(sp²)-N bonds.

• Sonogashira Coupling: Formation of C(sp²)-C(sp) bonds.

• Stille Coupling: A versatile C-C bond-forming reaction.

• Cyanation: Introduction of a nitrile moiety.

The general workflow for these reactions involves careful selection of a palladium source, a stabilizing ligand, a suitable base, and an appropriate solvent system to achieve high efficiency and yield.

Visualizing the General Cross-Coupling Workflow

The following diagram outlines the typical laboratory workflow for performing a palladium-catalyzed cross-coupling reaction with 1-(4-Bromo-2-fluorophenyl)piperidine.

Caption: General laboratory workflow for cross-coupling.

Palladium-Catalyzed Cross-Coupling Reactions: Mechanisms and Rationale

The success of palladium-catalyzed reactions hinges on a fundamental catalytic cycle. Understanding this cycle is critical for troubleshooting and optimizing reaction conditions. The cycle generally consists of three key steps: oxidative addition, transmetalation (or related step), and reductive elimination.[6]

The Catalytic Cycle: An Illustrated Example (Suzuki-Miyaura)

Caption: Simplified Suzuki-Miyaura catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromine bond of 1-(4-Bromo-2-fluorophenyl)piperidine. This is often the rate-limiting step. The electron-withdrawing ortho-fluorine can accelerate this step.

• Transmetalation: The organic group from the coupling partner (e.g., an organoboron species in Suzuki coupling) is transferred to the palladium center, displacing the bromide.[7] For this to occur in Suzuki reactions, the organoboron reagent must be activated by a base.[8]

• Reductive Elimination: The two organic fragments coupled on the palladium center are expelled as the final product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

The Choice of Ligand is Critical: Simple palladium sources are often unstable. Phosphine ligands (e.g., XPhos, SPhos, RuPhos) are electron-rich, sterically bulky molecules that stabilize the palladium center, facilitate the oxidative addition and reductive elimination steps, and prevent catalyst decomposition (e.g., formation of palladium black).

Application Protocols

Safety Note: All protocols should be performed in a well-ventilated fume hood. Palladium catalysts, phosphine ligands, and organometallic reagents can be toxic, air-sensitive, and/or pyrophoric. Anhydrous solvents and inert atmosphere techniques (Argon or Nitrogen) are required.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol describes the synthesis of 1-(2-Fluoro-4'-methyl-[1,1'-biphenyl]-4-yl)piperidine.

Reaction Scheme: (Image of 1-(4-Bromo-2-fluorophenyl)piperidine reacting with (4-methylphenyl)boronic acid to form the biphenyl product)

Reagent	MW ( g/mol )	Amount	Mmol	Equiv.
1-(4-Bromo-2-fluorophenyl)piperidine	272.16	272 mg	1.0	1.0
(4-Methylphenyl)boronic acid	135.96	204 mg	1.5	1.5
Pd(OAc)₂	224.50	4.5 mg	0.02	0.02
SPhos	410.53	16.4 mg	0.04	0.04
K₃PO₄	212.27	425 mg	2.0	2.0
Toluene/H₂O (10:1)	-	5.5 mL	-	-

Procedure:

• To a dry 25 mL Schlenk flask, add 1-(4-Bromo-2-fluorophenyl)piperidine, (4-methylphenyl)boronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) to yield the final product.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol describes the coupling of 1-(4-Bromo-2-fluorophenyl)piperidine with morpholine. The Buchwald-Hartwig amination is a powerful method for synthesizing aryl amines from aryl halides.[9][10]

Reaction Scheme: (Image of 1-(4-Bromo-2-fluorophenyl)piperidine reacting with morpholine to form the C-N coupled product)

Reagent	MW ( g/mol )	Amount	Mmol	Equiv.
1-(4-Bromo-2-fluorophenyl)piperidine	272.16	272 mg	1.0	1.0
Morpholine	87.12	105 µL	1.2	1.2
Pd₂(dba)₃	915.72	18.3 mg	0.02	0.02
XPhos	476.65	28.6 mg	0.06	0.06
NaOt-Bu	96.10	135 mg	1.4	1.4
Toluene	-	5 mL	-	-

Procedure:

• In a glovebox, add NaOt-Bu, Pd₂(dba)₃, and XPhos to a dry Schlenk tube.

• Remove the tube from the glovebox, add 1-(4-Bromo-2-fluorophenyl)piperidine.

• Seal the tube, and evacuate and backfill with argon three times.

• Add anhydrous toluene (5 mL) followed by morpholine (105 µL) via syringe.

• Place the tube in a preheated oil bath at 110 °C and stir for 16 hours.

• Cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford the desired arylamine.

Protocol 3: Sonogashira Coupling for C-C Alkyne Formation

This protocol details the synthesis of 1-(2-Fluoro-4-(phenylethynyl)phenyl)piperidine. The Sonogashira reaction is a reliable method for coupling terminal alkynes with aryl halides.[11][12]

Reaction Scheme: (Image of 1-(4-Bromo-2-fluorophenyl)piperidine reacting with phenylacetylene to form the alkyne product)

Reagent	MW ( g/mol )	Amount	Mmol	Equiv.
1-(4-Bromo-2-fluorophenyl)piperidine	272.16	272 mg	1.0	1.0
Phenylacetylene	102.14	120 µL	1.1	1.1
Pd(PPh₃)₂Cl₂	701.90	35 mg	0.05	0.05
Copper(I) Iodide (CuI)	190.45	10 mg	0.05	0.05
Triethylamine (TEA)	101.19	5 mL	-	-
THF	-	5 mL	-	-

Procedure:

• To a dry Schlenk flask, add 1-(4-Bromo-2-fluorophenyl)piperidine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (5 mL) and triethylamine (5 mL) via syringe. The triethylamine acts as both the base and a solvent.

• Add phenylacetylene via syringe and stir the mixture at room temperature for 12-18 hours.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst and amine salts, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography to yield the product.

Comparative Summary of Functionalization Methods

The choice of reaction depends on the desired final compound. The table below summarizes the key features of each primary method.

Reaction	Coupling Partner	Typical Catalyst System	Base	Product Type	Key Considerations
Suzuki-Miyaura	Boronic Acids/Esters	Pd(OAc)₂ or Pd₂(dba)₃ + Phosphine Ligand (e.g., SPhos)	K₃PO₄, Cs₂CO₃, K₂CO₃	Biaryls, Alkenyl Arenes	Boronic acids are generally stable and low toxicity. Wide functional group tolerance.[7][8]
Buchwald-Hartwig	Primary/Secondary Amines	Pd₂(dba)₃ or Pd(OAc)₂ + Phosphine Ligand (e.g., XPhos)	NaOt-Bu, K₂CO₃, Cs₂CO₃	Aryl Amines	Requires strong base for many amine classes. Ligand choice is crucial for efficiency.[9][13]
Sonogashira	Terminal Alkynes	Pd(PPh₃)₂Cl₂ or Pd(OAc)₂ + Ligand, CuI (co-catalyst)	Amine Base (e.g., TEA, DIPEA)	Aryl Alkynes	Often proceeds at room temperature. Copper-free versions exist to avoid homocoupling.[11][12]
Stille	Organostannanes (R-SnBu₃)	Pd(PPh₃)₄ or Pd₂(dba)₃	None (or additives like LiCl)	Ketones, Biaryls, etc.	Very versatile, but the high toxicity of organotin reagents and byproducts is a major drawback.[14][15]
Cyanation	Cyanide Source (e.g., Zn(CN)₂)	Pd(PPh₃)₄ or Pd₂(dba)₃ + dppf	None	Aryl Nitriles	Provides a nitrile group which is a valuable synthetic intermediate.[16][17]

Conclusion

1-(4-Bromo-2-fluorophenyl)piperidine is a highly valuable and adaptable starting material for the synthesis of diverse chemical libraries. Its functionalization is dominated by robust and well-understood palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate coupling partner, catalyst system, and reaction conditions, researchers can efficiently access a wide range of novel analogs built upon the 1-aryl-piperidine core. The protocols and data presented in this guide serve as a validated starting point for synthetic efforts in drug discovery and materials science.

References

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• Hu, G., et al. (2018). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PMC. Available at: [Link]

• Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. (n.d.). ACS Publications. Retrieved February 18, 2026, from [Link]

• Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. (2021). ResearchGate. Retrieved February 18, 2026, from [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. Available at: [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 18, 2026, from [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2007). Chemical Reviews, 107(3), 874-922. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize Outreach. Retrieved February 18, 2026, from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. (n.d.). Thieme. Retrieved February 18, 2026, from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1064-1071. Available at: [Link]

• Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents. (2023). PubMed. Retrieved February 18, 2026, from [Link]

• Organophotoredox assisted cyanation of bromoarenes via silyl-radical-mediated bromine abstraction. (n.d.). Royal Society of Chemistry. Retrieved February 18, 2026, from [Link]

• Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. (2015). ResearchGate. Retrieved February 18, 2026, from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. (n.d.). Weizmann Institute of Science. Retrieved February 18, 2026, from [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. (2019). Organic Process Research & Development, 23(8), 1508-1542. Available at: [Link]

• Stille Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 18, 2026, from [Link]

• Synthesis and Functionalisation of a 3-D Spirocyclobutyl Piperidine Building Block for Medicinal Chemistry. (2022). University of Leeds Thesis. Retrieved February 18, 2026, from [Link]

• Stille Coupling. (n.d.). SynArchive. Retrieved February 18, 2026, from [Link]

• Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-Based Derivatives as Anti-Tubulin Agents. (2023). ResearchGate. Retrieved February 18, 2026, from [Link]

• Stille Coupling. (2023, June 30). Chemistry LibreTexts. Retrieved February 18, 2026, from [Link]

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• Piperidine-functionalized Fe3O4 supported graphene quantum dots as an efficient catalyst for the synthesis of 2-aminochromenes. (n.d.). Scientific Reports. Retrieved February 18, 2026, from [Link]

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• Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. (2017). PMC. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2017). PMC. Available at: [Link]

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• Cyanation of aromatic halides. (n.d.). Google Patents.

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• General Procedures for the Lithiation/Trapping of N-Boc Piperazines. (2017). PubMed. Retrieved February 18, 2026, from [Link]

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• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. (2017). Nanomaterials, 7(3), 59. Available at: [Link]

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• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). Catalysts, 7(5), 147. Available at: [Link]

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Application Note: Optimizing Solvent Systems for Functionalization of 1-(4-Bromo-2-fluorophenyl)piperidine

Abstract & Strategic Importance

1-(4-Bromo-2-fluorophenyl)piperidine (hereafter BFPP ) is a high-value pharmacophore scaffold frequently observed in the development of kinase inhibitors, GPCR modulators (specifically 5-HT receptor antagonists), and CNS-active agents.

The molecule presents a unique chemical duality:

• The Piperidine Moiety: A strongly basic (

  ), electron-donating group (EDG) that activates the aromatic ring but complicates acidic workups.

• The 2-Fluoro-4-Bromoaryl Core: The 2-fluoro substituent provides metabolic stability and conformational locking, while the 4-bromo position serves as the primary vector for diversification via metallation or cross-coupling.

This Application Note provides a definitive guide to solvent selection for BFPP, moving beyond generic "rule-of-thumb" chemistry to mechanistically grounded protocols. We address the three critical workflows: Palladium-Catalyzed Cross-Coupling , Lithium-Halogen Exchange , and Purification via pH-Switching .

Chemical Profile & Solubility Matrix

Understanding the solubility profile is the first step in process design. BFPP is a lipophilic oil/low-melting solid with significant basicity.

Table 1: Solubility & Solvent Compatibility Matrix

Solvent Class	Representative Solvent	Solubility (25°C)	Suitability	Mechanistic Notes
Chlorinated	Dichloromethane (DCM)	High (>100 mg/mL)	Extraction	Excellent for partitioning BFPP from aqueous basic layers.
Ethereal	THF, 2-MeTHF, CPME	High	Reaction	Primary choice for organometallic chemistry. 2-MeTHF is the preferred Green alternative.
Aromatic	Toluene	High	Reaction	Ideal for high-temp couplings; forms azeotropes with water for drying.
Polar Aprotic	DMF, DMSO, NMP	High	Avoid	High boiling points make removal difficult; difficult to separate from the basic amine product without aqueous washes that may cause emulsion.
Protic	Methanol, Water	Low (Water) / High (MeOH)	Cleanup	Water is an anti-solvent. Methanol is useful for chromatography but reacts with lithiated species.

Protocol A: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)[1][2]

The Challenge: Electronic Deactivation

The piperidine nitrogen at the para position relative to the bromine acts as a strong Resonance Donor (+R). This increases electron density at the C-Br bond, making the Oxidative Addition step of the catalytic cycle significantly slower than in electron-deficient aryl halides.

Solvent Strategy:

• Requirement: High thermal ceiling (>80°C) to overcome the activation energy barrier.

• Selection: 1,4-Dioxane or Toluene/Water (biphasic).

• Green Alternative: 2-Methyltetrahydrofuran (2-MeTHF) . It boils at 80°C (higher than THF) and separates from water, allowing for easy workup.

Step-by-Step Protocol (Green-Optimized)

• Preparation: In a reaction vial, charge BFPP (1.0 equiv), Boronic Acid (1.2 equiv), and Base (

  , 2.0 equiv).

• Solvent Addition: Add 2-MeTHF and Water (ratio 4:1). The water is essential to dissolve the inorganic base and facilitate transmetallation.

  • Concentration: 0.1 M to 0.25 M.

• Degassing (Critical): Sparge with Argon for 10 minutes. Oxygen poisons the electron-rich phosphine ligands required for this difficult coupling.

• Catalyst Addition: Add Pd-catalyst (e.g.,

  or Buchwald G3 precatalysts) after degassing to minimize oxidation.

• Reaction: Heat to 80°C for 4–12 hours.

• Workup:

  • Cool to Room Temp (RT).

  • The 2-MeTHF/Water system will phase separate automatically.

  • Remove the aqueous (bottom) layer.

  • Wash the organic layer with brine.

  • Self-Validation: Check LCMS. If conversion is <50%, the solvent system likely lacked sufficient water to solubilize the base, or oxygen was not excluded.

Protocol B: Lithium-Halogen Exchange (Metallation)

The Challenge: Aggregate Stability vs. Reactivity

Reaction at the C4-Br position requires Lithium-Halogen exchange.

• The Trap: The 2-Fluoro group is an inductive withdrawer (-I), which stabilizes the resulting aryl-lithium species. However, the piperidine nitrogen is an electron donor. The resulting species is electronically complex.

• Solvent Effect:

  • THF: Strongly coordinates Lithium, breaking down aggregates (monomers are formed).[1] This makes the species highly reactive but thermally unstable (prone to protonation or decomposition).

  • Diethyl Ether (

    ): Weakly coordinates. The lithiated species forms stable aggregates (tetramers). This is safer but slower.

Recommendation: Use Anhydrous Diethyl Ether or TBME for maximum stability of the lithiated intermediate, especially if the electrophile addition is slow. Use THF only if cryogenic conditions (-78°C) are strictly maintained.

Step-by-Step Protocol

• Setup: Flame-dry a 3-neck flask under Nitrogen flow.

• Solvent: Add anhydrous Diethyl Ether (0.1 M relative to substrate).

• Substrate: Add BFPP (1.0 equiv). Cool to -78°C (Dry Ice/Acetone).

• Exchange: Add n-Butyllithium (1.1 equiv) dropwise over 15 minutes.

  • Note: Maintain internal temp < -70°C.

• Equilibration: Stir for 30 minutes at -78°C.

  • Mechanistic Check: Unlike simple aryl bromides, the electron-rich nature of BFPP means exchange might be slower. Do not rush.

• Trapping: Add the Electrophile (e.g., DMF,

  , ketone) dissolved in minimal Ether.

• Quench: Warm to 0°C and quench with saturated

  .

Protocol C: Purification via "pH-Switching"

Because BFPP contains a basic piperidine nitrogen, we can utilize Acid-Base Extraction to purify it without chromatography. This is the most efficient purification method for this scaffold.

Workflow Diagram (Graphviz)

Caption: Figure 1. Acid-Base pH-Switch purification strategy for BFPP, exploiting the piperidine basicity to remove non-basic impurities.

Decision Tree: Solvent Selection Guide

Use this logic flow to select the correct solvent for your specific transformation.

Caption: Figure 2. Decision matrix for solvent selection based on reaction thermodynamics and intermediate stability.

References

• Pfizer Solvent Selection Guide : Alfonsi, K., et al. "Green chemistry tools to influence a medicinal chemistry and research chemistry based organisation." Green Chem., 2008, 10 , 31-36. [Link]

• GSK Solvent Sustainability Guide : Henderson, R. K., et al. "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry." Green Chem., 2011, 13 , 854-862. [Link]

• Mechanism of Lithium-Halogen Exchange : Bailey, W. F., & Patricia, J. J.[2] "The mechanism of the lithium–halogen interchange reaction: a review of the literature." J. Organomet.[2] Chem., 1988, 352 , 1-46. [Link]

• Solvent Effects in Suzuki Coupling : Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev., 1995, 95 , 2457–2483. [Link]

• 2-MeTHF as a Green Solvent : Pace, V., et al. "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry." ChemSusChem, 2012, 5 , 1369–1379. [Link]

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Catalytic Systems for the Activation of 1-(4-Bromo-2-fluorophenyl)piperidine: Application Notes and Protocols

Abstract

This comprehensive guide provides detailed application notes and protocols for the catalytic activation of 1-(4-bromo-2-fluorophenyl)piperidine, a key intermediate in the synthesis of various pharmacologically active compounds. The focus is on palladium-catalyzed cross-coupling reactions, which are instrumental in forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the C4 position of the phenyl ring. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic endeavors. We will delve into the mechanistic underpinnings of these transformations, offer step-by-step experimental protocols, and present data in a clear, comparative format.

Introduction: The Significance of 1-(4-Bromo-2-fluorophenyl)piperidine in Medicinal Chemistry

The 1-(4-bromo-2-fluorophenyl)piperidine scaffold is a privileged motif in modern drug discovery. The presence of the bromine atom at the 4-position provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functionalities. The 2-fluoro substituent can modulate the electronic properties of the aromatic ring and influence the pharmacokinetic profile of the final compound, potentially enhancing metabolic stability and membrane permeability. The piperidine moiety is a common feature in many central nervous system (CNS) active drugs and other therapeutics. Consequently, the efficient and selective functionalization of this building block is of paramount importance.

This guide will focus on three of the most powerful and widely utilized palladium-catalyzed cross-coupling reactions for the activation of the C-Br bond in 1-(4-bromo-2-fluorophenyl)piperidine:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids and their derivatives.

• Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of amines.

• Sonogashira Coupling: For the formation of C-C triple bonds with terminal alkynes.

For each of these catalytic systems, we will explore the mechanistic rationale behind the choice of catalyst, ligand, base, and solvent, and provide detailed, field-proven protocols.

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of a C-C bond between an organohalide and an organoboron compound, typically a boronic acid or ester.[1] This reaction is prized for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid building blocks.[1][2][3]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 1-(4-bromo-2-fluorophenyl)piperidine to form a Pd(II) intermediate.

• Transmetalation: The organoboron species, activated by a base, transfers its organic group to the palladium center, displacing the halide.[2][3]

• Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst.[3][4]

The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle. Electron-rich and bulky phosphine ligands or N-heterocyclic carbenes (NHCs) are often employed to enhance catalytic activity, particularly with less reactive aryl bromides.[2]

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 1-(4-Bromo-2-fluorophenyl)piperidine with Phenylboronic Acid

Materials:

• 1-(4-Bromo-2-fluorophenyl)piperidine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 1-(4-bromo-2-fluorophenyl)piperidine (1.0 mmol, 1.0 eq.), phenylboronic acid (1.2 mmol, 1.2 eq.), potassium phosphate (2.0 mmol, 2.0 eq.), palladium(II) acetate (0.02 mmol, 2 mol%), and tricyclohexylphosphine (0.04 mmol, 4 mol%).

• Add toluene (5 mL) and water (0.5 mL) to the flask.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Data Summary and Optimization

Parameter	Condition 1	Condition 2	Condition 3
Palladium Source	Pd(OAc)₂	Pd₂(dba)₃	[Pd(PPh₃)₄]
Ligand	PCy₃	SPhos	XPhos
Base	K₃PO₄	K₂CO₃	Cs₂CO₃
Solvent	Toluene/H₂O	Dioxane/H₂O	THF/H₂O
Temperature	100 °C	90 °C	80 °C
Typical Yield	>90%	85-95%	80-90%

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds from aryl halides and amines.[5][6] This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals and materials science.[5][7][8]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is similar to that of the Suzuki-Miyaura coupling and involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[5][6][9]

• Oxidative Addition: The Pd(0) catalyst reacts with 1-(4-bromo-2-fluorophenyl)piperidine to form a Pd(II) complex.

• Amine Coordination and Deprotonation: An amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amino group couple to form the desired C-N bond, regenerating the Pd(0) catalyst.[5][6]

The development of bulky, electron-rich phosphine ligands has been critical to the success of the Buchwald-Hartwig amination, enabling the coupling of a wide range of amines and aryl halides under milder conditions.[5][10]

Caption: Generalized Catalytic Cycle for the Buchwald-Hartwig Amination.

Experimental Protocol: Buchwald-Hartwig Amination of 1-(4-Bromo-2-fluorophenyl)piperidine with Morpholine

Materials:

• 1-(4-Bromo-2-fluorophenyl)piperidine

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), XPhos (0.024 mmol, 2.4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 eq.) to a dry Schlenk flask.

• Add toluene (5 mL) to the flask, followed by 1-(4-bromo-2-fluorophenyl)piperidine (1.0 mmol, 1.0 eq.) and morpholine (1.2 mmol, 1.2 eq.).

• Seal the flask and heat the reaction mixture to 100 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the desired N-arylated product.

Data Summary and Optimization

Parameter	Condition 1	Condition 2	Condition 3
Palladium Source	Pd₂(dba)₃	Pd(OAc)₂	[PdCl(allyl)]₂
Ligand	XPhos	RuPhos	BrettPhos
Base	NaOtBu	K₃PO₄	LiHMDS
Solvent	Toluene	Dioxane	t-BuOH
Temperature	100 °C	110 °C	80 °C
Typical Yield	>90%	85-95%	80-90%

Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira coupling is a highly efficient method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[11][12] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[12][13] Copper-free protocols have also been developed.[13][14]

Mechanistic Rationale

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

• Palladium Cycle: Similar to the previously discussed reactions, this cycle involves oxidative addition of the aryl bromide to Pd(0), followed by transmetalation with a copper acetylide, and reductive elimination to give the final product and regenerate the Pd(0) catalyst.

• Copper Cycle: Copper(I) reacts with the terminal alkyne in the presence of the amine base to form a more reactive copper acetylide species. This copper acetylide then participates in the transmetalation step with the Pd(II) intermediate.

Caption: Interconnected Catalytic Cycles of the Sonogashira Coupling.

Experimental Protocol: Sonogashira Coupling of 1-(4-Bromo-2-fluorophenyl)piperidine with Phenylacetylene

Materials:

• 1-(4-Bromo-2-fluorophenyl)piperidine

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask under an inert atmosphere, add 1-(4-bromo-2-fluorophenyl)piperidine (1.0 mmol, 1.0 eq.), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add THF (5 mL) and triethylamine (2.0 mmol, 2.0 eq.).

• Add phenylacetylene (1.1 mmol, 1.1 eq.) dropwise to the mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired arylalkyne.

Data Summary and Optimization

Parameter	Condition 1 (Classic)	Condition 2 (Copper-Free)
Palladium Source	Pd(PPh₃)₂Cl₂	Pd(OAc)₂
Co-catalyst	CuI	None
Ligand	PPh₃ (in precatalyst)	SPhos
Base	Et₃N	Piperidine
Solvent	THF	DMF
Temperature	Room Temperature	80-100 °C
Typical Yield	85-95%	80-90%

Safety and Handling

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and pyrophoric. They should be handled under an inert atmosphere.

• Bases: Strong bases such as sodium tert-butoxide are corrosive and moisture-sensitive. Handle with care.

• Solvents: Organic solvents are flammable and should be used in a well-ventilated area away from ignition sources.

Conclusion

The catalytic activation of 1-(4-bromo-2-fluorophenyl)piperidine via palladium-catalyzed cross-coupling reactions offers a versatile and powerful platform for the synthesis of a wide array of functionalized molecules. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions provide reliable and efficient methods for the formation of new C-C and C-N bonds. By understanding the underlying mechanisms and carefully selecting the appropriate catalyst system and reaction conditions, researchers can effectively leverage this key building block in the development of novel therapeutics and other advanced materials.

References

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• Leadbeater, N. E., & Marco, M. (2002). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. Organic Letters, 4(17), 2973–2976. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Singleton, D. A., & Vo, L. K. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11(1), 187-195. Retrieved from [Link]

• Panduwawala, T., & Moloney, M. G. (2020). Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. Chemistry, 2(3), 644-653. Retrieved from [Link]

• Méndez-Gálvez, C., & Correa, A. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. ChemCatChem, 13(15), 3346-3361. Retrieved from [Link]

• Nobel Prize Outreach AB. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Li, X. (2024). Aminative Suzuki–Miyaura coupling. Science, 383(6686), 1003-1008. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• Melzig, L., et al. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 358–365. Retrieved from [Link]

• Stanchev, S., et al. (2014). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules, 19(6), 7488–7501. Retrieved from [Link]

• Al-Masum, M. A., & El-Sayed, E. (2016). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 6(96), 93763-93784. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Retrieved from [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Retrieved from [Link] [Note: A placeholder URL is used as the original may not be stable. The citation reflects the content found in the search result.]

• Organic Process Research & Development. (2019). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. 23(8). Retrieved from [Link]

• ResearchGate. (2025, December 11). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Retrieved from [Link]

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Protocol &amp; Application Notes: Chemoselective Formation of (2-Fluoro-4-(piperidin-1-yl)phenyl)magnesium Bromide

An Application Guide for Researchers

Abstract

This document provides a comprehensive guide for the synthesis of the Grignard reagent, (2-fluoro-4-(piperidin-1-yl)phenyl)magnesium bromide, from its precursor, 1-(4-bromo-2-fluorophenyl)piperidine. Grignard reagents are fundamental organometallic compounds extensively used in organic synthesis to form new carbon-carbon bonds, playing a pivotal role in the development of active pharmaceutical ingredients (APIs) and other complex molecules.[1][2][3] This guide is tailored for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, a detailed step-by-step protocol, and troubleshooting advice. The primary challenge in this synthesis is the chemoselective insertion of magnesium into the carbon-bromine (C-Br) bond over the more robust carbon-fluorine (C-F) bond. This protocol has been designed to ensure high selectivity and yield by carefully controlling experimental parameters.

Mechanistic Insight & Strategic Considerations

The formation of a Grignard reagent involves the reaction of an organic halide with magnesium metal, typically in an ethereal solvent like diethyl ether or tetrahydrofuran (THF).[4] The magnesium atom inserts into the carbon-halogen bond, reversing the polarity of the carbon atom and rendering it highly nucleophilic.[4]

The Principle of Chemoselectivity: C-Br vs. C-F

The substrate, 1-(4-bromo-2-fluorophenyl)piperidine, presents two different halogen atoms. The successful formation of the desired Grignard reagent hinges on the selective reaction at the C-Br bond. This selectivity is governed by the significant difference in bond dissociation energies between the C-Br and C-F bonds. The C-F bond is one of the strongest single bonds in organic chemistry, making aryl fluorides generally unreactive under standard Grignard formation conditions.[4][5][6] The reactivity of halogens in this reaction follows the trend: I > Br > Cl >> F.[7] Therefore, the magnesium insertion will occur preferentially at the weaker C-Br bond, leaving the C-F bond intact.

Critical Role of the Reaction Environment

Grignard reagents are highly reactive and function as extremely strong bases.[8] They are readily destroyed by protic sources, such as water or alcohols.[4][9] Therefore, the entire procedure must be conducted under strictly anhydrous (water-free) and inert (oxygen-free) conditions. The ether solvent is not merely a medium for the reaction; it plays a crucial stabilizing role by coordinating to the magnesium center of the Grignard reagent.[10]

Initiation: Overcoming the Passivation Layer

A common challenge in Grignard synthesis is the initiation of the reaction. Magnesium metal is typically coated with a passivating layer of magnesium oxide (MgO), which prevents it from reacting with the organic halide.[9] Several methods can be employed to activate the magnesium surface:

• Chemical Activation: The use of initiators like a small crystal of iodine or a few drops of 1,2-dibromoethane is common.[9][10] Iodine is believed to clean the magnesium surface, while 1,2-dibromoethane reacts to form ethylene gas and MgBr₂, which can also help activate the surface.[10]

• Mechanical Activation: Crushing the magnesium turnings in situ with a dry glass rod can expose a fresh, reactive surface.[9][11]

The logical relationship between key experimental conditions and a successful outcome is illustrated below.

Caption: Key parameters for successful Grignard reagent formation.

Experimental Protocols

This section provides detailed, step-by-step procedures for the preparation, characterization, and application of (2-fluoro-4-(piperidin-1-yl)phenyl)magnesium bromide.

Reagent & Equipment Parameters

Parameter	Specification	Rationale
Starting Material	1-(4-Bromo-2-fluorophenyl)piperidine	Substrate for Grignard formation. Must be pure and dry.
Magnesium	Turnings, 1.2 equivalents	A slight excess ensures complete consumption of the aryl bromide.[12]
Solvent	Anhydrous Tetrahydrofuran (THF)	Ethereal solvent is required to stabilize the Grignard reagent.[3] THF is often preferred over diethyl ether for aryl bromides.
Initiator	1-2 small crystals of Iodine	Activates the magnesium surface to initiate the reaction.[10][13]
Apparatus	Oven-dried, three-neck round-bottom flask, condenser, dropping funnel, N₂/Ar inlet	All glassware must be scrupulously dried to prevent quenching the reagent.[11]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation and moisture contamination.[3]
Temperature	Gentle Reflux (~66 °C for THF)	Provides sufficient energy for the reaction without promoting significant side reactions like Wurtz coupling.[11]

Protocol 1: Formation of the Grignard Reagent

The overall workflow for the synthesis is depicted in the following diagram.

Caption: Experimental workflow for Grignard reagent synthesis.

Step-by-Step Procedure:

• Apparatus Setup: Assemble a three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen or argon inlet. Flame-dry all glassware under a flow of inert gas and allow it to cool to room temperature.

• Reagent Charging: To the flask, add magnesium turnings (1.2 eq.) and a single small crystal of iodine.

• Solution Preparation: In a separate dry flask, prepare a solution of 1-(4-bromo-2-fluorophenyl)piperidine (1.0 eq.) in anhydrous THF (approx. 0.2 M concentration). Transfer this solution to the dropping funnel.

• Initiation: Add a small portion (~5-10%) of the aryl bromide solution from the dropping funnel to the magnesium turnings. Stir the mixture. If the reaction does not start spontaneously (indicated by the disappearance of the iodine color and gentle bubbling), gently warm the flask with a heat gun until initiation is observed.[14]

• Addition: Once the reaction has started and is self-sustaining (maintaining a gentle reflux), add the remaining aryl bromide solution dropwise from the funnel at a rate that maintains a steady, but controlled, reflux.[12] Use an ice bath to moderate the reaction if it becomes too vigorous.

• Completion: After the addition is complete, continue to stir the mixture under reflux for an additional 30-60 minutes to ensure all the magnesium has reacted. The successful formation of the Grignard reagent is indicated by the disappearance of most of the magnesium metal and the formation of a dark brown or black solution.

• Final Product: Cool the flask to room temperature. The resulting solution of (2-fluoro-4-(piperidin-1-yl)phenyl)magnesium bromide is now ready for characterization or direct use in subsequent reactions.

Protocol 2: Titration to Determine Concentration

Before use in a subsequent reaction, it is critical to determine the exact concentration of the Grignard reagent.

• Carefully withdraw a 1.0 mL aliquot of the Grignard solution via syringe and quench it in a flask containing a known excess of standardized 1.0 M HCl (e.g., 10.0 mL).

• Add 2-3 drops of a suitable indicator, such as phenolphthalein.

• Titrate the unreacted HCl with a standardized solution of NaOH (e.g., 0.1 M) until the endpoint is reached.

• The concentration of the Grignard reagent is calculated based on the amount of HCl consumed.

Protocol 3: Application in C-C Bond Formation

This protocol demonstrates the use of the prepared Grignard reagent in a reaction with an electrophile, such as carbon dioxide, to form a carboxylic acid.[7]

Caption: Reaction of the Grignard reagent with CO₂.

Step-by-Step Procedure:

• Setup: In a separate flame-dried flask under an inert atmosphere, place a large excess of freshly crushed dry ice (solid CO₂).

• Addition: Cool the prepared Grignard solution to 0 °C. Using a cannula or syringe, slowly transfer the Grignard solution onto the dry ice with vigorous stirring. A thick precipitate will form.

• Quenching: Allow the mixture to warm to room temperature as the excess CO₂ sublimes. Slowly and carefully quench the reaction by adding 1 M aqueous HCl.[13]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers.

• Workup: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid product, which can then be purified by recrystallization or chromatography.[15]

Troubleshooting

Issue	Probable Cause	Recommended Solution
Reaction fails to initiate	Inactive magnesium surface (MgO layer); wet reagents/glassware.	Crush Mg turnings with a dry glass rod. Add another small iodine crystal. Apply gentle heat with a heat gun. Ensure all materials are scrupulously dry.[9][14]
Reaction starts then stops	Insufficient local concentration of aryl halide.	Add a small additional amount of the aryl halide solution and continue gentle warming.
Low yield of Grignard reagent	Presence of moisture or oxygen; formation of Wurtz coupling byproducts.	Re-dry all glassware and solvents. Maintain a positive pressure of inert gas. Ensure a slow, controlled addition of the aryl halide to minimize localized high concentrations.[11]
Formation of white precipitate	Reaction with water (forms Mg(OH)Br).	The experiment is compromised. Restart with completely anhydrous materials.[6]

References

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• Silverman, R. B. (n.d.). Pharmaceutical syntheses featuring the Grignard reaction. ResearchGate. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Medicine (IJPSM). (2023, April 15). A Review on Grignard Reagent. Retrieved from [Link]

• P&S Intelligence. (2026, January 7). Grignard Reagents Market Size, and Growth Report, 2032. Retrieved from [Link]

• Ma, S., et al. (2020). Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives. PMC. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard reagent. Retrieved from [Link]

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• LibreTexts Chemistry. (n.d.). 6.4 Reactions of Alkyl Halides: Grignard Reagents – Fundamentals of Organic Chemistry. Retrieved from [Link]

• Cahard, D., et al. (n.d.). Regioselectivity Issues in the Addition of Grignard Reagents to Trifluoromethylated α‐Bromoenones. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US6248265B1 - Clean generation of a fluoroaryl grignard reagent.

• Chemistry Stack Exchange. (2023, November 6). Why don't Alkyl Fluorides form Grignard Reagents. Retrieved from [Link]

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• Journal of the Chemical Society A: Inorganic, Physical, Theoretical. (n.d.). Studies on Grignard reagents. Part I. Fluorine nuclear magnetic resonance spectra of fluoroaryl Grignard reagents. RSC Publishing. Retrieved from [Link]

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• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

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Technical Notes & Optimization

Minimizing debromination side reactions in 1-(4-Bromo-2-fluorophenyl)piperidine

This technical guide addresses the stability and reactivity of 1-(4-Bromo-2-fluorophenyl)piperidine (CAS: 871226-90-5), a critical scaffold in medicinal chemistry.

The loss of the bromine atom (hydrodebromination) is the most frequent failure mode associated with this molecule. This occurs in two distinct phases:

• Synthesis Phase: Radical debromination during the formation of the piperidine ring.

• Application Phase: Competitive hydrodebromination during Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) at the C-Br site.

Module 1: Diagnostic & Decision Matrix

Before optimizing conditions, identify when the debromination occurs.

Figure 1: Diagnostic workflow for isolating the root cause of debromination.

Module 2: Synthesis Phase (Preventing Radical Debromination)

Context: You are synthesizing the target molecule from 4-bromo-1,2-difluorobenzene and piperidine .

The Problem:

If you use strong bases (e.g., LiHMDS, NaH) or high temperatures (>120°C), you risk radical debromination . The electron-rich piperidine product can act as a single-electron donor to the starting aryl halide, initiating a radical chain that cleaves the C-Br bond.

Optimized Protocol: Mild

This protocol relies on the activated nature of the fluorine para to the bromine, allowing for milder conditions that preserve the bromine.

Parameter	Recommended Condition	Why?
Solvent	DMSO or DMF	Polar aprotic solvents accelerate without requiring high heat.
Base	(3.0 equiv)	Mild inorganic base neutralizes HF but is too weak to cause Li-Halogen exchange or benzyne formation.
Temperature	80–90°C	Sufficient for F-displacement; below the threshold for thermal C-Br homolysis.
Stoichiometry	1.1 equiv Piperidine	Slight excess ensures conversion; large excess promotes side reactions.

Step-by-Step:

• Dissolve 4-bromo-1,2-difluorobenzene (1.0 eq) in DMSO (0.5 M concentration).

• Add powdered

  (3.0 eq).

• Add piperidine (1.1 eq) dropwise at room temperature.

• Heat to 90°C. Monitor by HPLC.

  • Note: The regioselectivity naturally favors substitution at the C1-Fluorine (para to Br) due to the inductive activation of the bromine atom [1].

• Critical Check: If you observe the debrominated byproduct (1-(2-fluorophenyl)piperidine), lower the temperature to 60°C and extend reaction time.

Module 3: Application Phase (Cross-Coupling Survival)

Context: You are using 1-(4-Bromo-2-fluorophenyl)piperidine as an electrophile in a Suzuki or Buchwald-Hartwig coupling. You observe the formation of 1-(2-fluorophenyl)piperidine (Ar-H) instead of the product (Ar-R).

The Mechanism: Hydrodebromination

This is the most common failure mode. It occurs when the Palladium(II) intermediate undergoes

-hydride elimination (from a ligand or solvent) or transmetallates with a hydride source, followed by reductive elimination of Ar-H.

Figure 2: The "Death Cycle" of Hydrodebromination during cross-coupling.

Troubleshooting Protocol

1. Solvent Selection (The #1 Culprit)

Stop using alcohols. Isopropanol and Ethanol are excellent hydride donors. In the presence of Pd, they oxidize to ketones/aldehydes, transferring a hydride to the metal, which is then dumped onto your aromatic ring [2].

• Replace with: Toluene, 1,4-Dioxane, or DME.

• If solubility is an issue: Use DMAc or a Toluene/Water biphasic system.

2. Base Selection

Avoid bases that have

-hydrogens capable of transfer (e.g., Ethoxide, Isopropoxide).

• Replace with:

  (Tribasic Potassium Phosphate) or . These are "non-nucleophilic" and "non-hydridic" [3].

3. Catalyst & Ligand Strategy

The rate of the desired cross-coupling (

) must be faster than the rate of debromination ( ).

• Use Bulky, Electron-Rich Ligands: Buchwald ligands (e.g., XPhos , RuPhos , or BrettPhos ) promote extremely fast reductive elimination of the C-C or C-N bond, effectively "outrunning" the side reaction [4].

• Avoid: Simple

  or for this specific substrate if debromination is observed.

Recommended "Rescue" Conditions (Suzuki Coupling)

If your standard conditions failed, try this robust system:

• Catalyst:

  (1 mol%) + XPhos (2 mol%)

• Base:

  (2.0 equiv, 3M aqueous solution)

• Solvent: Toluene (degassed)

• Temp: 80°C

• Why: XPhos creates a steric pocket that disfavors the small Pd-H transition state while accelerating the coupling of the bulky aryl ring.

Module 4: FAQ

Q: Can the piperidine ring itself cause debromination? A: Yes. The piperidine nitrogen is electron-donating, which increases electron density on the aryl ring. This can make the oxidative addition step slower compared to electron-deficient arenes, leaving the active Pd(0) vulnerable to side reactions for longer periods. Furthermore, amines can act as reducing agents at high temperatures. Keeping the temperature below 100°C helps mitigate this.

Q: I see a "dimer" byproduct. What is it? A: This is likely the homocoupling product (Ar-Ar), formed via disproportionation. This often happens when the transmetallation step (with the Boronic acid) is slow.[1] Ensure your Boronic acid is pure and consider adding a surfactant (like TPGS-750-M) if using aqueous conditions to improve mass transfer.

Q: Is the fluorine atom stable? A: Generally, yes. The C-F bond is much stronger than the C-Br bond. Palladium will exclusively insert into the C-Br bond under standard cross-coupling conditions (

C).

References

• Regioselectivity in

  : Lu, J., Paci, I., & Leitch, D. C. (2023). "A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors." ChemRxiv.

• Hydrodebromination Mechanism: BenchChem Technical Support. "Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid." BenchChem.[1][2]

• Base Effects in Coupling: Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide." Yoneda Labs.

• Ligand Selection (Buchwald): WuXi AppTec. "How to Wisely Design Conditions for Buchwald-Hartwig Couplings?" WuXi AppTec.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting catalyst poisoning in 1-(4-Bromo-2-fluorophenyl)piperidine coupling

Topic: Troubleshooting catalyst poisoning in 1-(4-Bromo-2-fluorophenyl)piperidine coupling Role: Senior Application Scientist Format: Technical Support Center (Interactive Q&A & Diagnostic Guides)

Case ID: #BH-4Br2F-PIP Subject: Troubleshooting Catalyst Deactivation & Chemoselectivity in the Synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine.

Executive Summary & Reaction Scope

The Challenge: Synthesizing 1-(4-Bromo-2-fluorophenyl)piperidine requires a highly chemoselective Buchwald-Hartwig cross-coupling. You are coupling piperidine (a secondary amine) with a di-halogenated substrate (typically 4-bromo-2-fluoro-1-iodobenzene ).

The Critical Failure Mode: Users frequently report "catalyst poisoning," characterized by:

• Sudden precipitation of Palladium Black (irreversible catalyst death).

• Stalled conversion (reaction stops at ~40-60% despite available reagents).

• Loss of Chemoselectivity (activation of the C-Br bond, leading to oligomerization).

This guide addresses the specific deactivation pathways caused by amine saturation , iodide inhibition , and ligand dissociation .

Diagnostic Workflow (Interactive Visual)

Before adjusting your protocol, identify your specific failure mode using the diagnostic tree below.

Figure 1: Diagnostic decision tree for isolating the root cause of reaction failure.

Technical Deep Dive: Mechanisms of Poisoning

To fix the reaction, you must understand how the catalyst is dying. In this specific coupling, two dominant poisoning mechanisms exist:

A. The "Amine Saturation" Effect

Piperidine is a strong nucleophile and a secondary amine. In the absence of a sterically bulky ligand, excess piperidine binds to the Pd(II) center, forming a stable [Pd(Ar)(Piperidine)_2]+ species. This species is "off-cycle"—it is too stable to undergo reductive elimination, effectively sequestering your catalyst.

B. The "Iodide Inhibition" Trap

If you are using the iodo-substrate (4-bromo-2-fluoro-1-iodobenzene) to ensure selectivity over the bromine, you generate Iodide (I⁻) as a byproduct.

• Mechanism: Iodide has a high affinity for Pd. It can displace the phosphine ligand or form bridging dimers [Pd(Ar)(μ-I)]_2.

• Result: As conversion increases, [I⁻] increases, progressively slowing the reaction until it stalls completely (often around 50-60% conversion).

Figure 2: The catalytic cycle showing critical off-cycle poisoning traps (Red) specific to amine/iodide systems.

Troubleshooting Q&A (Field Solutions)

Q1: My reaction turns black within 20 minutes. Is this normal?

A: No. Immediate formation of "Pd Black" indicates that your ligand is not stabilizing the Palladium effectively.

• The Fix: Ensure your Ligand:Pd ratio is at least 1.2:1 (if using monodentate ligands like JohnPhos) or 1.1:1 (for bidentate).

• Pro Tip: If using Pd2(dba)3, remember it contains two Pd atoms.[1] If you use 5 mol% Pd2(dba)3, you have 10 mol% Pd. You need >10 mol% Ligand. A common error is calculating ligand equivalents based on the complex rather than the metal.

Q2: The reaction works but stops at 60% conversion. Adding more catalyst doesn't help.

A: This is classic Iodide Inhibition or Product Inhibition . The accumulated iodide salts are poisoning the catalyst.

• The Fix: Switch the solvent to Toluene (non-polar). Inorganic iodide salts (NaI or CsI) are insoluble in Toluene and will precipitate out, removing I⁻ from the solution and preventing it from binding to the Pd.

• Alternative: If you must use polar solvents (DMF/DMSO), use a bulky biaryl phosphine ligand (like XPhos or BrettPhos ) which creates a "protective shell" around the Pd, making it harder for Iodide dimers to form.

Q3: I see the product, but also a "double coupled" byproduct where the Bromine is gone.

A: You have lost chemoselectivity. The catalyst is performing oxidative addition on the C-Br bond after (or competing with) the C-I bond.[2]

• The Fix: Lower the temperature. C-I activation occurs readily at room temperature to 40°C with modern ligands. C-Br activation typically requires >60-80°C.

• Ligand Switch: Use Xantphos .[1] Its wide bite angle favors reductive elimination and is highly selective for I over Br in competitive contexts compared to smaller phosphines.

Validated Protocol: Chemoselective Coupling

This protocol is designed to minimize catalyst poisoning and maximize I-vs-Br selectivity.

Substrates:

• A: 4-Bromo-2-fluoro-1-iodobenzene (1.0 equiv)

• B: Piperidine (1.2 equiv)

Catalytic System (Recommended):

Component	Recommendation	Rationale
Pre-catalyst	Pd(OAc)₂ (2 mol%)	Cheaper than G3/G4; sufficient for I-coupling.
Ligand	Xantphos (2.2 mol%)	Bidentate ligand prevents amine-poisoning; high selectivity for I > Br.
Base	Cs₂CO₃ (2.0 equiv)	Weaker base than NaOtBu; prevents hydrodebromination side reactions.
Solvent	Toluene (0.2 M)	CRITICAL: Precipitates NaI/CsI salts to prevent iodide poisoning.
Temp	40 - 60°C	Keep low to preserve the C-Br bond.

Step-by-Step Procedure:

• Degassing: Charge a reaction vial with Pd(OAc)2 and Xantphos. Cap and purge with Argon/N2 (3 cycles). Note: Pre-mixing Pd and Ligand allows active catalyst formation.

• Solvent Add: Add anhydrous Toluene. Stir at RT for 5 mins to form the yellow active catalyst species.

• Substrate Add: Open cap under positive Argon flow. Add Cs₂CO₃ (finely ground), 4-Bromo-2-fluoro-1-iodobenzene , and Piperidine .

• Reaction: Seal and heat to 50°C .

• Monitoring: Check HPLC/TLC at 2 hours.

  • Success Indicator: Disappearance of starting material; pale yellow/orange solution (no black precipitate).

  • Quench: Filter through Celite to remove salts and Pd.

References & Authority

• Chemoselectivity of I vs Br: BenchChem Guide to Halide Reactivity. Aryl iodides undergo oxidative addition significantly faster than bromides due to weaker C-I bond energy (approx 65 kcal/mol vs 81 kcal/mol for C-Br).

  • Source:

• Catalyst Deactivation Mechanisms: Vertex AI / PubMed. Studies confirm that secondary amines can displace phosphines, and iodide accumulation leads to off-cycle dimers.

  • Source:

• Ligand Selection for Amination: Sigma-Aldrich / Buchwald Lab. Bulky ligands (BrettPhos/XPhos) or Bidentates (Xantphos) are required to prevent amine binding to Pd(II).

  • Source:

• Pd Black Formation: ChemPros / Reddit & Scientific Literature. Confirms that Pd black is often due to ligand instability or O2 leaks, and Toluene is preferred to mitigate salt inhibition.

  • Source:

Disclaimer: This guide is for research purposes only. Always consult SDS and perform risk assessments before handling halogenated arenes and palladium catalysts.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Optimizing Recrystallization Solvents for 1-(4-Bromo-2-fluorophenyl)piperidine

Executive Summary & Compound Profile

Compound: 1-(4-Bromo-2-fluorophenyl)piperidine Target Purity: >98.5% (HPLC/GC) for downstream cross-coupling or biological assay. Criticality: This intermediate is a scaffold for high-value API synthesis (e.g., PARP inhibitors). The ortho-fluorine atom introduces unique steric and electronic properties that affect crystal packing, distinguishing it from the non-fluorinated analog.

Physicochemical Profile (Estimated):

• State: Crystalline solid (Melting Point range estimated ~45–70°C, lower than the ~145°C of the non-fluorinated para-bromo analog due to symmetry disruption).

• Solubility: Lipophilic. Soluble in DCM, Ethyl Acetate, Toluene. Limited solubility in cold Alcohols, Hexanes.[1] Insoluble in Water.

• pKa: Weakly basic (N-aryl amine). The nitrogen lone pair is conjugated into the pi-system, reducing basicity compared to alkyl piperidines, but it can still be protonated by strong acids.

Phase 1: Solvent Selection & Solubility Profiling[1]

Q: What is the "Golden Rule" for selecting a primary solvent for this specific fluorinated scaffold?

A: The "Like Dissolves Like" rule applies, but with a caveat for the fluorine atom. Fluorine increases lipophilicity while often lowering the melting point.

• Primary Recommendation: Isopropanol (IPA) or Ethanol (EtOH) .

  • Why: These polar protic solvents dissolve the compound well at boiling temperatures (80°C for IPA) but show significantly reduced solubility at 0–4°C, maximizing recovery yield.

• Secondary Recommendation (Binary System): Ethyl Acetate (Solvent) + Hexanes (Antisolvent) .

  • Why: If the compound is too soluble in alcohols, this non-polar combination allows fine-tuning of the saturation point.

Q: My crude material is "oiling out" instead of crystallizing. How do I fix this?

A: Oiling out occurs when the compound separates as a liquid phase before it crystallizes, usually because the chosen solvent's boiling point is higher than the compound's melting point, or impurities are depressing the melting point.

Troubleshooting Protocol:

• Switch Solvent: Move to a lower-boiling solvent (e.g., switch from Toluene to Methanol).

• The "Cloud Point" Method: Dissolve in minimum hot solvent. Add antisolvent dropwise until a persistent cloudiness appears. Stop immediately. Add one drop of hot solvent to clear it, then cool very slowly (wrap the flask in foil/towel).

• Seeding: If you have any pure crystals from a previous batch, add a "seed" at ~35°C. This provides a nucleation template.

Phase 2: Impurity Rejection Strategy

Q: How do I remove unreacted starting materials (4-Bromo-2-fluorohalobenzene or Piperidine)?

A: Recrystallization alone may not separate species with similar solubility profiles. Use "Chemical Washing" before recrystallization.

Impurity	Nature	Removal Strategy (Pre-Crystallization)
Piperidine	Basic Amine (Liquid)	Acid Wash: Dissolve crude in EtOAc. Wash with 1M HCl.[2] The piperidine forms a water-soluble salt and is removed; the N-aryl product remains in the organic layer (due to low basicity).
4-Bromo-2-fluorohalobenzene	Neutral Halide (Lipophilic)	Solvent Discrimination: These are highly soluble in Hexanes. Use a Hexane/EtOAc recrystallization; the starting halide stays in the mother liquor while the product crystallizes.
Palladium Residues	Catalyst (Black/Brown)	Hot Filtration: Dissolve in hot solvent, add activated carbon or Celite, stir for 10 min, and filter while hot before cooling.

Detailed Experimental Protocols

Protocol A: Standard Recrystallization (Ethanol/Water)

Best for removing polar impurities and inorganic salts.

• Dissolution: Place 5.0 g of crude solid in a 100 mL Erlenmeyer flask. Add Ethanol (95%) in 5 mL portions while heating to reflux (approx. 78°C).

• Saturation: Continue adding hot ethanol until the solid just dissolves. If colored impurities are present, add activated charcoal (5% w/w) and filter hot through Celite.

• Antisolvent Addition: Remove from heat. Add Water dropwise to the hot solution until a faint turbidity persists. Add 1-2 mL of hot ethanol to clear the solution.

• Crystallization: Allow the flask to cool to room temperature undisturbed (2–3 hours). Then move to an ice bath (0–4°C) for 1 hour.

• Collection: Filter via vacuum filtration. Wash the cake with cold 50:50 Ethanol/Water. Dry under vacuum at 40°C.

Protocol B: Binary Solvent Recrystallization (EtOAc/Hexanes)

Best for removing lipophilic starting materials (halides).

• Dissolution: Dissolve crude in minimum boiling Ethyl Acetate .

• Antisolvent: Slowly add hot Hexanes (or Heptane) until the solution becomes slightly cloudy.

• Nucleation: Remove from heat. If oiling out occurs, reheat to redissolve and add slightly more EtOAc.

• Cooling: Cool slowly to RT, then 4°C.

• Wash: Wash crystals with cold 10:90 EtOAc/Hexanes.

Visual Workflow: The Decision Tree

The following diagram illustrates the logical flow for selecting the correct purification path based on your specific crude profile.

Caption: Logic flow for impurity-based solvent selection and pre-treatment steps.

Troubleshooting FAQ Table

Symptom	Probable Cause	Corrective Action
No Crystals Form (Solution remains clear)	Supersaturation not reached.	Evaporate 20% of solvent volume or add a seed crystal. Scratch the glass wall with a rod to induce nucleation.
Product "Oils Out" (Liquid droplets form)	Solvent BP > Product MP; or too much impurity.	Use a lower boiling solvent (e.g., MeOH instead of EtOH). Ensure slow cooling.
Low Yield (<50%)	Product too soluble in cold solvent.	Cool to -20°C (freezer). Use a binary system with more antisolvent (Hexane/Water).
Melting Point is Depressed (>5°C range)	Solvent inclusion or residual impurity.	Dry sample thoroughly under high vacuum (residual solvent lowers MP). Recrystallize again using a different solvent system.

References

• University of Rochester. "Tips and Tricks: Recrystallization Solvents." Department of Chemistry. Available at: [Link]

• National Institutes of Health (NIH). "Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates." PubMed Central. Available at: [Link]

Sources

• 1. athabascau.ca [athabascau.ca]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimal Storage and Handling of 1-(4-Bromo-2-fluorophenyl)piperidine

Welcome to the technical support guide for 1-(4-Bromo-2-fluorophenyl)piperidine. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical chemical intermediate. Improper storage can lead to degradation, compromising the accuracy, reproducibility, and safety of your experiments. This guide provides in-depth, field-proven insights into optimal storage conditions, troubleshooting common issues, and protocols for quality verification.

Core Principles of Stability and Degradation

1-(4-Bromo-2-fluorophenyl)piperidine possesses a unique chemical architecture, combining a saturated piperidine ring with a halogenated aromatic system. This structure dictates its stability profile and susceptibility to various degradation pathways. Understanding these vulnerabilities is key to preventing chemical decomposition.

The primary factors that can compromise the integrity of this compound are:

• Atmospheric Exposure: Oxygen and moisture are key instigators of degradation.[1][2]

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including decomposition.[1][3]

• Light: Photosensitive compounds can undergo structural changes upon exposure to light, particularly UV radiation.[3]

Below is a diagram illustrating the molecular sites most susceptible to common degradation pathways.

Caption: Key degradation vulnerabilities of the 1-(4-Bromo-2-fluorophenyl)piperidine molecule.

Recommended Storage Conditions: A Comparative Summary

To simplify decision-making, the following table outlines the recommended storage conditions based on intended duration and available laboratory facilities.

Parameter	Optimal Long-Term Storage (> 6 months)	Standard Short-Term Storage (< 6 months)
Temperature	2-8°C (Refrigerated)[3]	Ambient (Cool, controlled room temperature)[1]
Atmosphere	Inert Gas (Argon or Nitrogen)[4]	Tightly sealed container with desiccant[2][3]
Light	Dark (Amber glass vial or opaque container)[3][5]	Stored in a cabinet or drawer, away from direct light[3]
Container	Tightly sealed, chemically resistant glass	Tightly sealed, original manufacturer's container

Frequently Asked Questions (FAQs)

This section addresses the most common queries our team receives regarding the handling and storage of 1-(4-Bromo-2-fluorophenyl)piperidine.

Q1: What are the absolute ideal storage conditions for maximizing the shelf-life of the compound?

A: For multi-year stability, the compound should be stored in a tightly sealed amber glass vial, with the headspace purged and backfilled with an inert gas like argon or nitrogen.[4] This vial should then be placed in a refrigerator maintained at 2-8°C.[3] This combination minimizes exposure to oxygen, moisture, light, and heat, which are the primary drivers of degradation.

Q2: My lab doesn't have an inert atmosphere setup. What is the next best option for storage?

A: If an inert atmosphere is not feasible, the priority is to rigorously exclude moisture and air.[1][2] Store the compound in its original, tightly sealed container. For added protection, place this primary container inside a larger, sealable secondary container (like a desiccator cabinet or a sealable bag) that contains a desiccant, such as silica gel.[3] Storing this setup in a cool, dark place like a designated chemical cabinet is crucial.

Q3: I noticed the material, which was originally a white solid, has developed a yellowish or brownish tint. Is it still usable?

A: Discoloration is a common visual indicator of chemical degradation, often due to oxidation or minor thermal decomposition.[4] While a slight color change may not significantly impact some applications, it is a clear warning sign. We strongly recommend re-analyzing the material's purity via HPLC before use. This step is critical to ensure that the observed discoloration does not correspond to a significant drop in purity that could compromise your experimental results.

Q4: My reactions are showing inconsistent yields and unexpected side products. Could my stored 1-(4-Bromo-2-fluorophenyl)piperidine be the cause?

A: Absolutely. This is a classic symptom of using a degraded starting material.[4] Degradants can interfere with your reaction mechanism, leading to lower yields of the desired product and the formation of new, unexpected impurities. Before troubleshooting your reaction conditions, you must validate the purity of your starting material. Refer to the Protocol for Purity Assessment by HPLC in this guide.

Q5: What are the best practices for handling the compound when weighing it for an experiment?

A: Minimize the compound's exposure to the ambient environment. Work efficiently to reduce the time the container is open. Avoid weighing the chemical in areas with high humidity or direct, bright light. Once the desired amount is dispensed, securely reseal the container immediately. For highly sensitive applications, consider handling the material inside a glovebox with a controlled atmosphere.[4]

Troubleshooting Guide

When encountering problems, a logical workflow can help diagnose the issue. Use the following guide to determine if reagent degradation is the root cause of your experimental challenges.

Caption: Troubleshooting workflow for issues potentially caused by reagent degradation.

Experimental Protocols for Quality Control

To maintain the highest level of scientific integrity, periodic quality control is essential. These protocols provide a self-validating framework to assess the purity of 1-(4-Bromo-2-fluorophenyl)piperidine.

Protocol 5.1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative assessment of the compound's purity and can detect the presence of degradation products.

• Instrumentation: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.[6]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.[6]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately prepare a stock solution of 1-(4-Bromo-2-fluorophenyl)piperidine in a 50:50 mixture of Acetonitrile and Water to a concentration of approximately 1 mg/mL.

  • Dilute this stock solution to create a working sample of approximately 0.1 mg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection to protect the column.

• Analysis:

  • Inject the sample and integrate the peak areas.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100. A pure sample should exhibit a single major peak.

Protocol 5.2: Identification of Degradants by LC-MS

For a deeper investigation into the identity of any impurity peaks observed during HPLC analysis, coupling the liquid chromatography system to a mass spectrometer is the definitive method.

• Instrumentation: An LC-MS/MS system, such as one equipped with an electrospray ionization (ESI) source and a triple quadrupole or time-of-flight (TOF) mass analyzer.[7]

• Methodology:

  • Utilize the same HPLC method as described in Protocol 5.1. The use of formic acid in the mobile phase makes it compatible with mass spectrometry.

  • Acquire mass spectra for any impurity peaks detected by the UV detector.

• Data Interpretation:

  • Analyze the mass-to-charge ratio (m/z) of the parent ions of the impurities.

  • Compare these masses to potential degradation products. For example, an increase of 16 amu could suggest N-oxidation, while the loss of bromine followed by the addition of a hydroxyl group could indicate a hydrolysis/dehalogenation pathway.

  • Perform fragmentation (MS/MS) analysis on the impurity ions to gain further structural insights.[7]

References

• Biosynce. (2025, August 25). What is the stability of piperidine? - Blog.
• Biosynce. (2025, June 17). What are the storage stability of Piperidine Series compounds over time? - Blog.
• Benchchem. Stability of 1-(Chlorocarbonyl)
• Bouling Chemical Co., Limited. Piperidine Derivatives: Applications, Properties & High-Quality Suppliers in China.
• MDPI. (2021).
• Sigma-Aldrich. (2025, September 23).
• University of Colorado Colorado Springs.
• Chemos GmbH&Co.KG.
• Fisher Scientific. (2012, January 31). SAFETY DATA SHEET - 1-(4-Fluorophenyl)piperazine.
• Health and Safety Executive.
• Cayman Chemical. (2025, September 26). Safety Data Sheet - 1-(4-Bromophenyl)piperazine (hydrochloride).
• Combi-Blocks. (2023, January 2). Safety Data Sheet - N-(4-Bromo-2-fluorophenyl)-2-chloropropanamide.
• AGF Bioscience.
• Tokyo Chemical Industry. (2025, March 6).
• Thermo Fisher Scientific. (2025, October 24). SAFETY DATA SHEET - 1-(4-Fluorophenyl)piperazine dihydrochloride.
• Health and Safety Executive. (2025, August 28). Chemicals - safe use and handling.
• BOC Sciences.
• Cleveland State University. (2018, May 15). Practices for Proper Chemical Storage.
• Journal of Pharmacognosy and Phytochemistry. (2021, November 15).
• Sciencemadness Wiki. (2025, August 20). Safe handling and storage of chemicals.
• Benchchem. A Comparative Guide to the Validation of Analytical Methods for 4-Bromo-2-methylpyridine.
• ResearchGate.
• MDPI. (2015). Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry. Molecules, 20(11), 20050-20063.

Sources

• 1. biosynce.com [biosynce.com]
• 2. Piperidine Derivatives: Applications, Properties & High-Quality Suppliers in China [chemheterocycles.com]
• 3. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. csuohio.edu [csuohio.edu]
• 6. benchchem.com [benchchem.com]
• 7. Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry [scirp.org]

Reference Data & Comparative Studies

HPLC method development for 1-(4-Bromo-2-fluorophenyl)piperidine detection

Executive Summary & Comparison Overview

Objective: To establish a robust, validated HPLC method for the quantification of 1-(4-Bromo-2-fluorophenyl)piperidine (BFPP), a critical intermediate in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and neurokinin-1 (NK1) antagonists.

The Challenge: BFPP possesses a basic piperidine nitrogen (calculated pKa ~9.5) and a lipophilic, halogenated aromatic ring. This "amphiphilic base" structure creates two primary chromatographic hurdles:

• Silanol Interaction: Under standard acidic conditions (pH 3-4), the protonated amine interacts with residual silanols on silica columns, causing severe peak tailing.

• Impurity Resolution: Separation is required from the polar starting material (Piperidine) and the highly lipophilic precursor (4-Bromo-2-fluorobromobenzene).

The Solution: This guide compares three distinct method strategies. The High-pH Reversed-Phase (RP) approach is identified as the superior methodology for routine QC, offering the best balance of peak symmetry, retention stability, and MS compatibility.

Comparative Performance Matrix

Feature	Method A: Traditional Acidic	Method B: Ion-Pairing	Method C: High-pH Hybrid (Recommended)
Column Chemistry	Standard C18 (e.g., Zorbax Eclipse)	C18	Hybrid Silica C18 (e.g., XBridge/Gemini)
Mobile Phase	0.1% Formic Acid (pH ~2.7)	0.1% TFA	10mM Ammonium Bicarbonate (pH 10.0)
Peak Symmetry (Tf)	Poor (1.8 - 2.5)	Good (1.1 - 1.3)	Excellent (1.0 - 1.1)
MS Compatibility	Excellent	Poor (Signal Suppression)	Good
Column Life	High	High	High (Requires Hybrid Particle)
Selectivity	Hydrophobic only	Hydrophobic + Ion Exchange	Hydrophobic (Neutral Species)

Method Development Strategy (The "Why")

The separation logic follows the "Neutralization Principle" for basic drugs.

• Acidic Conditions (pH < pKa): The piperidine nitrogen is protonated (

  ). While this increases solubility, the charged species interacts with negatively charged silanols on the column surface, leading to "shark-fin" tailing.

• High pH Conditions (pH > pKa): At pH 10, the piperidine nitrogen is deprotonated (neutral). The molecule behaves purely lipophilically, interacting only with the C18 chains. This eliminates silanol drag and sharpens the peak.

Decision Tree Workflow

Figure 1: Strategic decision pathway for selecting the optimal chromatographic conditions for aryl-piperidines.

Detailed Experimental Protocols

The "Winner": High-pH Reversed-Phase Method

This method utilizes a hybrid silica column (ethylene-bridged) that is stable up to pH 12. By operating at pH 10, we suppress the ionization of the piperidine moiety.

Equipment:

• System: HPLC with PDA or LC-MS/MS.

• Column: Waters XBridge BEH C18 XP, 2.5 µm, 3.0 x 100 mm (or Phenomenex Gemini-NX).

• Column Temp: 40°C (Improves mass transfer for basic amines).

Reagents:

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0.0	95	5	0.6
1.0	95	5	0.6
8.0	5	95	0.6
10.0	5	95	0.6
10.1	95	5	0.6

| 13.0 | 95 | 5 | 0.6 |

Detection:

• UV: 254 nm (Primary), 210 nm (Secondary for non-aromatic impurities).

• Rationale: The 4-Bromo-2-fluorophenyl ring provides strong absorption at 254 nm.

Alternative: Fluorine-Selective Method (PFP)

Use this method if you need to separate BFPP from structural isomers (e.g., 2-bromo-4-fluorophenyl analogs) which might co-elute on C18. The Pentafluorophenyl (PFP) phase interacts via pi-pi and halogen bonding mechanisms.

• Column: Restek Raptor FluoroPhenyl or Phenomenex Kinetex F5.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol (Methanol enhances pi-pi interactions better than Acetonitrile).

• Note: This method is strictly acidic. Expect slightly broader peaks than the High-pH method but superior selectivity for halogenated impurities.

Experimental Validation Data (Representative)

The following data summarizes the system suitability parameters typically observed when comparing these methodologies for aryl-piperidines.

Parameter	Acceptance Criteria	Method A (Formic/C18)	Method C (High pH/C18)	Status
Retention Time (tR)	N/A	4.2 min	6.8 min	Increased Retention
Tailing Factor (Tf)	NMT 1.5	1.9	1.05	Pass (Method C)
Theoretical Plates (N)	> 5000	2800	8500	High Efficiency
Resolution (Rs)	> 2.0 (from Impurity)	1.8	4.2	Pass
LOD (µg/mL)	S/N > 3	0.5	0.1	Higher Sensitivity

• Observation: Method C (High pH) significantly increases retention. This is counter-intuitive for acids but expected for bases: the neutral amine is more hydrophobic than the protonated ammonium species, leading to stronger interaction with the C18 stationary phase.

Troubleshooting & Optimization

Issue 1: Peak Tailing on Acidic Methods

If you are restricted to acidic conditions (e.g., using a non-hybrid column), add a "sacrificial base" or ion-pairing agent.

• Fix: Add 0.1% Triethylamine (TEA) or Diethylamine to the mobile phase. The TEA competes for silanol sites, blocking them from the analyte.

• Warning: TEA is not MS-compatible. Use Ammonium Formate for MS.

Issue 2: Carryover

Lipophilic amines like BFPP stick to stainless steel and injector seals.

• Fix: Use a needle wash of 50:50 Acetonitrile:Isopropanol + 0.1% Formic Acid . The acid ensures the amine is protonated (soluble) in the wash, while the organic solvent dissolves the lipophilic tail.

Issue 3: Unknown Impurity at RRT 0.2

• Diagnosis: Likely unreacted Piperidine.

• Action: Piperidine has weak UV absorbance. Use a refractive index (RI) detector or ELSD if quantification of the starting material is required, or derivatize with tosyl chloride for UV detection [6].

References

• Restek Corporation. (2024). LC Column Comparison Guide: Ideal for charged bases.[1] Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5465-66-7 (Similar Structure). Retrieved from [Link]

• Moynihan, H. A., & Horgan, D. E. (2017).[2] Impurity Occurrence and Removal in Crystalline Products from Process Reactions.[2] Organic Process Research & Development.[2] Retrieved from [Link]

• Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one.[3] 4th International Conference on Mechanical Materials and Manufacturing Engineering. Retrieved from [Link]

• Zhou, G., et al. (2022).[4] Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization. Journal of Chromatographic Science.[4] Retrieved from [Link]

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GC-MS fragmentation patterns of 1-(4-Bromo-2-fluorophenyl)piperidine

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation Patterns of 1-(4-Bromo-2-fluorophenyl)piperidine

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of analytical chemistry. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a gold-standard technique for the identification of volatile and semi-volatile compounds. This guide provides a detailed predictive analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of 1-(4-Bromo-2-fluorophenyl)piperidine, a compound representative of N-aryl piperidines—a scaffold prevalent in pharmaceuticals and designer drugs. By dissecting the fragmentation of its constituent chemical moieties and comparing them to related structures, we can construct a reliable interpretive framework for identifying this molecule and its analogues.

The Molecule: Structure and Ionization Potential

1-(4-Bromo-2-fluorophenyl)piperidine (C₁₁H₁₃BrFN) possesses several key structural features that dictate its behavior under electron ionization (EI). The initial step in EI-MS is the bombardment of the molecule with high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of a molecular ion (M⁺•). The site of ionization is determined by electron density; the lone pair of electrons on the piperidine nitrogen atom is the most probable site for initial ionization due to its lower ionization energy compared to the aromatic π-system or halogen lone pairs.[1]

The resulting molecular ion is energetically unstable and undergoes a series of predictable fragmentation reactions to yield smaller, more stable charged fragments.[2] The presence of two different halogens—fluorine and bromine—adds another layer of diagnostic information. Fluorine is monoisotopic (¹⁹F), while bromine has two abundant stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 natural abundance. Consequently, any fragment containing a bromine atom will appear as a pair of peaks (a doublet) of almost equal intensity, separated by two mass-to-charge units (m/z), which is a definitive signature for the presence of bromine.[3]

Primary Fragmentation Pathways: A Predictive Analysis

The fragmentation of the 1-(4-Bromo-2-fluorophenyl)piperidine molecular ion is anticipated to follow several competing pathways, driven by the formation of stable carbocations and radical species. The most significant of these are detailed below.

Pathway 1: Alpha-Cleavage of the Piperidine Ring

The most characteristic and often dominant fragmentation pathway for N-alkyl amines and piperidine derivatives is alpha-cleavage.[4][5] This process involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. For the 1-(4-Bromo-2-fluorophenyl)piperidine molecular ion, this results in the cleavage of the C2-C3 or C6-C5 bond of the piperidine ring. This pathway leads to the expulsion of a neutral butene radical (C₄H₈) and the formation of a highly stable, resonance-stabilized iminium cation. This fragment is expected to be one of the most abundant ions in the mass spectrum.

Caption: Pathway 1: Alpha-cleavage of the piperidine ring.

Pathway 2: Retro-Diels-Alder (RDA) Rearrangement

Cyclic systems like piperidine can also undergo ring fission via rearrangement reactions. A possible, though likely less favored, pathway is a Retro-Diels-Alder (RDA) type fragmentation. This would involve the cleavage of two bonds within the piperidine ring to form two new neutral molecules, resulting in a radical cation containing the N-aryl moiety.

Pathway 3: Cleavage of the Aryl-Nitrogen Bond

Cleavage of the C-N bond connecting the aromatic ring to the piperidine nitrogen can occur, leading to two potential charged fragments.

• Formation of the piperidinyl cation: This produces a fragment at m/z 84 and a neutral bromofluorophenyl radical.

• Formation of the bromofluorophenyl cation: This produces a fragment ion at m/z 174/176. The stability of the aromatic cation makes this a plausible pathway.

Pathway 4: Fragmentation of the Aromatic Moiety

Fragments derived from the aromatic portion of the molecule provide crucial structural information. These fragmentations can occur from the molecular ion or from larger fragments.

• Loss of Bromine: A primary and highly characteristic fragmentation for bromo-aromatic compounds is the homolytic cleavage of the C-Br bond, resulting in the loss of a bromine radical (•Br).[3] Starting from the molecular ion (m/z 273/275), this would produce an intense fragment ion at m/z 194.

• Loss of Halogens and other Neutrals: Subsequent or alternative fragmentation events can include the loss of HF (20 Da) or HBr (80/82 Da), although loss of the halogen radical is typically more common.

Comparative Fragmentation Analysis

To validate these predictions, it is instructive to compare the expected fragmentation of 1-(4-Bromo-2-fluorophenyl)piperidine with the known fragmentation of simpler, related molecules. This comparative approach strengthens the confidence in the structural assignment of an unknown analyte.

Molecule	Key Diagnostic Fragment (m/z)	Inferred Fragmentation Pathway
Piperidine	84 ([M-1]⁺)	Alpha-cleavage losing a hydrogen radical.
Bromobenzene	156/158 (M⁺•)77 ([M-Br]⁺)	Strong Molecular IonLoss of Bromine radical.
1-Phenylpiperidine	161 (M⁺•)160 ([M-1]⁺)104 ([M-C₄H₈]⁺)	Strong Molecular IonAlpha-cleavage (H loss)Alpha-cleavage (ring fragmentation)
1-(4-Bromo-2-fluorophenyl)piperidine (Predicted)	273/275 (M⁺•)217/219194174/17684	Molecular Ion (Br signature)Dominant Alpha-cleavageLoss of •Br from M⁺•Bromofluorophenyl cationPiperidinyl cation

Standard Operating Protocol for GC-MS Analysis

This protocol provides a robust starting point for the analysis of N-aryl piperidines. Optimization may be required based on the specific instrumentation used.

Caption: Standard workflow for GC-MS analysis.

1. Sample Preparation

• Prepare a stock solution of the analyte at a concentration of 1 mg/mL in a suitable volatile solvent such as methanol, acetonitrile, or ethyl acetate.

• Perform serial dilutions from the stock solution to prepare working standards at appropriate concentrations (e.g., 1-10 µg/mL) for calibration and analysis.

2. Gas Chromatography (GC) Conditions

• GC System: Agilent 7890A or equivalent.

• Column: HP-5ms, DB-5ms, or similar non-polar column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Inlet: Split/splitless injector at 250°C. Use a 1 µL injection volume in splitless or a 10:1 split mode.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program: Initial temperature of 80°C, hold for 1 minute. Ramp at 20°C/min to 280°C, and hold for 5 minutes.

3. Mass Spectrometry (MS) Conditions

• MS System: Agilent 5975C or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.[6]

• Mass Range: Scan from m/z 40 to 500 to ensure capture of both small fragments and the molecular ion.

4. Data Analysis

• Integrate the chromatographic peak corresponding to the analyte.

• Analyze the mass spectrum of the peak, first identifying the molecular ion peak (M⁺•). Confirm the presence of bromine by locating the M+2 peak with approximately the same intensity.

• Identify major fragment ions and propose fragmentation pathways based on the principles outlined in this guide.

• Compare the acquired spectrum against commercial mass spectral libraries (e.g., NIST, Wiley) to find matches with similar compounds, which can further support the identification.

Conclusion

The GC-MS fragmentation pattern of 1-(4-Bromo-2-fluorophenyl)piperidine is predicted to be rich in structural information. The key diagnostic features will be the bromine isotopic pattern in the molecular ion and bromine-containing fragments, and a dominant iminium cation fragment at m/z 217/219 resulting from a characteristic alpha-cleavage of the piperidine ring. By understanding these fundamental fragmentation pathways and comparing them with known patterns of related substructures, analysts can confidently identify this and similar N-aryl piperidine compounds in complex matrices, a critical capability in pharmaceutical research, forensic science, and drug development.

References

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• Miller, J. M. (1970). Fragmentation and rearrangement processes in the mass spectra of perhalogeno-aromatic compounds. Part V. Pentafluorophenyl derivatives of tin and related compounds. Journal of the Chemical Society A: Inorganic, Physical, Theoretical. Available at: [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Available at: [Link]

• Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO. Available at: [Link]

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• Hassan, K. M., & El-Shorbagi, A.-N. A. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. ResearchGate. Available at: [Link]

• Kuleya, C., Hall, S., Gautam, L., & Cole, M. D. (2014). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs. Analytical Methods. Available at: [Link]

• Hassan, K. M., & El-Shorbagi, A. N. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. PubMed. Available at: [Link]

• Manier, S. K., et al. (2019). Proposed fragmentation routes of the protonated molecules and product ions of compounds 1-4 by LC-ESI-QTOF-MS. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI. Available at: [Link]

• Avdagić, A., et al. (2022). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES. Hrčak. Available at: [Link]

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A Comparative Guide to the Reactivity of 2-Fluoro vs. Non-Fluorinated Bromophenyl Piperidines in Key Cross-Coupling and Functionalization Reactions

For researchers, scientists, and professionals in drug development, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique electronic properties of fluorine can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile, including metabolic stability, binding affinity, and bioavailability.[1][2][3] This guide provides an in-depth comparison of the reactivity of 2-fluoro-bromophenyl piperidines against their non-fluorinated counterparts in three critical synthetic transformations: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and lithiation-borylation reactions. We will delve into the mechanistic underpinnings of the observed reactivity differences and provide practical, field-proven experimental protocols.

The Decisive Influence of the Ortho-Fluoro Substituent

The reactivity of an aryl halide is fundamentally governed by the electronic environment of the aromatic ring. The introduction of a fluorine atom, particularly at the ortho position to a bromine atom, introduces a powerful inductive effect. Fluorine's high electronegativity (χ = 3.98) results in a significant withdrawal of electron density from the aromatic ring, making the ipso-carbon more electrophilic.[4] This electronic perturbation is the primary driver for the differing reactivity profiles observed in the reactions discussed below.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Tale of Two Substrates

Palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-nitrogen bonds.[5][6] The performance of 2-fluoro-bromophenyl piperidines and their non-fluorinated analogs in these reactions can differ significantly, primarily due to the influence of the ortho-fluoro group on the rate-determining oxidative addition step.

A. The Suzuki-Miyaura Coupling: Enhanced Reactivity of the Fluorinated Substrate

The Suzuki-Miyaura reaction, which forges a new carbon-carbon bond between an aryl halide and an organoboron species, is a staple in synthetic chemistry.[7][8][9] The catalytic cycle hinges on three key steps: oxidative addition, transmetalation, and reductive elimination.[10][11]

The presence of an ortho-fluoro substituent in a bromophenyl piperidine substrate is generally expected to accelerate the rate of the Suzuki-Miyaura coupling. The strong electron-withdrawing nature of the fluorine atom makes the C-Br bond more susceptible to oxidative addition by the Pd(0) catalyst, which is often the rate-limiting step in the catalytic cycle.[7] This enhanced reactivity can lead to higher yields and shorter reaction times.

Comparative Overview: Suzuki-Miyaura Coupling

Feature	2-Fluoro-bromophenyl piperidine	Non-fluorinated bromophenyl piperidine	Rationale
Predicted Reactivity	Higher	Lower	The electron-withdrawing ortho-fluoro group accelerates the rate-limiting oxidative addition of the C-Br bond.[7]
Optimal Temperature	Potentially lower	Standard	Enhanced reactivity may allow for milder reaction conditions.
Reaction Time	Potentially shorter	Standard	Faster oxidative addition can lead to quicker consumption of starting material.
Potential Side Reactions	Minimal	Standard	The core reaction pathway is generally robust for both substrates.
Catalyst/Ligand Choice	Standard systems (e.g., Pd(dppf)Cl2, Pd(PPh3)4) are typically effective.[8]	Standard systems are well-established.	The fundamental mechanism is conserved.

Experimental Protocol: Suzuki-Miyaura Coupling of a Bromophenyl Piperidine Derivative

This protocol provides a general starting point for the Suzuki-Miyaura coupling of bromophenyl piperidines. Optimization may be required for specific substrates.

B. The Buchwald-Hartwig Amination: A Similar Trend of Enhanced Reactivity

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling an aryl halide with an amine.[5][12] Similar to the Suzuki-Miyaura reaction, the catalytic cycle involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][5]

For the same reasons as in the Suzuki coupling, the 2-fluoro-bromophenyl piperidine is expected to be more reactive than its non-fluorinated counterpart in the Buchwald-Hartwig amination. The electron-deficient nature of the fluorinated aromatic ring facilitates the initial oxidative addition of the C-Br bond to the palladium catalyst, potentially leading to a more efficient reaction.[5]

Comparative Overview: Buchwald-Hartwig Amination

Feature	2-Fluoro-bromophenyl piperidine	Non-fluorinated bromophenyl piperidine	Rationale
Predicted Reactivity	Higher	Lower	The inductive effect of the ortho-fluoro group promotes the oxidative addition step.[5]
Catalyst System	Bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) are generally preferred.[13]	A wider range of ligands may be effective, but modern bulky ligands often give superior results.[13]	Sterically hindered ligands can promote reductive elimination and prevent catalyst decomposition.
Base Selection	Strong, non-nucleophilic bases like NaOt-Bu or K3PO4 are standard.[3]	Similar base requirements.	The choice of base is critical for efficient deprotonation of the amine.
Potential Challenges	None specific to the fluoro group.	Standard challenges for Buchwald-Hartwig reactions apply.	The reaction is generally robust.

Experimental Protocol: Buchwald-Hartwig Amination of a Bromophenyl Piperidine

This is a representative protocol and should be optimized for the specific substrates being used.[3][14]

II. Lithiation-Borylation: A Shift in Regioselectivity

Directed ortho-metalation (DoM) followed by quenching with a boron electrophile is a powerful strategy for the regioselective synthesis of arylboronic esters.[15][16] In this reaction, the regioselectivity of the deprotonation is dictated by the most effective directing metalation group (DMG) on the aromatic ring.[15][17]

For a non-fluorinated bromophenyl piperidine, the piperidine nitrogen can act as a DMG, directing lithiation to the ortho position. However, this directing effect is relatively weak.

In contrast, for a 2-fluoro-bromophenyl piperidine, the fluorine atom is a more potent DMG than the piperidine nitrogen.[18] This will direct the lithiation to the position ortho to the fluorine (and meta to the bromine). This difference in regioselectivity is a critical consideration when planning a synthetic route.

Comparative Overview: Lithiation-Borylation

Feature	2-Fluoro-bromophenyl piperidine	Non-fluorinated bromophenyl piperidine	Rationale
Regioselectivity	Lithiation occurs ortho to the fluorine atom.	Lithiation is directed ortho to the piperidine nitrogen (if at all).	Fluorine is a stronger directing metalation group (DMG) than the piperidine nitrogen.[15][18]
Base	Strong, hindered bases like LDA or LTMP are often required.[19]	Alkyllithiums like n-BuLi or s-BuLi may be sufficient.[17]	The acidity of the proton ortho to fluorine is increased.
Temperature	Typically requires low temperatures (e.g., -78 °C) to prevent side reactions.[19]	Low temperatures are also generally required.	Aryllithium intermediates are highly reactive.
Subsequent Reactions	The resulting boronic ester can be used in Suzuki couplings to build molecular complexity.	The boronic ester can be used in subsequent cross-coupling reactions.	This two-step sequence allows for the introduction of a variety of substituents.

Experimental Protocol: Lithiation-Borylation of a Fluorinated Aryl Bromide

This protocol is a general guide for the directed lithiation and subsequent borylation of a fluorinated aryl bromide. Extreme care must be taken to maintain anhydrous and anaerobic conditions.

Conclusion

The presence of an ortho-fluoro substituent on a bromophenyl piperidine scaffold significantly impacts its reactivity in key synthetic transformations. In palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, the electron-withdrawing nature of the fluorine atom is predicted to enhance the rate of reaction by facilitating the oxidative addition of the C-Br bond. This can lead to milder reaction conditions, shorter reaction times, and potentially higher yields.

In contrast, for directed ortho-metalation reactions, the fluorine atom acts as a potent directing group, dictating the regioselectivity of the lithiation and subsequent functionalization. This is a crucial consideration for synthetic planning, as it allows for the introduction of functionality at a position that would be difficult to access with the non-fluorinated analog.

By understanding the fundamental electronic effects of fluorine substitution, researchers can better predict and control the outcomes of their reactions, enabling the efficient synthesis of complex, fluorinated molecules for drug discovery and development.

References

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• Annual Reviews. (2001). METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Review of Pharmacology and Toxicology. [Link]

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• Jacques Mortier. 07- DIRECTED ORTHO METALATION. [Link]

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Comparative Guide: Validating Purity of 1-(4-Bromo-2-fluorophenyl)piperidine via LC-MS

Executive Summary: The Halogen Specificity Advantage

Target Molecule: 1-(4-Bromo-2-fluorophenyl)piperidine Primary Challenge: Distinguishing the target molecule from structurally similar de-halogenated impurities (e.g., des-bromo or des-fluoro analogs) that often co-elute in standard HPLC-UV methods due to overlapping UV chromophores.

This guide serves as a technical blueprint for validating the purity of 1-(4-Bromo-2-fluorophenyl)piperidine. While qNMR remains the primary reference method for absolute purity (potency), LC-MS is demonstrated here as the superior routine method for chromatographic purity validation. Its ability to leverage the unique isotopic signature of Bromine (

) provides a self-validating specificity mechanism that UV detection cannot match.

Part 1: The Analytical Challenge & Molecule Profile

To validate purity, one must first understand the physicochemical behavior of the analyte.

Feature	Chemical Implication for Analysis
Basic Nitrogen (Piperidine)	pKa ~8-9. The molecule will be protonated (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> ) in acidic media. This ensures excellent sensitivity in ESI(+) MS but risks peak tailing on standard C18 columns due to silanol interactions.
Bromine Substituent	Isotopic Pattern. The mass spectrum will show two molecular ion peaks ( and ) of nearly equal intensity.[1] This is the primary identification tag.
Fluorine Substituent	Lipophilicity. Fluorine increases retention on C18 compared to non-fluorinated analogs but does not offer a distinct isotopic pattern (F is monoisotopic).
Aromatic Ring	UV Absorbance. The phenyl ring provides UV signal (typically 254 nm), but it is non-specific. Many impurities share this core.

Likely Impurities (The "Silent" Killers)

In a typical synthesis (e.g., SNAr or Buchwald-Hartwig coupling), the following impurities are critical:

• Des-bromo analog: 1-(2-fluorophenyl)piperidine (Mass shift: -78/80 Da).

• Starting Material: 4-Bromo-2-fluoroaniline or 1,4-dibromo-2-fluorobenzene.

• Regioisomers: 1-(2-bromo-4-fluorophenyl)piperidine (Identical mass, requires chromatographic resolution).

Part 2: Strategic Method Comparison

Why choose LC-MS over the alternatives?

Comparison Matrix: Purity Validation Techniques

Feature	LC-MS (Recommended)	HPLC-UV (PDA)	qNMR (¹H or ¹⁹F)
Specificity	High. Resolves co-eluting peaks via m/z extraction. Identifies Br-containing peaks via isotope pattern.[1][2][3]	Medium. Relies solely on retention time (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> ). Co-eluting impurities with similar UV spectra are missed.	Very High. Distinct chemical shifts for aromatic protons.
Sensitivity (LOD)	Excellent (pg range). Ideal for trace impurity profiling (<0.05%).	Good (ng range). Sufficient for main peak, struggles with trace impurities.	Low (mg range). Requires significant sample mass; poor for trace impurities (<0.1%).
Throughput	High. 5-10 min run times.	High. 10-20 min run times.	Low. Sample prep and acquisition are slower.
Linearity Range	Limited. 2-3 orders of magnitude (detector saturation).	Wide. 4-5 orders of magnitude.	Linear. Inherently quantitative.
Primary Use Case	Purity & Impurity ID.	Routine QC (after validation).	Absolute Potency Assay.

Decision Logic for Method Selection

Figure 1: Decision matrix for selecting the appropriate validation technique. LC-MS is prioritized when impurity identification and high sensitivity are required.

Part 3: LC-MS Method Development & Optimization

To validate this specific molecule, we utilize a Charged Surface Hybrid (CSH) C18 column. Standard C18 columns often cause peak tailing for basic piperidines at low pH. CSH technology provides a low-level positive surface charge that repels the protonated piperidine, ensuring sharp peak shapes even in formic acid.

Optimized Experimental Protocol

1. Instrumentation:

• LC System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

• Detector: Single Quadrupole or Q-TOF MS (ESI source).

2. Chromatographic Conditions:

• Column: Waters XSelect CSH C18 (2.1 x 100 mm, 2.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS Grade).

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Volume: 1-2 µL.

3. Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial equilibration
1.00	5	Hold for polar impurities
8.00	95	Ramp to elute lipophilics
10.00	95	Wash
10.10	5	Re-equilibration
12.00	5	End of Run

4. Mass Spectrometry Settings (ESI+):

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Optimized for molecular ion

  stability).

• Scan Range: m/z 100 – 600.

• Key Monitoring: Extract Ion Chromatograms (XIC) for

  258.0 and 260.0 (The doublet).

Part 4: Validation Workflow (ICH Q2(R2) Aligned)

This protocol follows the ICH Q2(R2) guidelines for validating analytical procedures.

Workflow Visualization

Figure 2: Step-by-step validation workflow ensuring system readiness before data collection.

Key Validation Parameters

1. Specificity (The Bromine Test)

• Objective: Prove the peak at

  is exclusively the target.

• Procedure: Inject the sample and examine the mass spectrum at the apex of the main peak.

• Acceptance Criteria:

  • No interference in the Blank injection at the retention time of the analyte.

  • Isotopic Ratio: The abundance ratio of

    258 ( ) to 260 ( ) must be approximately 1:1 (Acceptable range: 0.9 – 1.1).

  • Purity Angle (if using PDA): Purity angle < Purity Threshold.

2. Linearity

• Objective: Confirm response is proportional to concentration.

• Procedure: Prepare 5 concentrations: 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g., 0.5 mg/mL).

• Acceptance Criteria:

  .[4]

3. Accuracy (Recovery)

• Objective: Ensure no matrix effects suppress ionization.

• Procedure: Spike known amounts of standard into a sample matrix (or use standard addition).

• Acceptance Criteria: Mean recovery 98.0% – 102.0%.

4. LOD / LOQ (Sensitivity)

• Method: Signal-to-Noise (S/N) ratio.

• LOD: Concentration where S/N

  3.

• LOQ: Concentration where S/N

  10.

• Note: For this molecule, LOQ is typically in the low ng/mL range using ESI+.

Part 5: Troubleshooting & Impurity Profiling

If "extra" peaks appear, use the mass spectrum to diagnose the chemistry.

Observed Mass (m/z)	Mass Shift ( )	Probable Identity	Cause
180.1	-78 Da	Des-bromo (1-(2-fluorophenyl)piperidine)	Incomplete bromination or debromination during reaction.
240.0 / 242.0	-18 Da	Des-fluoro (1-(4-bromophenyl)piperidine)	Impure starting material (4-bromoaniline).
173.0 / 175.0	Fragment	4-Bromo-2-fluoroaniline	Hydrolysis / Starting material carryover.
515.0 / 517.0 / 519.0	+258 Da	Dimer / Adduct	Ion source clustering . Check if it disappears upon dilution.

Expert Insight: If you observe a peak with a single mass (no +2 isotope) at a similar retention time, it is almost certainly a de-brominated impurity. This is the "Self-Validating" power of LC-MS for this specific compound.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[5] [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[6] Progress in Nuclear Magnetic Resonance Spectroscopy. [Link]

• Waters Corporation. (2020). Charged Surface Hybrid (CSH) Technology: Overcoming Peak Shape Challenges for Basic Compounds. [Link][2][4][7][8][9][10]

• PubChem. (n.d.). Compound Summary for 1-(4-Bromophenyl)piperazine (Analogous Scaffold). National Library of Medicine. [Link]

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A Senior Application Scientist's Guide to the Infrared Spectroscopy of 1-(4-Bromo-2-fluorophenyl)piperidine

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks for the compound 1-(4-Bromo-2-fluorophenyl)piperidine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak list. It offers a comparative framework, grounded in the analysis of its constituent chemical moieties, to provide a robust method for structural verification. We will explore the causality behind spectral features and present a validated experimental protocol for acquiring high-quality data.

The Principle: Deconstructing the Molecule for Spectral Prediction

Infrared (IR) spectroscopy is a cornerstone technique for identifying functional groups within a molecule.[1] It operates on the principle that molecular bonds vibrate at specific, quantized frequencies. When the frequency of IR radiation matches a molecule's vibrational frequency, the radiation is absorbed, creating a peak in the IR spectrum.[1]

For a complex molecule like 1-(4-Bromo-2-fluorophenyl)piperidine, a direct library spectrum may not always be available. Therefore, an experienced scientist must predict the spectrum by dissecting the molecule into its fundamental components: the piperidine ring and the 4-bromo-2-fluorophenyl group . By comparing the expected absorptions from these parts with known spectra of related compounds, we can build a reliable spectral fingerprint.

Our subject molecule consists of:

• A saturated heterocyclic amine (piperidine).

• A tri-substituted aromatic ring.

• Halogen substituents (Fluoro and Bromo).

• A tertiary amine linkage (Ar-N-R₂).

We will compare its predicted spectrum with those of three reference compounds:

• Piperidine: To understand the contributions of the saturated heterocyclic ring.[2][3][4]

• 4-Bromo-2-fluoroaniline: To isolate the spectral features of the substituted aromatic ring.[5][6][7]

• 1-Phenylpiperidine: To observe the effect of creating the tertiary amine linkage between a phenyl group and the piperidine ring.[8][9]

Predicted Characteristic IR Peaks for 1-(4-Bromo-2-fluorophenyl)piperidine

The following table summarizes the predicted IR absorption bands. The rationale is built upon established correlation tables and spectral data of the constituent parts.

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Rationale and Comparative Insights
3100 - 3010	Medium	Aromatic C-H Stretch	Expected from the C-H bonds on the phenyl ring. Similar peaks are observed in 4-bromo-2-fluoroaniline and 1-phenylpiperidine.[10]
2950 - 2840	Strong	Aliphatic C-H Stretch	These strong absorptions arise from the symmetric and asymmetric stretching of the CH₂ groups in the piperidine ring. This is a hallmark feature of the piperidine moiety.[11]
1600 - 1570	Medium-Strong	Aromatic C=C Stretch (in-ring)	Characteristic of the phenyl ring backbone. The presence of substituents influences the exact position and intensity.
1490 - 1450	Medium-Strong	Aromatic C=C Stretch (in-ring) & CH₂ Scissoring	A complex region where aromatic ring stretching overlaps with the scissoring (bending) vibration of the CH₂ groups from the piperidine ring.
1350 - 1250	Medium-Strong	Aromatic C-N Stretch	This band corresponds to the stretching of the bond between the aromatic carbon and the piperidine nitrogen. Its position is indicative of a tertiary aromatic amine.
1250 - 1180	Strong	C-F Stretch	The carbon-fluorine bond gives rise to a strong, characteristic absorption in this region. This is a key identifier for the fluorine substituent on the aromatic ring.[12]
1150 - 1000	Medium	Aliphatic C-N Stretch & Ring Vibrations	This region contains contributions from the C-N bonds within the piperidine ring and other skeletal vibrations of the ring itself.
880 - 800	Strong	Aromatic C-H Out-of-Plane Bend	The substitution pattern on the aromatic ring (1,2,4-trisubstituted) dictates the position of this strong band. It is a highly diagnostic feature for confirming isomerism.
Below 700	Medium-Strong	C-Br Stretch	The carbon-bromine stretch is expected at lower wavenumbers, often near the lower limit of standard mid-IR spectrometers.[12][13]

Comparative Spectral Analysis

To validate our predictions, we compare the expected peak regions with the known spectral features of our reference compounds. This objective comparison highlights the diagnostic value of each spectral region.

Functional Group/Vibration	Piperidine	4-Bromo-2-fluoroaniline	1-Phenylpiperidine	1-(4-Bromo-2-fluorophenyl)piperidine (Predicted)
N-H Stretch	~3300 cm⁻¹ (Secondary Amine)[3]	3400-3200 cm⁻¹ (Primary Amine, 2 bands)[5]	Absent	Absent (Tertiary Amine)
Aromatic C-H Stretch	Absent	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹[8]	~3100-3010 cm⁻¹
Aliphatic C-H Stretch	2950-2800 cm⁻¹[14]	Absent	2950-2800 cm⁻¹	2950-2840 cm⁻¹
Aromatic C=C Stretch	Absent	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹
Aromatic C-N Stretch	Absent	~1300-1250 cm⁻¹	~1350-1250 cm⁻¹	~1350-1250 cm⁻¹
C-F Stretch	Absent	~1250-1180 cm⁻¹[7]	Absent	~1250-1180 cm⁻¹
C-Br Stretch	Absent	Below 700 cm⁻¹	Absent	Below 700 cm⁻¹

Key Insights from the Comparison:

• The absence of any N-H stretching bands (3300-3500 cm⁻¹) is the primary confirmation of the successful formation of the tertiary amine in the target molecule.

• The presence of both strong aliphatic C-H stretches (from piperidine) and aromatic C-H/C=C stretches (from the phenyl ring) is essential.

• The strong C-F stretch and the low-frequency C-Br stretch are critical for confirming the presence and location of the halogen substituents.

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

For solid samples like 1-(4-Bromo-2-fluorophenyl)piperidine, two primary techniques are prevalent: Attenuated Total Reflectance (ATR) and the Potassium Bromide (KBr) pellet method.[15][16] While ATR offers speed and requires minimal sample preparation, the KBr pellet method is a fundamental technique known for producing high-resolution spectra when executed correctly.[17][18] We will detail the KBr method as it provides a self-validating system through the clarity of the resulting pellet.

Experimental Workflow: KBr Pellet Preparation

Caption: Workflow for preparing a KBr pellet for FTIR analysis.

Step-by-Step Methodology for KBr Pellet Preparation

Objective: To prepare a transparent KBr pellet containing a fine dispersion of the solid sample for IR transmission analysis.

Materials:

• 1-(4-Bromo-2-fluorophenyl)piperidine (1-2 mg)

• Spectroscopy-grade Potassium Bromide (KBr), dried (100-200 mg)[19]

• Agate mortar and pestle

• Pellet die assembly

• Hydraulic press (capable of 8-10 tons of pressure)[18]

• FTIR Spectrometer

Protocol:

• Preparation: Ensure all equipment (mortar, pestle, die) is impeccably clean and dry. Clean with a solvent like acetone and dry thoroughly. The KBr must be dried in an oven at ~110°C for several hours and stored in a desiccator to prevent moisture absorption, which appears as a broad peak around 3400 cm⁻¹.[17][19]

• Weighing: Accurately weigh approximately 1-2 mg of the sample and 100-200 mg of the dried KBr. The sample-to-KBr ratio should be between 0.5% and 1%.[18][20] A higher concentration can lead to total absorption (flat-topped peaks) and scattering effects.[20]

• Grinding & Mixing: Add the sample and KBr to the agate mortar. Grind the mixture gently but thoroughly for several minutes until a fine, homogenous powder is obtained. The goal is to reduce the sample's particle size to less than the wavelength of the IR radiation (~2 µm) to minimize scattering.[18]

• Loading the Die: Carefully transfer the powder mixture into the barrel of the pellet die, ensuring an even distribution.

• Pressing the Pellet: Place the loaded die into the hydraulic press. If the press has a vacuum connection, apply a vacuum for a few minutes to remove trapped air and residual moisture.[18] Slowly apply pressure up to 8-10 tons and hold for 1-2 minutes. This high pressure causes the KBr to plastically deform and fuse into a transparent disc.[18]

• Pellet Release: Release the pressure on the press slowly to prevent the pellet from cracking. Carefully disassemble the die and eject the finished pellet. A high-quality pellet should be transparent or translucent, resembling a small glass window.

• Analysis: Place the pellet into the sample holder in the FTIR spectrometer. First, run a background scan (with an empty sample holder) to account for atmospheric CO₂ and water vapor. Then, acquire the sample spectrum.

Conclusion

The structural verification of 1-(4-Bromo-2-fluorophenyl)piperidine via IR spectroscopy is a systematic process. By dissecting the molecule into its piperidine and substituted phenyl components, a detailed and predictive spectral map can be generated. The key diagnostic features are the absence of an N-H stretch, the combined presence of aliphatic and aromatic C-H stretches, and the strong, characteristic bands for the C-F and C-Br bonds. Adherence to a rigorous experimental protocol, such as the KBr pellet method detailed here, is paramount for obtaining a high-fidelity spectrum that can be confidently used for structural confirmation in research and development settings.

References

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• KBr Pellet Method. Shimadzu. [Link]

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• What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. Kintek Press. [Link]

• How is Potassium Bromide Used in Infrared Spectroscopy? AZoM. [Link]

• Piperidine | C5H11N | CID 8082. PubChem - NIH. [Link]

• Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic properties. CDC Stacks. [Link]

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• The features of IR spectrum. SlideShare. [Link]

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A Researcher's Guide to Comparing the Bioactivity of 1-(4-Bromo-2-fluorophenyl)piperidine Analogs

For Researchers, Scientists, and Drug Development Professionals

The 1-phenylpiperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of clinically significant drugs.[1] Modifications of this core, such as the introduction of a 4-bromo-2-fluorophenyl group, create a versatile starting point for developing novel therapeutic agents. This guide provides a framework for the systematic comparison of the bioactivity of 1-(4-Bromo-2-fluorophenyl)piperidine analogs, with a focus on their potential as modulators of key central nervous system (CNS) targets.

The phenylpiperidine motif is a key pharmacophore for a variety of receptors, including opioid, dopamine, and serotonin receptors, making it a fertile ground for discovering new treatments for pain, psychiatric disorders, and neurological conditions.[2][3][4][5] The specific substitutions on the phenyl ring, such as the 4-bromo and 2-fluoro groups, are critical determinants of a compound's affinity, selectivity, and functional activity at these targets. This guide will delve into the rationale behind experimental design, detail robust protocols for bioactivity assessment, and provide a logical framework for interpreting structure-activity relationships (SAR).

Primary Biological Targets and Rationale for Investigation

Analogs of 1-(4-Bromo-2-fluorophenyl)piperidine are prime candidates for modulating dopaminergic and serotonergic pathways, which are deeply implicated in the pathophysiology of schizophrenia, depression, and other CNS disorders.[6][7] The core structure bears resemblance to known ligands for Dopamine D2 and Serotonin 5-HT2A receptors, making these the primary targets for initial investigation.

• Dopamine D2 Receptors (D2R): Antagonism at D2 receptors is a hallmark of antipsychotic medications.[8] The phenylpiperidine scaffold is a common feature in D2R ligands.[9] Researchers should investigate the potential for analogs to act as antagonists, partial agonists, or allosteric modulators of D2R.

• Serotonin 5-HT2A Receptors (5-HT2AR): The 5-HT2A receptor is another crucial target for atypical antipsychotics and is also involved in mood regulation and cognition.[7][10][11] Many multi-target antipsychotics exhibit affinity for both D2 and 5-HT2A receptors, a profile believed to contribute to improved efficacy and reduced side effects.[6]

The interplay between these two receptor systems is a key area of modern psychopharmacology. A multi-target approach, aiming for compounds with specific activity profiles at both D2 and 5-HT2A receptors, is a promising strategy for developing novel therapeutics.[6]

Experimental Workflow for Bioactivity Profiling

A systematic approach to characterizing the bioactivity of a library of 1-(4-Bromo-2-fluorophenyl)piperidine analogs is essential. The following workflow outlines a logical progression from initial screening to in-depth functional characterization.

Caption: A stepwise workflow for evaluating phenylpiperidine analogs.

Detailed Experimental Protocols

1. Radioligand Binding Assays

• Objective: To determine the affinity (Ki) of the test compounds for the D2 and 5-HT2A receptors.

• Principle: This competitive binding assay measures the ability of a test compound to displace a radiolabeled ligand with known high affinity for the target receptor.

• Methodology:

  • Prepare cell membranes from stable cell lines expressing human D2 or 5-HT2A receptors.[6]

  • Incubate the membranes with a fixed concentration of a suitable radioligand (e.g., [3H]-Spiperone for D2R, [3H]-Ketanserin for 5-HT2AR) and varying concentrations of the test compound.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the radioactivity of the bound ligand using liquid scintillation counting.

  • Calculate the IC50 value (the concentration of test compound that inhibits 50% of specific binding) from the resulting competition curve.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

2. Functional Assays

• Objective: To determine the functional activity (antagonism, agonism, or inverse agonism) and potency (IC50 or EC50) of the compounds.

• Rationale: Binding affinity does not always correlate with functional activity. Functional assays are crucial to understand how a compound modulates receptor signaling.

a) D2 Receptor Functional Assay (cAMP Assay)

• Principle: D2 receptors are Gαi-coupled, meaning their activation inhibits adenylyl cyclase and reduces intracellular cyclic AMP (cAMP) levels. Antagonists will block the agonist-induced decrease in cAMP.

• Methodology:

  • Use a CHO-K1 cell line stably expressing the human D2 receptor.

  • Pre-treat the cells with varying concentrations of the test compound.

  • Stimulate the cells with a D2 receptor agonist (e.g., quinpirole) in the presence of forskolin (to stimulate cAMP production).

  • Lyse the cells and measure intracellular cAMP levels using a suitable detection kit (e.g., HTRF, ELISA).[12]

  • For antagonists, generate a dose-response curve to determine the IC50 value.

b) 5-HT2A Receptor Functional Assay (Calcium Flux Assay)

• Principle: 5-HT2A receptors are Gαq-coupled, and their activation leads to an increase in intracellular calcium (Ca2+) levels. Antagonists will block the agonist-induced calcium release.[13]

• Methodology:

  • Use a HEK293 or CHO-K1 cell line stably expressing the human 5-HT2A receptor.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Pre-treat the cells with varying concentrations of the test compound.

  • Stimulate the cells with a 5-HT2A agonist (e.g., serotonin or DOI).

  • Measure the change in fluorescence intensity using a plate reader (e.g., FLIPR).[13]

  • For antagonists, generate a dose-response curve to determine the IC50 value.

Structure-Activity Relationship (SAR) and Data Interpretation

The systematic modification of the 1-(4-Bromo-2-fluorophenyl)piperidine scaffold will allow for the elucidation of key SAR.

Table 1: Hypothetical Bioactivity Data for 1-(4-Bromo-2-fluorophenyl)piperidine Analogs

Compound ID	R1 (Piperidine-N)	R2 (Phenyl Ring)	D2R Ki (nM)	5-HT2A Ki (nM)	D2R IC50 (nM) (cAMP)	5-HT2A IC50 (nM) (Ca2+ Flux)
BFPP-001	H	4-Br, 2-F	150	75	250	120
BFPP-002	-CH3	4-Br, 2-F	50	30	80	55
BFPP-003	-CH2CH3	4-Br, 2-F	25	15	40	25
BFPP-004	-CH2CH2OH	4-Br, 2-F	80	45	130	70
BFPP-005	-CH3	4-Cl, 2-F	65	40	95	65
BFPP-006	-CH3	4-Br, 2-Cl	45	25	70	45

Interpretation of Hypothetical SAR:

• N-Alkylation of Piperidine: Small alkyl groups (methyl, ethyl) at the R1 position appear to enhance affinity and functional potency for both D2R and 5-HT2AR (compare BFPP-001, BFPP-002, BFPP-003). This suggests a hydrophobic pocket in the binding sites of these receptors that can accommodate these groups. The introduction of a polar hydroxyl group (BFPP-004) may decrease activity, possibly due to unfavorable interactions.

• Halogen Substitution on the Phenyl Ring: The nature and position of the halogen at R2 significantly impact bioactivity. Comparing BFPP-002 with BFPP-005 (4-Bromo vs. 4-Chloro) and BFPP-006 (2-Fluoro vs. 2-Chloro) would reveal the sensitivity of the binding pockets to the size and electronegativity of the halogen substituent.

Advanced Characterization and In Vivo Studies

Promising lead compounds identified from in vitro screening should be advanced to further studies:

• Selectivity Profiling: Test against a panel of related receptors (e.g., D1, D3, D4, 5-HT1A, 5-HT2C, adrenergic, and muscarinic receptors) to determine selectivity and potential off-target effects.[14]

• In Vivo Pharmacokinetics: Assess absorption, distribution, metabolism, and excretion (ADME) properties to ensure the compound can reach the target in the brain at sufficient concentrations.

• In Vivo Pharmacodynamics and Behavioral Models: Utilize established animal models to confirm target engagement and evaluate therapeutic potential. For example, the MK-801-induced hyperlocomotion model is often used to assess antipsychotic-like activity.[13]

Conclusion

The 1-(4-Bromo-2-fluorophenyl)piperidine scaffold represents a promising starting point for the discovery of novel CNS-active agents. A systematic approach to analog synthesis and biological evaluation, as outlined in this guide, is crucial for identifying lead candidates with desirable potency, selectivity, and functional activity. By carefully dissecting the structure-activity relationships, researchers can rationally design the next generation of therapeutics targeting dopaminergic and serotonergic systems.

References

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• Słoczyńska, K., et al. (2023). Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2200810. [Link]

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• ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with anticancer activity. [Link]

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• Vadivelu, N., et al. (2016). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Journal of Opioid Management, 12(5), 353-365. [Link]

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• Design and Synthesis of 1-(4-Bromo-2-(Pyrrolidine-1-Yl) Benzyl) Piperidine-based Derivatives as Anti-tubulin Agents. (2026). Anti-cancer agents in medicinal chemistry. [Link]

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• Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. (2017). ACS Chemical Neuroscience, 8(1), 139-150. [Link]

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A Senior Application Scientist's Guide to Reference Standards for 1-(4-Bromo-2-fluorophenyl)piperidine Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the purity and accurate characterization of compounds are paramount. 1-(4-Bromo-2-fluorophenyl)piperidine, a key intermediate in the synthesis of various biologically active molecules, requires rigorous analytical control.[1][2] This guide provides an in-depth comparison of reference standards and analytical methodologies for this critical compound, empowering researchers to make informed decisions for their specific applications.

The Critical Role of a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which a sample is compared. Its purity, identity, and concentration are meticulously defined, ensuring the accuracy and validity of analytical results. For 1-(4-Bromo-2-fluorophenyl)piperidine, a high-quality reference standard is indispensable for:

• Accurate Quantification: Determining the precise amount of the compound in a sample.

• Impurity Profiling: Identifying and quantifying process-related impurities or degradation products.[3]

• Method Validation: Establishing the performance characteristics of an analytical method.

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies.

Comparative Analysis of Available Reference Standards

The selection of a suitable reference standard is a critical first step in any analytical workflow. While various suppliers offer 1-(4-Bromo-2-fluorophenyl)piperidine, the quality and extent of characterization can vary significantly.

Supplier Category	Typical Purity	Characterization Data Provided	Suitability
Specialty Chemical Suppliers	>95%	Often limited to basic techniques like NMR and MS. Purity may be determined by a single method.	Early-stage research, synthesis screening.
Certified Reference Material (CRM) Producers	≥98%, often with uncertainty values	Comprehensive Certificate of Analysis (CoA) including purity by multiple techniques (e.g., HPLC, GC, qNMR), identity confirmation (NMR, MS, IR), and analysis of residual solvents and inorganic impurities.[4]	Quantitative analysis, method validation, quality control, regulatory submissions.

Expert Insight: For drug development and quality control, sourcing a Certified Reference Material (CRM) is strongly recommended. While the initial cost may be higher, the comprehensive characterization and traceability provided by a CRM producer accredited to standards like ISO 17034 and ISO/IEC 17025 ultimately reduces analytical uncertainty and regulatory risk.[4] Some suppliers may offer products "as-is" without analytical data, placing the burden of characterization on the end-user.[5]

Key Analytical Techniques for Characterization and Comparison

The analysis of 1-(4-Bromo-2-fluorophenyl)piperidine and its reference standards relies on a combination of chromatographic and spectroscopic techniques. Each method provides unique and complementary information.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for purity assessment and quantification due to its high resolution and sensitivity.

Typical HPLC Method Parameters:

Parameter	Recommended Condition	Rationale
Column	C18, Phenyl-Hexyl, or PFP	The C18 column is a good starting point for resolving halogenated aromatic compounds.[6] Phenyl-Hexyl or Pentafluorophenyl (PFP) columns can offer alternative selectivity through pi-pi interactions with the aromatic ring.[6]
Mobile Phase	Acetonitrile/Water or Methanol/Water with a modifier (e.g., 0.1% Formic Acid or Trifluoroacetic Acid)	The organic modifier and gradient are optimized to achieve good peak shape and resolution from potential impurities. The acidic modifier helps to protonate the piperidine nitrogen, leading to more consistent interactions with the stationary phase and sharper peaks.[7]
Detection	UV/Vis Diode Array Detector (DAD)	DAD allows for the monitoring of multiple wavelengths and can provide spectral information to aid in peak identification and purity assessment.

Experimental Workflow for HPLC Analysis:

Caption: Workflow for HPLC analysis of 1-(4-Bromo-2-fluorophenyl)piperidine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of volatile and semi-volatile impurities.[8] It combines the separation power of gas chromatography with the definitive identification capabilities of mass spectrometry.

Key Considerations for GC-MS Analysis:

• Volatility: 1-(4-Bromo-2-fluorophenyl)piperidine is generally amenable to GC analysis.

• Derivatization: For related compounds with higher polarity, derivatization may be necessary to improve volatility and chromatographic performance.[9]

• Fragmentation Pattern: The mass spectrum will show characteristic fragmentation patterns, including cleavage of the C-C bond adjacent to the nitrogen, which can aid in structure confirmation.[9]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve an accurately weighed amount of the reference standard or sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume (typically 1 µL) of the solution into the GC inlet.

• Separation: Use a capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane) and a temperature program to separate the components of the mixture.

• Detection: The separated components are introduced into the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a molecular fingerprint for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an unparalleled tool for the structural elucidation and confirmation of 1-(4-Bromo-2-fluorophenyl)piperidine.

• ¹H NMR: Provides information on the number and connectivity of protons in the molecule. The chemical shifts and coupling patterns of the aromatic and piperidine protons are diagnostic.

• ¹³C NMR: Shows the number of unique carbon atoms in the molecule.

• ¹⁹F NMR: Is particularly useful for confirming the presence and environment of the fluorine atom.

• Quantitative NMR (qNMR): Can be used for the direct quantification of the compound without the need for a separate reference standard of the same compound, by using a certified internal standard.

Logical Workflow for Structure Elucidation by NMR:

Caption: NMR workflow for structural confirmation.

Potential Impurities and Their Significance

The synthesis of 1-(4-Bromo-2-fluorophenyl)piperidine can potentially lead to several process-related impurities.[3] These may include:

• Starting materials: Unreacted 4-bromo-2-fluoroaniline or piperidine.

• Isomeric impurities: Positional isomers formed during the synthesis.

• By-products: Compounds formed from side reactions.

A well-characterized reference standard is crucial for developing analytical methods that can effectively separate and quantify these impurities, ensuring the quality and safety of the final product.

Conclusion

The selection of an appropriate reference standard for 1-(4-Bromo-2-fluorophenyl)piperidine is a foundational decision that impacts the reliability of all subsequent analytical data. For applications requiring high accuracy and regulatory scrutiny, a Certified Reference Material from a reputable supplier is the gold standard. A multi-technique approach, combining the strengths of HPLC, GC-MS, and NMR, is essential for the comprehensive characterization of both the reference standard and the samples under investigation. By adhering to these principles, researchers and drug development professionals can ensure the integrity of their analytical results and contribute to the development of safe and effective products.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds.
• Benchchem. (n.d.). Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.
• Chromatography Forum. (2015, May 7). HPLC separation of related halogenated aromatic, any one??.
• ResearchGate. (n.d.). A Simple, Specific, Mass Compatible and Validated Gas Chromatographic Method for the Estimation of Piperidine-3-amine Content in Linagliptin Finished and Stability Samples without Derivatization.
• (n.d.). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?.
• Atlantis Press. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one.
• (n.d.). Impurity profiling and synthesis of a series of analogues and isomers of Bromo-DragonFLY.
• MilliporeSigma. (n.d.). 1-(4-Bromo-phenyl)-piperidine AldrichCPR.
• CPI International. (n.d.). Certified Reference Standards & Materials for Analytical Testing.
• (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.

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Elemental analysis data for 1-(4-Bromo-2-fluorophenyl)piperidine confirmation

An In-Depth Technical Guide to the Analytical Confirmation of 1-(4-Bromo-2-fluorophenyl)piperidine

Introduction: The Imperative for Rigorous Structural Confirmation

In the landscape of drug discovery and development, the unequivocal confirmation of a molecule's structure and purity is a foundational requirement. 1-(4-Bromo-2-fluorophenyl)piperidine, a substituted phenylpiperidine, represents a class of scaffolds frequently investigated for its potential pharmacological activities. The presence of multiple functional groups, including a halogenated aromatic ring and a piperidine moiety, necessitates a multi-faceted analytical approach to ensure its identity is confirmed and its purity is accurately assessed before it advances into further screening or development pipelines.

This guide provides a comprehensive comparison of analytical techniques for the confirmation of 1-(4-Bromo-2-fluorophenyl)piperidine. We will delve into the principles and practical application of classical elemental analysis, contextualize its data, and compare its utility against modern spectroscopic methods. The objective is to equip researchers with the rationale to design a robust, self-validating analytical workflow for this and structurally similar compounds.

Pillar 1: Elemental Analysis - The Gold Standard for Compositional Purity

Elemental analysis (EA) by combustion is a cornerstone technique for determining the mass fractions of carbon, hydrogen, and nitrogen (CHN) in a pure organic sample.[1] For halogen-containing compounds, specialized methods are employed to determine the mass fraction of heteroatoms. The fundamental principle of EA is the complete combustion of a sample in an oxygen-rich environment, converting the constituent elements into simple gases (CO₂, H₂O, N₂), which are then separated and quantified.[2][3]

The value of EA lies in its ability to provide a quantitative measure of a compound's elemental composition, which directly validates its empirical formula and provides a strong indication of its purity. For a synthesized compound like 1-(4-Bromo-2-fluorophenyl)piperidine, the experimental EA data must align closely with the theoretically calculated values.

Theoretical Elemental Composition

The first step in validation is to calculate the theoretical elemental composition based on the molecular formula.

• Molecular Formula: C₁₁H₁₃BrFN

• Molecular Weight: 258.13 g/mol

• Calculation:

  • %C = (11 × 12.011) / 258.13 × 100 = 51.19%

  • %H = (13 × 1.008) / 258.13 × 100 = 5.07%

  • %N = (1 × 14.007) / 258.13 × 100 = 5.43%

  • %Br = (1 × 79.904) / 258.13 × 100 = 30.95%

  • %F = (1 × 18.998) / 258.13 × 100 = 7.36%

Data Summary: Theoretical vs. Expected Experimental Values

For a synthesized sample to be considered pure, the experimentally determined values should typically be within ±0.4% of the theoretical values.

Element	Theoretical Mass %	Expected Experimental Range
Carbon (C)	51.19%	50.79% - 51.59%
Hydrogen (H)	5.07%	4.67% - 5.47%
Nitrogen (N)	5.43%	5.03% - 5.83%

Note: Direct analysis of Bromine and Fluorine often requires separate, specialized techniques beyond standard CHN combustion analysis, such as Schöniger oxidation followed by titration or ion chromatography.[4][5]

Experimental Protocol: Combustion-Based CHN Analysis

This protocol outlines the standardized method for CHN analysis, with modifications for halogenated compounds.

• Sample Preparation:

  • Accurately weigh 1-3 mg of the highly purified, dried (e.g., over P₂O₅ in a vacuum desiccator) sample of 1-(4-Bromo-2-fluorophenyl)piperidine into a tin or silver capsule.

• Instrument Setup:

  • Utilize a modern elemental analyzer equipped with a combustion furnace, a reduction furnace, and detectors (typically thermal conductivity).

  • Ensure the combustion tube packing includes reagents to trap interfering halogen and sulfur byproducts, such as silver tungstate or silver vanadate.[6]

• Combustion:

  • The sample is dropped into the combustion furnace, heated to ~900-1000 °C in a dynamic flow of pure oxygen.

  • Complete combustion ("flash combustion") converts the sample to a mixture of gases: CO₂, H₂O, N₂, NOx, and halogen acids (HBr, HF).

• Reduction and Separation:

  • The gas mixture passes through a reduction tube (typically containing copper at ~650 °C) to convert NOx to N₂.

  • Halogen acids are scrubbed from the gas stream by the specialized reagents in the combustion tube.

  • The resulting CO₂, H₂O, and N₂ gases are separated using a chromatographic column.

• Detection and Quantification:

  • A thermal conductivity detector (TCD) measures the concentration of each gas component relative to a helium carrier gas.

  • The instrument's software integrates the detector signals and calculates the mass percentages of C, H, and N by calibrating against a known standard (e.g., acetanilide).

Workflow for Combustion-Based Elemental Analysis

Caption: Workflow for CHN elemental analysis.

Pillar 2: A Comparative Guide to Alternative Analytical Techniques

While elemental analysis confirms the what and how much of elemental composition, it provides no information about atomic connectivity. For unambiguous structure confirmation, a suite of spectroscopic techniques is essential.[1]

Technique	Principle	Information Provided for 1-(4-Bromo-2-fluorophenyl)piperidine	Advantages vs. EA	Limitations
Elemental Analysis (EA)	Combustion and quantification of resulting gases (CO₂, H₂O, N₂).	Confirms elemental ratios (C, H, N) and overall purity.	Quantitative, highly accurate for purity assessment.	Provides no structural or connectivity information; cannot distinguish isomers.
Mass Spectrometry (MS)	Ionization of the molecule and separation of ions based on their mass-to-charge (m/z) ratio.	Confirms molecular weight (258.13 Da). The characteristic isotopic pattern of bromine (⁷⁹Br/⁸¹Br ≈ 1:1) provides a definitive signature.	Provides molecular weight and fragmentation data, confirming the presence of key structural units.	Isomer differentiation can be difficult without tandem MS (MS/MS). Not inherently quantitative without extensive calibration.
¹H & ¹³C NMR Spectroscopy	Nuclei with non-zero spin (e.g., ¹H, ¹³C) absorb and re-emit electromagnetic radiation in a magnetic field.	Provides detailed information on the chemical environment, number, and connectivity of all hydrogen and carbon atoms. Confirms the aromatic and piperidine ring structures and their substitution pattern.	The most powerful technique for absolute structure elucidation and isomer differentiation.	Requires a larger sample amount than MS. Can be less sensitive for purity determination of minor impurities.
¹⁹F NMR Spectroscopy	Similar to ¹H NMR, but specific for the fluorine nucleus.	Confirms the presence and chemical environment of the single fluorine atom on the aromatic ring.	Extremely sensitive and provides a clean spectrum with a wide chemical shift range, making it excellent for confirming fluorine incorporation.	Only applicable to fluorine-containing compounds.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecules, which corresponds to vibrational transitions of specific bonds.	Identifies key functional groups. Expected peaks include C-H (aromatic and aliphatic), C-N, C-F, and C-Br stretches.[7]	Fast, non-destructive, and provides a unique "fingerprint" for the molecule.	Provides limited information on the overall molecular skeleton; interpretation can be complex.

Pillar 3: The Synergistic Workflow - A Self-Validating System

No single technique is sufficient for the complete and unambiguous confirmation of a novel compound. A trustworthy and robust validation system relies on the synergistic use of orthogonal techniques, where the results of each method corroborate the others. For 1-(4-Bromo-2-fluorophenyl)piperidine, an ideal workflow integrates these methods to build a complete analytical profile.

Proposed Workflow for Structural Confirmation & Purity Assessment

Caption: An integrated workflow for compound validation.

Causality of the Workflow:

• Initial Synthesis: The crude product is first purified (e.g., by column chromatography or recrystallization).

• Spectroscopic Confirmation (Structure):

  • MS is run first to quickly confirm that the molecule has the correct molecular weight (258.13 Da) and contains bromine (via the M, M+2 isotopic pattern).

  • NMR (¹H, ¹³C, ¹⁹F) provides the definitive proof of structure, confirming the substitution pattern on the aromatic ring and the integrity of the piperidine ring. This step is crucial to rule out any isomers.

  • IR provides complementary data, confirming the presence of expected functional groups.

• Quantitative Confirmation (Purity & Composition):

  • Once the structure is confirmed, Elemental Analysis is performed. If the experimental C, H, and N values match the theoretical values within the accepted ±0.4% tolerance, it provides strong evidence of high purity.

  • High-Performance Liquid Chromatography (HPLC) is often used as an orthogonal purity check, quantifying the purity of the sample chromatographically.

This multi-step process creates a self-validating system. The molecular weight from MS must match the formula confirmed by EA. The structure elucidated by NMR must be consistent with the formula from EA and the functional groups from IR. Finally, the high purity suggested by EA should be confirmed by a single major peak in the HPLC chromatogram.

Conclusion

For the definitive confirmation of 1-(4-Bromo-2-fluorophenyl)piperidine, elemental analysis serves as an indispensable tool for verifying elemental composition and assessing purity. However, its diagnostic power is fully realized only when integrated into a broader analytical workflow. Modern spectroscopic techniques, particularly NMR and Mass Spectrometry, are essential for unambiguous structural elucidation. By employing these methods synergistically, researchers can establish a compound's identity and purity with the high degree of confidence required for progression in drug development and other scientific endeavors.

References

• Wikipedia. (n.d.). Elemental analysis. Retrieved from [Link]

• Central Laboratories UCT Prague. (2016, February 1). Laboratory of Organic Elemental Analysis. Retrieved from [Link]

• AZoM. (2019, January 23). Different Techniques in Qualitative and Quantitative Elemental Analysis. Retrieved from [Link]

• ResearchGate. (2017, August 21). Synthesis and Antimicrobial Activities of Hybrid Heterocyclic Molecules Based on 1-(4-Fluorophenyl)piperazine Skeleton. Retrieved from [Link]

• VELP Scientifica. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structure and Hirshfeld surface analysis of 1-[6-bromo-2-(4-fluorophenyl)-1,2,3,4-tetrahydroquinolin-4-yl]pyrrolidin-2-one. PMC. Retrieved from [Link]

• Appchem. (n.d.). 1-(3-(4-broMo-2-fluorophenoxy)propyl)-4-Methylpiperidine. Retrieved from [Link]

• Spectroscopy Online. (2023, September 1). Halogenated Organic Compounds. Retrieved from [Link]

• RSC Publishing. (2010, February 1). Advances in the Analysis of Persistent Halogenated Organic Compounds. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-Bromo-2-fluorophenyl)piperidine

Introduction: As a halogenated aromatic amine, 1-(4-Bromo-2-fluorophenyl)piperidine is a compound that demands rigorous adherence to safety and disposal protocols. Its structure, which combines a brominated and fluorinated benzene ring with a piperidine moiety, suggests potential for environmental persistence and hazardous thermal decomposition byproducts. This guide provides drug development professionals, researchers, and scientists with a comprehensive, logic-driven framework for the safe handling and compliant disposal of this and similar chemical entities. Our objective is to move beyond mere procedural lists, offering a deep understanding of the causality behind each recommendation to foster a culture of intrinsic safety and environmental stewardship in the laboratory.

Hazard Profile and Core Safety Principles

The foundational principle for managing this waste stream is source segregation . Halogenated organic compounds are explicitly regulated under frameworks like the Resource Conservation and Recovery Act (RCRA) and cannot be co-mingled with non-halogenated waste.[4][5] The rationale is twofold: non-halogenated solvents can often be recycled or used in fuel blending, whereas halogenated waste requires high-temperature incineration with specialized "scrubbing" technology to neutralize the resulting acid gases (in this case, hydrobromic acid (HBr) and hydrofluoric acid (HF)).[6][7][8]

Potential Hazard	Associated Risk & Rationale	Primary Mitigation Strategy
Skin/Eye Irritation	Direct contact can cause irritation or chemical burns.[1] Aromatic amines and halogenated compounds are known to have this potential.	Use of appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses with side shields, and a lab coat.
Acute Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin.[2][3] The piperidine and bromofluorophenyl moieties both contribute to potential biological activity.	Handle exclusively within a certified chemical fume hood to prevent inhalation of dust or vapors.[9]
Environmental Hazard	Halogenated organic compounds can be persistent in the environment and toxic to aquatic life. Improper disposal can lead to long-term ecosystem damage.	Strict adherence to hazardous waste disposal regulations. Never discharge to drains or dispose of in general refuse.[1]
Hazardous Combustion	Thermal decomposition can release highly toxic and corrosive gases, including HBr, HF, and nitrogen oxides (NOx).[9]	Disposal must occur via a licensed facility equipped with high-temperature incinerators and acid gas scrubbers.[6][7]

Operational Workflow for Safe Handling and Waste Collection

Trustworthy protocols are self-validating; they are designed to minimize risk at every step. The following workflow ensures that 1-(4-Bromo-2-fluorophenyl)piperidine is handled safely from receipt to final disposal.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling the compound, ensure all engineering controls are functional and appropriate PPE is worn.

• Primary Engineering Control: A certified chemical fume hood is mandatory for all operations involving this compound, including weighing and solution preparation.[9]

• Personal Protective Equipment:

  • Eye Protection: Chemical safety goggles or safety glasses with side shields.

  • Hand Protection: Nitrile gloves are required. Change gloves immediately if contamination occurs.

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

Step 2: Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Notify colleagues in the immediate area.

• Isolate the Area: Restrict access to the spill zone.

• Don PPE: If not already wearing it, don the appropriate PPE, including respiratory protection if the spill is large or generates significant dust.

• Containment & Cleanup:

  • For solid spills, gently cover with an absorbent material like vermiculite or sand to avoid creating dust.[1]

  • Carefully sweep the material into a designated, labeled hazardous waste container.

  • For liquid spills (solutions), absorb with a chemical spill pillow or other inert absorbent material.

  • Wipe the area with a suitable solvent (e.g., ethanol), collecting all cleaning materials as halogenated hazardous waste.

• Decontaminate: Thoroughly wash the affected area once the bulk material is removed.

Step 3: Waste Segregation and Containment Protocol

This is the most critical logistical step in the disposal process.

• Designate a Waste Container: Use a clearly labeled, leak-proof container designated exclusively for "Halogenated Organic Solid Waste" or "Halogenated Organic Liquid Waste."[8]

• Labeling: The waste container label must be completed at the time of first addition. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(4-Bromo-2-fluorophenyl)piperidine" and any solvents used.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date.

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be a secondary containment bin within or near the fume hood where the waste is generated. Keep incompatible materials, such as strong oxidizing agents, separate.[10]

Disposal Decision Framework

The selection of a final disposal pathway is governed by safety, regulatory compliance, and environmental responsibility. For a compound like 1-(4-Bromo-2-fluorophenyl)piperidine, the options are limited, and the decision process is straightforward.

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• 4. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 5. epa.gov [epa.gov]
• 6. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 7. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to Handling 1-(4-Bromo-2-fluorophenyl)piperidine

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 1-(4-Bromo-2-fluorophenyl)piperidine, a compound requiring careful management in a laboratory setting. This document moves beyond a simple checklist to explain the causality behind each procedural step, ensuring a culture of safety and scientific integrity.

I. Hazard Assessment and Engineering Controls: The First Line of Defense

Before any handling of 1-(4-Bromo-2-fluorophenyl)piperidine, a thorough risk assessment is mandatory. The principal routes of exposure are inhalation, skin contact, and eye contact.[5][6] Therefore, engineering controls are paramount to minimize exposure.

• Ventilation: All manipulations of this compound, especially when handling the solid form, must be conducted in a certified chemical fume hood to prevent the inhalation of dust or aerosols.[4][7][8] The fume hood provides a physical barrier and ensures that any airborne particles are safely exhausted.

• Emergency Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the handling area.[1][9] In the event of accidental exposure, immediate irrigation is critical to minimizing injury.

II. Personal Protective Equipment (PPE): Your Essential Barrier

The proper selection and use of Personal Protective Equipment (PPE) is non-negotiable. The following table outlines the minimum required PPE for handling 1-(4-Bromo-2-fluorophenyl)piperidine, based on established standards for similar chemical structures.

Body Part	PPE Specification	Standard	Rationale
Hands	Nitrile or Neoprene Gloves	EN 374	Provides a chemical-resistant barrier to prevent skin contact. Check for leaks and tears before use.[10]
Eyes/Face	Safety Glasses with Side Shields or Goggles	EN 166	Protects eyes from splashes or airborne particles.[7] A face shield may be required for larger quantities or when there is a significant splash risk.
Body	Laboratory Coat	N/A	Protects skin and personal clothing from contamination.[7]
Respiratory	N95 (US) or P1/P2 (EU) Dust Mask	NIOSH (US) or EN 143 (EU)	Recommended when handling the solid compound outside of a fume hood or if dust generation is likely, to prevent inhalation.[7]

III. Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow is crucial for minimizing risk. The following diagram and procedural steps outline the safe handling of 1-(4-Bromo-2-fluorophenyl)piperidine from receipt to temporary storage.

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• 2. fishersci.com [fishersci.com]
• 3. afgsci.com [afgsci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. combi-blocks.com [combi-blocks.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. peptide.com [peptide.com]
• 8. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 9. kishida.co.jp [kishida.co.jp]
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